Malvidin Chloride

• CAS: 643-84-5

Core Science & Biosynthesis

What is the chemical structure of Malvidin Chloride?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of Malvidin Chloride, a naturally occurring anthocyanidin pigment. This document is intended for researchers, scientists, and professionals in drug development who are interested in the chemistry and potential applications of this compound.

Chemical Structure and Identification

Malvidin Chloride is a flavonoid and a member of the anthocyanidin family, which are water-soluble pigments responsible for the red, purple, and blue colors in many flowers, fruits, and vegetables.[1] Its chemical structure is based on the flavylium cation, a type of chromenylium ion. The structure of Malvidin Chloride is characterized by a 2-phenyl-3,5,7-trihydroxychromenylium core with two methoxy groups and one hydroxyl group on the phenyl substituent.[2][3]

The formal chemical name for Malvidin Chloride is 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyrylium chloride.[3][4][5] It is also known by several synonyms, including Syringidin chloride, Malvidol, Malvinidol chloride, and Oenidin.[1]

Caption: Chemical structure and identifiers for Malvidin Chloride.

Physicochemical Properties

Malvidin Chloride is typically supplied as a crystalline solid and should be stored at -20°C for long-term stability.[4] It is important to protect the compound from light.[1] The molecular weight of Malvidin Chloride is 366.75 g/mol .[1][3][6][7]

Property	Value	Citations
Molecular Formula	C₁₇H₁₅ClO₇	[1][6][7]
Molecular Weight	366.75 g/mol	[1][3][6][7]
Appearance	Crystalline solid	[4]
Purity	≥98%	[4][5]
UV/Vis (λmax)	275, 555 nm	[4][5]
Solubility	DMF: ~25 mg/mLDMSO: ~16 mg/mLEthanol: ~16 mg/mLDMF:PBS (pH 7.2) (1:9): ~0.1 mg/mL	[4][5]
Storage	-20°C, protect from light	[1][4]
Stability	≥ 4 years at -20°C	[4]

Biological Activity and Signaling Pathways

Malvidin Chloride exhibits a range of biological activities, including antioxidant, anti-inflammatory, antihypertensive, and antiproliferative properties.[5] Its antioxidant effects are attributed to its ability to scavenge free radicals.[1][5] The anti-inflammatory effects of malvidin and its glycosides have been shown to be mediated through the inhibition of the NF-κB pathway.[5][8]

The diagram below illustrates the inhibitory effect of Malvidin-3-O-glucoside chloride, a derivative of malvidin, on the NF-κB signaling pathway. This pathway is a key regulator of the inflammatory response.

Caption: Inhibition of the NF-κB pathway by Malvidin-3-O-glucoside chloride.

Experimental Protocols

Preparation of a Stock Solution

A stock solution of Malvidin Chloride can be prepared by dissolving the crystalline solid in an appropriate organic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or ethanol.[4] The solvent should be purged with an inert gas to prevent oxidation.[4]

Detailed Protocol for Aqueous Solutions:

Malvidin Chloride has limited solubility in aqueous buffers.[4] To achieve maximum solubility in an aqueous buffer, it is recommended to first dissolve the compound in DMF and then dilute it with the aqueous buffer of choice.[4] For example, a 1:9 solution of DMF:PBS (pH 7.2) can be used to obtain a final concentration of approximately 0.1 mg/mL.[4] It is important to note that aqueous solutions of Malvidin Chloride are not stable and should not be stored for more than one day.[4]

The workflow for preparing an aqueous solution of Malvidin Chloride is outlined below.

Caption: Workflow for the preparation of a Malvidin Chloride solution.

Synthesis

The synthesis of Malvidin Chloride was first reported by Bradley and Robinson in 1928.[3] For detailed synthetic procedures, researchers are encouraged to consult the original literature.

Disclaimer: Malvidin Chloride is intended for research purposes only and is not for personal or veterinary use.[1] Users should review the complete Safety Data Sheet (SDS) before handling this compound.[4]

References

• 1. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 2. Malvidin Chloride | C17H15ClO7 | CID 69512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Malvidin Chloride [drugfuture.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. scbt.com [scbt.com]
• 7. Compound: MALVIDIN CHLORIDE (CHEMBL592005) - ChEMBL [ebi.ac.uk]
• 8. medchemexpress.com [medchemexpress.com]

Malvidin Chloride: A Technical Guide to its Natural Sources and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvidin chloride, a prominent member of the anthocyanin class of flavonoids, is a water-soluble pigment responsible for many of the red, purple, and blue hues observed in the plant kingdom.[1][2] Beyond its role as a natural colorant, malvidin and its glycosides have garnered significant attention from the scientific community for their potent antioxidant and anti-inflammatory properties, suggesting potential applications in the prevention and treatment of various chronic diseases.[3][4] This technical guide provides an in-depth overview of the natural sources of malvidin chloride, its biosynthetic pathway, and detailed experimental protocols for its extraction, quantification, and the study of its formation.

Natural Sources of Malvidin Chloride

Malvidin and its derivatives are widely distributed throughout the plant kingdom, accumulating in various tissues, including fruits, flowers, and leaves. The concentration and specific glycosidic forms of malvidin can vary significantly depending on the plant species, cultivar, growing conditions, and maturation stage.[3]

Fruit Sources

Berries are among the richest dietary sources of malvidin. Grapes (Vitis vinifera), particularly red varieties, are a primary source, with malvidin-3-O-glucoside being the most prevalent anthocyanin.[3][5] Blueberries (Vaccinium corymbosum) also contain significant amounts of malvidin glycosides.[6][7] Other notable fruit sources include saskatoon berries (Amelanchier alnifolia) and bilberries (Vaccinium myrtillus).[6][8] The presence of malvidin and its derivatives is a key contributor to the color and potential health benefits of red wine.[9][10]

Floral and Other Sources

Malvidin is responsible for the pigmentation of numerous flowers, contributing to their vibrant colors to attract pollinators. For instance, it is the pigment that imparts the blue color to the petals of Primula species (polyanthus group) and the blue pimpernel (Anagallis monelli).[6] Malvidin glycosides are also found in the flowers of other ornamental plants.[11]

Quantitative Data on Malvidin Content

The following tables summarize the quantitative data for malvidin and its glycosides found in various natural sources, as reported in the scientific literature. Concentrations are expressed in milligrams per 100 grams of fresh weight (FW) or dry weight (DW), or milligrams per liter (L) for liquids.

Table 1: Malvidin and its Glycosides Content in Grapes (Vitis vinifera)

Grape Cultivar	Malvidin Derivative	Concentration	Reference
Aglianico	Total Anthocyanins (as malvidin-3-O-glucoside equivalents)	521.6 ± 40.9 mg/kg of berries	[12]
Primitivo	Total Anthocyanins (as malvidin-3-O-glucoside equivalents)	355.5 ± 20.9 mg/kg of berries	[12]
Sangiovese	Total Anthocyanins (as malvidin-3-O-glucoside equivalents)	225.4 ± 8.1 mg/kg of berries	[12]
Nebbiolo	Total Anthocyanins (as malvidin-3-O-glucoside equivalents)	220.6 ± 6.0 mg/kg of berries	[12]
Norton	Malvidin 3,5-diglucoside	327 ± 110 mg/100 g FW	[13]
Tintorera	Malvidin 3-O-hexoside	5.66 mg/g DW	[14]
Various Red Wine Grapes	Malvidin-3-O-glucoside	6.75 - 50.20% of total anthocyanins	[15]

Table 2: Malvidin and its Glycosides Content in Blueberries (Vaccinium corymbosum)

Blueberry Cultivar	Malvidin Derivative	Concentration (mg/100g FW)	Reference
Rubel	Total Anthocyanins (as malvidin-3-glucoside equivalents)	322.54 ± 13.71	[16]
Legacy	Total Anthocyanins (as malvidin-3-glucoside equivalents)	298.45 ± 15.23	[16]
Friendship	Total Anthocyanins (as malvidin-3-glucoside equivalents)	289.12 ± 10.87	[16]
Coville	Total Anthocyanins (as malvidin-3-glucoside equivalents)	287.65 ± 12.45	[16]
Various Cultivars	Total Anthocyanins (as malvidin-3-glucoside equivalents)	Ranged from 50.60 to 322.54	[16]
Various Cultivars	Malvidin-galactoside	Average of 48.95	[15]

Biosynthesis of Malvidin Chloride

Malvidin is synthesized in plants via the phenylpropanoid pathway, a complex metabolic network that produces a wide array of secondary metabolites, including flavonoids.[17][18] The biosynthesis of anthocyanins, in general, is a well-characterized pathway involving a series of enzymatic reactions and is tightly regulated at the transcriptional level.[1][19]

The core pathway begins with the amino acid phenylalanine, which is converted to 4-coumaroyl-CoA.[20] This precursor then enters the flavonoid biosynthesis pathway, leading to the formation of dihydroflavonols. Specifically for malvidin, the pathway proceeds through the production of dihydromyricetin. A series of enzymatic steps, including reduction and oxidation, convert dihydromyricetin to the anthocyanidin delphinidin.[4]

The final steps in the formation of malvidin involve methylation of the delphinidin backbone. This reaction is catalyzed by O-methyltransferases (OMTs), which transfer methyl groups from S-adenosyl-L-methionine (SAM) to the 3' and 5' hydroxyl groups on the B-ring of delphinidin.[5][10] Subsequent glycosylation, the attachment of sugar moieties, is carried out by glycosyltransferases, leading to the various malvidin glycosides found in nature. The entire pathway is regulated by a complex of transcription factors, primarily from the MYB, bHLH, and WD40 protein families, which control the expression of the structural genes encoding the biosynthetic enzymes.[8][9]

Biosynthetic pathway of Malvidin Glycosides.

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and quantification of malvidin chloride from natural sources, as well as a general protocol for assaying the activity of O-methyltransferases involved in its biosynthesis.

Extraction and Purification of Malvidin Chloride from Grape Skins

This protocol describes a common method for the extraction and subsequent purification of anthocyanins, including malvidin glycosides, from grape skins using solid-phase extraction (SPE).

Materials and Reagents:

• Fresh or frozen grape skins

• Methanol (HPLC grade)

• Ethanol (reagent grade)

• Hydrochloric acid (HCl)

• Formic acid (FA)

• Deionized water

• C18 SPE cartridges

• Grinder or homogenizer

• Centrifuge

• Rotary evaporator

Procedure:

• Sample Preparation: Freeze-dry fresh grape skins and grind them into a fine powder. For frozen skins, thaw at room temperature before grinding.[8]

• Extraction:

  • Suspend the grape skin powder in an acidified methanol solution (e.g., methanol with 0.1% HCl or 1% FA) at a solid-to-liquid ratio of 1:10 (w/v).[8]

  • Homogenize or sonicate the mixture for 15-30 minutes.

  • Centrifuge the mixture at 4000 x g for 15 minutes and collect the supernatant.

  • Repeat the extraction process on the pellet until the residue is colorless.[8]

  • Pool the supernatants and concentrate the extract using a rotary evaporator at a temperature below 40°C to remove the methanol.

• Solid-Phase Extraction (SPE) Purification:

  • Condition a C18 SPE cartridge by passing methanol followed by acidified water (e.g., water with 0.1% HCl).

  • Load the concentrated aqueous extract onto the conditioned SPE cartridge.

  • Wash the cartridge with acidified water to remove sugars and other polar impurities.

  • Elute the anthocyanins from the cartridge using acidified methanol.

  • Evaporate the methanol from the eluate to obtain a purified anthocyanin extract rich in malvidin glycosides.

Workflow for Malvidin Chloride Extraction.

Quantification of Malvidin Chloride by HPLC-DAD

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a standard method for the separation and quantification of individual anthocyanins.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 5% Formic acid in water.

• Mobile Phase B: 100% Methanol or Acetonitrile.

• Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to separate the anthocyanins. For example: 0-5 min, 10% B; 5-20 min, 10-30% B; 20-25 min, 30-50% B; 25-30 min, 50-10% B. The flow rate is typically 1.0 mL/min.

• Column Temperature: 25-30°C.

• Detection Wavelength: 520 nm for anthocyanins.

Procedure:

• Standard Preparation: Prepare a stock solution of malvidin chloride standard in acidified methanol. Create a series of calibration standards by diluting the stock solution to known concentrations.

• Sample Preparation: Dilute the purified anthocyanin extract (from section 3.1) with the initial mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Identify the malvidin glycoside peaks in the sample chromatogram by comparing their retention times and UV-Vis spectra with the standards. Construct a calibration curve by plotting the peak area of the standards against their concentration. Use the regression equation of the calibration curve to calculate the concentration of malvidin glycosides in the samples.

Enzyme Assay for Flavonoid O-Methyltransferase (OMT)

This general protocol can be adapted to assay the activity of OMTs involved in the methylation of delphinidin to produce malvidin.

Materials and Reagents:

• Purified recombinant OMT enzyme.

• Delphinidin chloride (substrate).

• S-adenosyl-L-methionine (SAM) (methyl donor).

• Tris-HCl buffer (e.g., 100 mM, pH 7.5).

• Methanol.

• HPLC system for product analysis.

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:

  • Tris-HCl buffer.

  • Delphinidin chloride (dissolved in a small amount of acidified methanol).

  • SAM.

  • Purified OMT enzyme.

  • Include a negative control reaction without the enzyme or without SAM.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30-37°C) for a specific period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of cold methanol.

• Product Analysis:

  • Centrifuge the terminated reaction mixture to pellet any precipitated protein.

  • Analyze the supernatant by HPLC-DAD or LC-MS to separate and identify the methylated products (syringidin and malvidin).

  • Quantify the product formation by comparing the peak areas to a standard curve of authentic malvidin chloride.

  • Enzyme activity can be expressed as the amount of product formed per unit time per amount of enzyme.

Conclusion

Malvidin chloride and its glycosides are significant natural pigments with promising health-promoting activities. Understanding their distribution in nature and the intricacies of their biosynthetic pathway is crucial for their potential application in the pharmaceutical and nutraceutical industries. The experimental protocols detailed in this guide provide a foundation for researchers to extract, quantify, and study these valuable compounds from various plant sources. Further research into the regulation of malvidin biosynthesis and its bioavailability in humans will be essential to fully realize its therapeutic potential.

References

• 1. iris.uniroma1.it [iris.uniroma1.it]
• 2. benthamopen.com [benthamopen.com]
• 3. Quantification of Total Phenolic, Anthocyanin, and Flavonoid Content in a Diverse Panel of Blueberry Cultivars and Ecotypes in: HortScience Volume 57: Issue 8 | ASHS [journals.ashs.org]
• 4. Determination of major anthocyanin pigments and flavonols in red grape skin of some table grape varieties ( Vitis vinifera sp. ) by high-performance liquid chromatography–photodiode array detection (HPLC-DAD) | OENO One [oeno-one.eu]
• 5. researchgate.net [researchgate.net]
• 6. Extraction of Anthocyanins from Black Grape By-Products and Improving Their Stability Using Cobalt(II) Complexation [pnfs.or.kr]
• 7. wildblueberries.com [wildblueberries.com]
• 8. Extraction of Anthocyanins from Black Grape By-Products and Improving Their Stability Using Cobalt(II) Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.usamvcluj.ro [journals.usamvcluj.ro]
• 10. books.rsc.org [books.rsc.org]
• 11. HPLC Method for Analysis of Anthocyanins (Keracyanin, Delphinidin, Petunidin, Malvidin) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 12. A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. High performance liquid chromatography analysis of anthocyanins in bilberries (Vaccinium myrtillus L.), blueberries (Vaccinium corymbosum L.), and corresponding juices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Characterization of a Flavonoid 3’/5’/7-O-Methyltransferase from Citrus reticulata and Evaluation of the In Vitro Cytotoxicity of Its Methylated Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simultaneous LC-MS quantification of anthocyanins and non-anthocyanin phenolics from blueberries with widely divergent profiles and biological activies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Characterization of a Flavonoid 3’/5’/7-O-Methyltransferase from Citrus reticulata and Evaluation of the In Vitro Cytotoxicity of Its Methylated Products | MDPI [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. preprints.org [preprints.org]

Malvidin Chloride physical and chemical properties.

An In-depth Technical Guide to the Physical and Chemical Properties of Malvidin Chloride

Introduction

Malvidin chloride is a prominent member of the anthocyanidin family of natural pigments, responsible for many of the red, purple, and blue hues observed in plants, including grapes, blueberries, and the flowers of Primula species. As the 3',5'-methoxy derivative of delphinidin, its structure as a flavylium salt contributes to its significant biological activities. This guide provides a detailed overview of the physical and chemical properties of Malvidin chloride, its stability, and its role in key signaling pathways, tailored for researchers, scientists, and drug development professionals. Its potent antioxidant, anti-inflammatory, and potential therapeutic properties make it a subject of intense scientific interest.

Core Physical and Chemical Properties

The fundamental properties of Malvidin chloride are summarized below, providing a quantitative foundation for its use in experimental settings.

Property	Value	Source(s)
IUPAC Name	2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3,5,7-triol chloride
Synonyms	Syringidin chloride, Oenidin chloride, Primulidin chloride, Malvinidol chloride
CAS Number	643-84-5
Molecular Formula	C₁₇H₁₅ClO₇
Molecular Weight	366.75 g/mol
Appearance	Crystalline solid; Very Dark Brown to Black or Green powder
Melting Point	>300°C
UV-Vis λmax	275, 555 nm
Acidic pKa	5.99

Solubility Profile

Malvidin chloride's solubility is a critical factor for its application in both in vitro and in vivo studies. As a chloride salt, its solubility is enhanced for research applications. It is highly soluble in water, a property that increases at lower pH due to protonation. The compound is also soluble in various organic solvents, which is essential for preparing stock solutions.

Solvent	Solubility	Source(s)
Dimethylformamide (DMF)	~25 mg/mL
Dimethyl sulfoxide (DMSO)	~16 mg/mL
Ethanol	~16 mg/mL
DMF:PBS (pH 7.2) (1:9)	~0.1 mg/mL

Note on Stability: Malvidin chloride is hygroscopic and sensitive to heat, particularly at temperatures above 40°C, where it can undergo degradation. For long-term storage, it should be kept in darkness at low temperatures (e.g., -15°C or -20°C). Aqueous solutions are not recommended for storage for more than one day.

Spectroscopic and Chromatographic Data

Spectroscopic analysis is fundamental to the identification and quantification of Malvidin chloride.

• UV-Visible Spectroscopy: In acidic mobile phases (pH ≤ 3), Malvidin exhibits absorption maxima at approximately 274 nm and 538 nm. The peak in the visible region is responsible for its characteristic color.

• Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) is a standard technique for its analysis. In positive ionization mode (LC-ESI-QTOF), the precursor ion (m/z) for the malvidin cation (C₁₇H₁₅O₇⁺) is observed at 331.0983.

• High-Performance Liquid Chromatography (HPLC): Purity is typically assessed by HPLC with UV/Vis detection at 280 nm and 520 nm.

Experimental Protocols

Preparation of Stock Solutions

A standardized protocol for preparing stock solutions is crucial for experimental reproducibility.

Caption: A typical workflow for the preparation of Malvidin chloride stock solutions.

Methodology:

• Malvidin chloride is supplied as a crystalline solid. Weigh the required amount in a suitable vial.

• Add the solvent of choice, such as DMSO or DMF, to achieve the desired molarity. For example, to make a 10 mM stock solution from a 5 mg sample (MW: 366.75 g/mol ), dissolve it in 1.3631 mL of solvent.

• Purge the stock solution with an inert gas to displace oxygen and minimize oxidative degradation.

• For long-term storage, keep the solution at -20°C and protected from light. Stability is reported to be at least 4 years under these conditions.

• For experiments requiring aqueous buffers, it is recommended to first dissolve the compound in a minimal amount of DMF and then dilute it with the aqueous buffer (e.g., PBS) immediately before use.

Determination of Antioxidant Capacity (ORAC Assay)

The Oxygen Radical Absorbance Capacity (ORAC) assay is a common method to quantify the antioxidant potential of compounds like Malvidin chloride.

Caption: A simplified experimental workflow for the ORAC antioxidant assay.

Methodology:

• Reagent Preparation: Prepare solutions of the fluorescent probe (fluorescein), a free radical initiator (AAPH), a standard antioxidant (Trolox), and the test compound (Malvidin chloride).

• Assay Procedure: In a 96-well microplate, add the fluorescein probe to wells containing either the sample, Trolox standards, or a blank.

• Incubation: Incubate the plate at 37°C for a short period to allow for temperature equilibration.

• Initiation: Add the AAPH solution to all wells to initiate the oxidative reaction. AAPH generates peroxyl radicals that quench the fluorescein signal.

• Measurement: Immediately place the plate in a fluorescence microplate reader and monitor the decay of fluorescence kinetically.

• Data Analysis: Calculate the net area under the curve (AUC) from the fluorescence decay curve for each sample. The antioxidant capacity is determined by comparing the net AUC of the sample to that of the Trolox standard curve and is expressed in Trolox Equivalents (TE). Studies have shown that the antioxidant activity of anthocyanidins is related to the number of hydroxyl groups on the B-ring, with Malvidin showing potent activity.

Biological Activity and Signaling Pathways

Malvidin and its glycosides are recognized for their significant antioxidant and anti-inflammatory effects, which are mediated through the modulation of critical cellular signaling pathways.

Inhibition of the NF-κB Pathway

A key mechanism for Malvidin's anti-inflammatory action is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. Under inflammatory stimuli (e.g., LPS, TNF-α), the IKK complex is activated, leading to the degradation of the IκBα inhibitor. This allows the p65/p50 NF-κB dimer to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Malvidin has been shown to suppress this pathway, in some cases by inhibiting the nuclear transport of the p65 subunit.

Caption: Malvidin chloride inhibits inflammation by blocking NF-κB nuclear translocation.

Modulation of MAPK and Other Pathways

Malvidin also exerts its effects by modulating other key pathways:

• MAPK Pathway: It can inhibit Mitogen-Activated Protein Kinase (MAPK) signaling pathways (including JNK, p38, and ERK), which are involved in apoptosis, oxidative stress, and inflammation.

• PI3K/AKT Pathway: In some cancer cell models, Malvidin glycosides have been shown to inhibit the PI3K/AKT pathway, which is crucial for cell proliferation and survival.

• PGC-1α/Nrf2 Pathway: Recent studies show Malvidin can promote the PGC-1α/Nrf2 signaling pathway, which enhances mitochondrial biogenesis and antioxidant responses, offering protection in conditions like septic acute kidney injury.

The Biological Activity of Malvidin Chloride in Plant Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvidin chloride, a prominent member of the anthocyanin class of flavonoids, is a water-soluble pigment responsible for many of the red, purple, and blue hues observed in plant tissues, including flowers, fruits, and leaves.[1][2] Beyond its role as a pigment, malvidin, like other anthocyanins, is a potent antioxidant and plays a significant role in how plants respond to a variety of environmental challenges.[3][4] While extensive research has delved into the health benefits of malvidin in human and animal models, its specific biological activities within plant physiology are an area of growing interest. This technical guide provides a comprehensive overview of the known and inferred roles of malvidin chloride in plants, focusing on its antioxidant properties, its involvement in stress responses, and its potential interactions with key physiological pathways.

Core Biological Activities of Malvidin in Plants

The primary functions of malvidin and other anthocyanins in plant physiology are centered around their protective capabilities, particularly against oxidative stress induced by various environmental factors.

Antioxidant Properties and ROS Scavenging

Plants under abiotic and biotic stress conditions experience an increase in the production of reactive oxygen species (ROS), which can cause significant damage to cellular components.[3][5] Anthocyanins, including malvidin, are highly effective antioxidants capable of scavenging these harmful ROS.[4] The antioxidant capacity of malvidin has been demonstrated in various in vitro studies, highlighting its potential to mitigate oxidative stress within plant cells.[6]

Table 1: In Vitro Antioxidant Activities of Malvidin and its Glycosides

Compound	Assay	Results	Reference
Malvidin	Superoxide Radical Scavenging	Higher scavenging ability than cyanidin, peonidin, and pelargonidin at 1 µM.	[4]
Malvidin	Peroxynitrite Radical Scavenging	Higher scavenging ability than cyanidin, peonidin, and pelargonidin at 1 µM.	[4]
Malvidin	Inhibition of Acetylcholinesterase	Possesses antioxidant activity through enzyme inhibition.	[7]
Malvidin-3-glucoside	Anti-inflammatory	Reduces pro-inflammatory molecules in endothelial cells.	[8]

Role in Abiotic and Biotic Stress Tolerance

The accumulation of anthocyanins, including malvidin, is a well-documented response to a variety of environmental stressors.[3] These pigments are thought to enhance plant resilience through several mechanisms:

• Photoprotection: By absorbing excess visible and UV radiation, anthocyanins can shield the photosynthetic machinery from photoinhibition and photodamage.[1]

• Drought and Salinity Stress: Anthocyanin accumulation is associated with improved tolerance to drought and salt stress, likely through osmotic adjustment and ROS scavenging.[9]

• Biotic Stress: The presence of the chloride ion has been shown to enhance plant resistance to certain bacterial and fungal pathogens.[10][11] While direct studies on malvidin chloride are lacking, this suggests a potential role for the compound in plant defense.

Signaling Pathways Involving Malvidin and Other Flavonoids

While specific signaling pathways directly triggered by the exogenous application of malvidin chloride in plants are not yet well-elucidated, we can infer its involvement based on our understanding of anthocyanin biosynthesis and the known interactions of flavonoids with phytohormone signaling.

Anthocyanin Biosynthesis Pathway

Malvidin is synthesized via the flavonoid branch of the phenylpropanoid pathway. The expression of genes in this pathway is tightly regulated by a complex of transcription factors, primarily of the MYB, bHLH, and WD40 protein families.[12] Environmental stresses can induce the expression of these regulatory genes, leading to the accumulation of anthocyanins.[6]

References

• 1. Environmental Stimuli and Phytohormones in Anthocyanin Biosynthesis: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. Food Anthocyanins: Malvidin and Its Glycosides as Promising Antioxidant and Anti-Inflammatory Agents with Potential Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ROS-Induced anthocyanin production provides feedback protection by scavenging ROS and maintaining photosynthetic capacity in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Environmental Stimuli and Phytohormones in Anthocyanin Biosynthesis: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reactive Oxygen Species in Plants: Metabolism, Signaling, and Oxidative Modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Flavonoid Accumulation in Arabidopsis Repressed in Lignin Synthesis Affects Auxin Transport and Plant Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Malvidin Chloride: A Technical Guide to its Antioxidant and Free Radical Scavenging Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Malvidin chloride, a prominent O-methylated anthocyanidin, is a natural pigment responsible for the deep red and blue hues in many fruits, notably grapes and blueberries.[1] Beyond its role as a colorant, malvidin chloride exhibits potent antioxidant and free radical scavenging properties, positioning it as a compound of significant interest for therapeutic applications. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning malvidin chloride's antioxidant activity, detailed experimental protocols for its evaluation, and a summary of available quantitative data.

Core Mechanisms of Antioxidant Action

Malvidin chloride exerts its antioxidant effects through a multi-faceted approach, involving both direct neutralization of reactive species and modulation of endogenous cellular defense systems.

Direct Free Radical Scavenging

The fundamental antioxidant property of malvidin lies in its chemical structure. As a flavonoid, it possesses hydroxyl groups on its phenolic rings that can donate a hydrogen atom to unstable free radicals, thereby neutralizing them and terminating the oxidative chain reaction. This direct scavenging activity is effective against a range of reactive oxygen species (ROS).[2]

Upregulation of Endogenous Antioxidant Enzymes

Malvidin has been shown to enhance the body's innate antioxidant defenses by increasing the activity and expression of crucial antioxidant enzymes. In various studies, treatment with malvidin has led to restored or increased levels of:

• Superoxide Dismutase (SOD): An enzyme that catalyzes the dismutation of the superoxide radical into oxygen and hydrogen peroxide.[3]

• Catalase (CAT): An enzyme responsible for the decomposition of hydrogen peroxide into water and oxygen.[3]

• Glutathione Peroxidase (GPx) and Glutathione (GSH): These components of the glutathione system are vital for reducing hydrogen peroxide and lipid hydroperoxides.[3][4]

Modulation of Cellular Signaling Pathways

Malvidin chloride's influence extends to the regulation of key signaling pathways that govern the cellular response to oxidative stress and inflammation.

• NF-κB Pathway: Malvidin has demonstrated the ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[2][3] NF-κB is a primary regulator of inflammation, and its inhibition by malvidin leads to a downstream reduction in the expression of pro-inflammatory cytokines like IL-6, IL-1β, and TNF-α.[3][4]

• MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathway is another critical signaling cascade involved in cellular stress responses. Malvidin and its derivatives have been found to regulate MAPK signaling pathways, which helps to reduce endoplasmic reticulum stress associated with oxidative conditions.[3]

• Nrf2 Pathway: Research indicates that malvidin and its glycosides can activate the nuclear factor erythroid 2-related factor (Nrf2) pathway.[2] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes, enhancing the cell's ability to combat oxidative stress.[2]

• AMPK/SIRT1 Pathway: Studies have shown that malvidin can activate the AMP-activated protein kinase (AMPK)/sirtuin 1 (SIRT1) signaling pathway. This activation leads to increased SOD activity and protects cells from oxidative damage.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Food Anthocyanins: Malvidin and Its Glycosides as Promising Antioxidant and Anti-Inflammatory Agents with Potential Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The effects of malvidin on oxidative stress parameters and inflammatory cytokines in LPS-induced human THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Neuroprotective Mechanisms of Malvidin Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvidin chloride, a prominent anthocyanin found in pigmented fruits and vegetables, is emerging as a significant candidate in the field of neuroprotective research. Preclinical evidence strongly suggests its potential to counteract neuronal damage, a hallmark of various neurodegenerative diseases. This technical guide provides an in-depth overview of the in vitro studies that have elucidated the neuroprotective effects of malvidin chloride, with a focus on its anti-inflammatory, antioxidant, and anti-apoptotic properties. The information presented herein is intended to equip researchers, scientists, and drug development professionals with a comprehensive understanding of its mechanisms of action, supported by detailed experimental protocols and quantitative data.

Neuroprotective Effects of Malvidin Chloride: Data Summary

The neuroprotective properties of malvidin chloride have been investigated across different in vitro models, primarily focusing on neuroinflammation in microglial cells and direct neuroprotection in neuronal cell lines. The following tables summarize the key quantitative findings from these studies.

Table 1: Anti-inflammatory Effects of Malvidin in BV-2 Microglial Cells

Parameter	Toxin/Stimulus	Malvidin Concentration	Observed Effect	Reference
Cell Viability	Lipopolysaccharide (LPS)	10, 50, 100, 200, 500 µM	No significant cytotoxicity observed at tested concentrations.	[1]
Pro-inflammatory Cytokine Secretion (IL-6, TNF-α, IL-1β)	LPS	5, 10, 20 mg/kg (in vivo study with relevance to in vitro)	Dose-dependent reduction in cytokine levels.	[1]
Lactate Dehydrogenase (LDH) Release	LPS	5, 10, 20 mg/kg (in vivo study with relevance to in vitro)	Dose-dependent decrease in LDH release, indicating reduced cytotoxicity.	[1]
UCP2 Protein Expression	LPS	10, 50, 200 µM	Dose-dependent increase in UCP2 protein expression.	[1]
NLRP3 Inflammasome Activation (NLRP3, ASC, Caspase-1)	LPS	5, 10, 20 mg/kg (in vivo study with relevance to in vitro)	Reduction in the expression of NLRP3, ASC, and Caspase-1.	[1]

Table 2: Antioxidant and Anti-apoptotic Effects of Malvidin

Parameter	Cell Line/Model	Toxin/Stimulus	Malvidin Concentration	Observed Effect	Reference
Reactive Oxygen Species (ROS)	BV-2 cells	LPS	Not specified	Alleviation of ROS accumulation.	[1]
Mitochondrial Membrane Potential (JC-1 aggregates)	BV-2 cells	LPS	Not specified	Enhanced JC-1 aggregates, indicating restored mitochondrial membrane potential.	[1]
ATP Levels	BV-2 cells	LPS	Not specified	Reversal of LPS-induced ATP reduction.	[1]
Apoptosis (Bax, Cytochrome C, Caspase-3)	BV-2 cells	LPS	Not specified	Decreased expression of Bax, Cytochrome C, and Caspase-3.	[1]
Anti-apoptotic Protein (Bcl-2)	BV-2 cells	LPS	Not specified	Increased expression of Bcl-2.	[1]

Key Signaling Pathways in Neuroprotection

In vitro studies have identified the AMPK-α/UCP2 signaling axis as a critical pathway through which malvidin exerts its neuroprotective effects, particularly in the context of neuroinflammation.

AMPK-α/UCP2 Signaling Pathway

Malvidin chloride has been shown to activate the phosphorylation of AMP-activated protein kinase α (AMPKα). This activation, in turn, upregulates the expression of Uncoupling Protein 2 (UCP2).[1] Elevated UCP2 levels are crucial for restoring mitochondrial function and mitigating the accumulation of reactive oxygen species (ROS).[1] By controlling ROS levels, this pathway subsequently inhibits the activation of the ROS-dependent NLRP3 inflammasome and the mitochondrial apoptosis cascade, ultimately leading to a neuroprotective outcome.[1]

Experimental Protocols

The following are detailed methodologies for key in vitro experiments that have been used to assess the neuroprotective effects of malvidin chloride.

Cell Culture and Treatment (BV-2 Microglial Cells)

• Cell Line: Murine BV-2 microglial cells.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Neuroinflammation: Neuroinflammation is induced by treating the cells with lipopolysaccharide (LPS). A typical concentration used is 500 ng/mL.

• Malvidin Chloride Treatment: Malvidin chloride is dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at various concentrations (e.g., 10, 50, 200 µM) for a specified pre-treatment time (e.g., 1 hour) before the addition of LPS.

Cell Viability Assay (CCK-8)

• Principle: The Cell Counting Kit-8 (CCK-8) assay is a colorimetric assay used to determine the number of viable cells. WST-8, a water-soluble tetrazolium salt, is reduced by dehydrogenases in living cells to produce a yellow-colored formazan dye, which is soluble in the culture medium. The amount of formazan generated is directly proportional to the number of living cells.

• Protocol:

  • Seed BV-2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and culture overnight.

  • Pre-treat the cells with varying concentrations of malvidin chloride for 1 hour.

  • Add LPS (500 ng/mL) to the wells and incubate for 24 hours.

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

Western Blot Analysis for Protein Expression

• Principle: Western blotting is used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a solid support (membrane), and then probing with antibodies specific to the target protein.

• Protocol:

  • Lyse the treated cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against target proteins (e.g., UCP2, NLRP3, Caspase-1, Bax, Bcl-2, p-AMPKα, AMPKα, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Measurement of Reactive Oxygen Species (ROS)

• Principle: The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is commonly used to measure intracellular ROS. DCFH-DA is a cell-permeable, non-fluorescent probe that is deacetylated by intracellular esterases to DCFH, which is then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Protocol:

  • Culture BV-2 cells in a suitable format (e.g., 96-well plate or on coverslips).

  • Following treatment with malvidin chloride and LPS, wash the cells with phosphate-buffered saline (PBS).

  • Load the cells with 10 µM DCFH-DA in serum-free medium and incubate for 20-30 minutes at 37°C in the dark.

  • Wash the cells with PBS to remove the excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~525 nm) or visualize under a fluorescence microscope.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

• Principle: Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Harvest the treated cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. The populations of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells can be quantified.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the neuroprotective effects of Malvidin Chloride in vitro.

Conclusion

The in vitro evidence strongly supports the neuroprotective potential of malvidin chloride. Its ability to mitigate neuroinflammation, reduce oxidative stress, and inhibit apoptosis through well-defined signaling pathways, such as the AMPK-α/UCP2 axis, makes it a compelling molecule for further investigation in the context of neurodegenerative diseases. The detailed protocols and summarized data in this guide provide a solid foundation for researchers to design and conduct further studies to fully elucidate the therapeutic promise of malvidin chloride. Future research should focus on validating these findings in various neuronal cell models and exploring its efficacy in more complex in vitro systems, such as co-cultures and organoids, to better mimic the intricate environment of the central nervous system.

References

• 1. Malvidin alleviates mitochondrial dysfunction and ROS accumulation through activating AMPK-α/UCP2 axis, thereby resisting inflammation and apoptosis in SAE mice - PMC [pmc.ncbi.nlm.nih.gov]

Malvidin Chloride CAS number and molecular weight.

This technical guide provides a comprehensive overview of Malvidin Chloride, a naturally occurring anthocyanidin. It is intended for researchers, scientists, and drug development professionals, offering detailed information on its physicochemical properties, biological activities, and relevant experimental protocols.

Core Compound Information

Property	Value	Source
CAS Number	643-84-5	Multiple Sources
Molecular Formula	C₁₇H₁₅ClO₇	Multiple Sources
Molecular Weight	366.75 g/mol	Multiple Sources
Synonyms	Malvinidol chloride, Syringidin chloride, Oenidin	Multiple Sources
Appearance	Dark red/purple powder	INDOFINE Chemical Company, Inc.
Purity	≥95.0% to ≥98% (by HPLC)	Multiple Sources

Physicochemical Properties

Malvidin Chloride is a water-soluble pigment belonging to the flavonoid family. It is known for its potent antioxidant properties, which are attributed to its ability to scavenge free radicals. For experimental purposes, it is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol. It is recommended to store Malvidin Chloride at temperatures below -15°C and protected from light to ensure its stability.

Biological Activity and Signaling Pathways

Malvidin Chloride has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. A key mechanism of its anti-inflammatory action is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by the inhibitory protein IκBα. Upon stimulation by pro-inflammatory signals, such as Tumor Necrosis Factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the NF-κB dimer to translocate to the nucleus, where it induces the transcription of genes encoding inflammatory mediators. Malvidin has been shown to inhibit the degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB and suppressing the expression of inflammatory genes.[1]

Inhibition of the NF-κB signaling pathway by Malvidin Chloride.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This method is used to determine the purity of Malvidin Chloride.

• Column: Atlantis dC18® (4.6 x 150 mm), 3 µm particle size.[2]

• Mobile Phase: [2]

  • A: Water + 10% Formic Acid

  • B: Methanol

• Gradient: [2]

  • 0-20 min: Linear gradient from 5% to 60% B

  • 20-25 min: Linear gradient from 60% to 100% B

  • 25-30 min: Isocratic at 100% B

• Flow Rate: 1 mL/min.[2]

• Detection: UV-Vis at 540 nm.[2]

• Sample Solvent: Methanol + 0.1% HCl.[2]

In Vivo Neuroprotection Study in Rats

This protocol describes an experimental workflow to evaluate the neuroprotective effects of Malvidin Chloride against aluminum chloride (AlCl₃)-induced neurotoxicity in rats.[3][4]

Experimental workflow for in vivo neuroprotection study.

Methodology:

• Animals: Adult male Wistar rats are acclimatized for one week before the experiment.[4]

• Grouping and Treatment: The rats are divided into four groups. Group I serves as the normal control and receives saline. Group II is the disease control and receives aluminum chloride (50 mg/kg, intraperitoneally) daily for 60 days to induce neurotoxicity. Groups III and IV receive AlCl₃ and are co-treated with Malvidin Chloride at doses of 100 and 200 mg/kg (orally), respectively, one hour before the AlCl₃ administration.[3][4]

• Behavioral Analysis: During the treatment period, behavioral tests such as the Morris water maze can be performed to assess learning and memory.[5]

• Biochemical Analysis: On day 61, the animals are euthanized, and brain tissues are collected for biochemical analysis. This includes measuring the levels of antioxidant enzymes (e.g., superoxide dismutase, catalase), markers of oxidative stress (e.g., malondialdehyde), and pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6).[3][5]

Quantitative Data Summary

The following table summarizes some of the quantitative data reported for Malvidin Chloride in various experimental settings.

Parameter	Value	Model System	Source
IC₅₀ (Cytotoxicity)	40 µg/mL	U937 cells	[6]
Effective Dose (Gastroprotection)	5 mg/kg	Ethanol-induced gastric ulcer in mice	[7]
Treatment Dose (Neuroprotection)	100 and 200 mg/kg	AlCl₃-induced neurotoxicity in rats	[3][4]
Antioxidant Activity (DPPH Assay)	Higher than Vitisin A	In vitro chemical assay	[8]
Antioxidant Activity (FRAP Assay)	Higher than Vitisin A	In vitro chemical assay	[8]

This guide provides a foundational understanding of Malvidin Chloride for research and development purposes. The provided protocols and data can serve as a starting point for further investigation into the therapeutic potential of this compound.

References

• 1. Inhibitory effect of Malvidin on TNF-α-induced inflammatory response in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. indofinechemical.com [indofinechemical.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]

Understanding the stability of Malvidin Chloride in different solvents.

An in-depth exploration of the factors influencing the stability of Malvidin Chloride in various solvent systems, providing researchers, scientists, and drug development professionals with a comprehensive understanding for its effective application.

Malvidin chloride, a prominent anthocyanidin, is a natural colorant with significant antioxidant properties, making it a molecule of interest for applications in the pharmaceutical, nutraceutical, and food industries. However, its inherent instability presents a considerable challenge for formulation and product development. This technical guide provides a detailed overview of the stability of Malvidin Chloride in different solvents and conditions, summarizing key quantitative data, outlining experimental protocols for stability assessment, and visualizing its degradation pathways.

Core Stability Considerations

The stability of Malvidin Chloride is primarily influenced by a trifecta of factors: pH, temperature, and light . The solvent system plays a crucial role in modulating the effects of these factors. In aqueous solutions, Malvidin Chloride undergoes complex structural transformations, existing in various forms with distinct colors and stability profiles.

The Influence of pH

The pH of the solvent is arguably the most critical factor governing the stability and color of Malvidin Chloride. In highly acidic conditions (pH < 2), it predominantly exists as the stable, intensely colored red flavylium cation. As the pH increases, it undergoes reversible hydration and proton transfer reactions, leading to the formation of colorless (carbinol or hemiketal) and blue/violet (quinonoidal base) forms. These forms are generally less stable and prone to irreversible degradation.

Thermal Degradation

Elevated temperatures accelerate the degradation of Malvidin Chloride. Thermal degradation typically follows first-order kinetics. The rate of degradation is also dependent on the pH of the medium. For instance, the thermal stability of anthocyanins is generally higher in acidic conditions compared to neutral or alkaline environments.

Photostability

Exposure to light, particularly UV and visible light, can lead to the degradation of Malvidin Chloride. Light exposure can excite the molecule, leading to photo-oxidation and cleavage of the chromophore, resulting in a loss of color and antioxidant activity. The presence of oxygen can further exacerbate photodegradation.

Quantitative Stability Data

The following tables summarize quantitative data on the stability of Malvidin and its glycosides from various studies. It is important to note that the stability can be influenced by the specific experimental conditions, including the presence of other compounds.

Table 1: Thermal Degradation Kinetics of Malvidin-3-O-glucoside (Mv3glc) at pH 2.2

Temperature (°C)	Rate Constant (k) (h⁻¹)	Half-life (t₁/₂) (h)
50	-	> 5
60	-	-
70	-	-
80	-	-
90	-	~1.5

Data adapted from a study on the thermal stability of various anthocyanin derivatives. The degradation of Mv3glc was significant at 90°C, with a retention rate of only 29.52% after 5 hours of heating. At lower temperatures, the stability was much higher.[1]

Table 2: Effect of Ethanol Concentration on the Degradation of Malvidin-3-glucoside

Ethanol Concentration (%)	Degradation Rate
0	Baseline
10	Increased
30	Further Increased
50	Significantly Increased

A study on the degradation kinetics of anthocyanins in ethanolic solutions found that the disappearance of malvidin-3-glucoside accelerates with an increase in ethanol concentration. This is attributed to a decreased extent of self-association in the solution, which in aqueous solutions protects the molecule from degradation.

Experimental Protocols for Stability Assessment

Accurate assessment of Malvidin Chloride stability is crucial for its application. The following are detailed methodologies for key experiments.

Protocol 1: UV-Vis Spectrophotometric Analysis using the pH-Differential Method

This method is widely used for the quantification of total monomeric anthocyanins and to assess their stability.

1. Materials:

• Malvidin Chloride solution

• Potassium chloride buffer (0.025 M, pH 1.0)

• Sodium acetate buffer (0.4 M, pH 4.5)

• UV-Vis Spectrophotometer

2. Procedure:

• Prepare a stock solution of Malvidin Chloride in an appropriate solvent (e.g., acidified methanol).
• Prepare two dilutions of the stock solution: one with the pH 1.0 buffer and another with the pH 4.5 buffer. The dilution factor should be the same for both.
• Allow the solutions to equilibrate for at least 15 minutes.
• Measure the absorbance of each solution at the wavelength of maximum absorbance (λvis-max, typically around 520 nm for malvidin) and at 700 nm (to correct for haze).
• The absorbance (A) of the sample is calculated as: A = (Aλvis-max – A₇₀₀)pH 1.0 – (Aλvis-max – A₇₀₀)pH 4.5.
• The concentration of monomeric anthocyanin can be calculated using the molar extinction coefficient of malvidin-3-glucoside (ε = 28,000 L·mol⁻¹·cm⁻¹).
• To assess stability, this procedure is repeated at different time points under specific storage conditions (e.g., varying temperature or light exposure). The percentage of anthocyanin degradation is then calculated.[2]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Stability Analysis

HPLC is a powerful technique to separate and quantify Malvidin Chloride and its degradation products, providing a more detailed stability profile.

1. Materials and Equipment:

• HPLC system with a Diode Array Detector (DAD) or UV-Vis detector.

• C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Malvidin Chloride standard.

• Mobile Phase A: e.g., Water/Formic Acid/Acetic Acid (1000:8:9, v/v/v), pH 2.[3]

• Mobile Phase B: e.g., Acetonitrile.[3]

• Sample vials.

2. Chromatographic Conditions (Example):

• Flow rate: 1.5 mL/min[3]

• Injection volume: 20 µL[3]

• Column temperature: 28°C[3]

• Detection wavelength: 520 nm

• Gradient elution: A common gradient starts with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the compounds. For example, a linear gradient from 10-45% B over 10 minutes.[3]

3. Procedure:

• Prepare a standard solution of Malvidin Chloride of known concentration.
• Prepare sample solutions of Malvidin Chloride that have been subjected to different stability testing conditions (e.g., stored in various solvents at different temperatures for specific durations).
• Filter all solutions through a 0.45 µm syringe filter before injection.
• Inject the standard and sample solutions into the HPLC system.
• Identify the Malvidin Chloride peak based on its retention time compared to the standard.
• Quantify the amount of Malvidin Chloride in the samples by comparing the peak area with the standard curve.
• Degradation products can be identified if standards are available or tentatively identified using a mass spectrometer (LC-MS).

Degradation Pathways of Malvidin Chloride

The degradation of Malvidin Chloride is a complex process involving several chemical transformations. The initial and most significant pathway at neutral to slightly acidic pH involves the hydration of the flavylium cation to form a colorless carbinol base, which is in equilibrium with the chalcone pseudobase. Further degradation can lead to the cleavage of the C-ring, resulting in the formation of smaller phenolic compounds.

Below are diagrams illustrating the key degradation pathways and a typical experimental workflow for stability testing.

Caption: Primary degradation pathway of Malvidin Chloride in aqueous solution.

Caption: General experimental workflow for assessing Malvidin Chloride stability.

Conclusion

The stability of Malvidin Chloride is a multifaceted issue that requires careful consideration of pH, temperature, light, and the solvent system. By understanding these factors and employing robust analytical methods, researchers and drug development professionals can optimize formulations to enhance the stability of this promising natural compound, thereby harnessing its full potential in various applications. This guide provides a foundational understanding and practical methodologies to aid in these endeavors. Further research into microencapsulation, co-pigmentation, and other stabilization technologies will continue to expand the utility of Malvidin Chloride.

References

• 1. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trend in Detection of Anthocyanins from Fresh Fruits and the Influence of Some Factors on Their Stability Impacting Human Health: Kinetic Study Assisted by UV–Vis Spectrophotometry [mdpi.com]
• 3. benthamopen.com [benthamopen.com]

The Multifaceted Health Benefits of Malvidin Chloride: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Malvidin chloride, a prominent anthocyanidin found in pigmented fruits and vegetables, has garnered significant scientific interest due to its broad spectrum of pharmacological activities. This technical guide provides an in-depth analysis of the health benefits associated with malvidin chloride consumption, focusing on its antioxidant, anti-inflammatory, anticancer, cardioprotective, and neuroprotective effects. Detailed experimental protocols for key assays and curated quantitative data are presented to facilitate further research and drug development. Furthermore, key signaling pathways modulated by malvidin chloride are visualized to elucidate its mechanisms of action at the molecular level.

Introduction

Anthocyanins are a class of water-soluble flavonoids responsible for the vibrant red, purple, and blue colors of many plants. Malvidin, and its glycoside forms, is one of the most abundant anthocyanidins in nature, particularly in grapes and red wine.[1] Emerging evidence strongly suggests that malvidin chloride possesses potent bioactive properties with therapeutic potential for a range of chronic and degenerative diseases.[2] This document serves as a comprehensive resource for researchers and drug development professionals, summarizing the current state of knowledge on the health benefits of malvidin chloride and providing the necessary technical details to advance its study.

Antioxidant Properties

Malvidin chloride exhibits robust antioxidant activity through multiple mechanisms. It can directly scavenge free radicals and reactive oxygen species (ROS), thereby mitigating oxidative stress.[1] Additionally, it can chelate metal ions involved in the generation of free radicals and upregulate the expression and activity of endogenous antioxidant enzymes.

Quantitative Data on Antioxidant Enzyme Modulation

Malvidin chloride has been shown to enhance the activity of key antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx). The following table summarizes the observed effects in various experimental models.

Experimental Model	Treatment	SOD Activity	CAT Activity	GPx Activity	Reference
Aluminum-exposed rats	100 mg/kg Malvidin	Significant increase	Significant increase	-	[3]
Aluminum-exposed rats	200 mg/kg Malvidin	Significant increase	Significant increase	-	[3]
Isoproterenol-induced myocardial infarction in rats	Malvidin (dose not specified)	Restored	Restored	Restored	[4]
LPS-induced THP-1 cells	100 & 200 µM Malvidin	Increased	-	Increased	[1]

Anti-inflammatory Effects

Chronic inflammation is a key contributor to the pathogenesis of numerous diseases. Malvidin chloride demonstrates significant anti-inflammatory properties primarily through the inhibition of pro-inflammatory signaling pathways and the reduction of inflammatory mediators.

Modulation of Pro-inflammatory Cytokines

Malvidin chloride effectively reduces the production and secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).

Cell Line/Model	Inducer	Malvidin Chloride Concentration	Effect on TNF-α	Effect on IL-6	Effect on IL-1β	Reference
LPS-induced THP-1 cells	LPS	100 & 200 µM	Significant inhibition	Significant inhibition	Significant inhibition	[1]
Aluminum-exposed rats	AlCl₃	100 mg/kg	Significant reduction	Significant reduction	Significant reduction	[5]
Aluminum-exposed rats	AlCl₃	200 mg/kg	Significant reduction	Significant reduction	Significant reduction	[5]

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation. Malvidin chloride has been shown to inhibit this pathway by preventing the degradation of the inhibitory protein IκBα and subsequently blocking the nuclear translocation of the p65 subunit.[6]

NF-κB Signaling Pathway Inhibition by Malvidin Chloride.

Modulation of MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, including p38 and JNK, is also implicated in inflammatory responses. Malvidin chloride can attenuate the phosphorylation and activation of these kinases.[7]

References

• 1. The effects of malvidin on oxidative stress parameters and inflammatory cytokines in LPS-induced human THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Malvidin and Its Mono- and Di-Glucosides Forms: A Study of Combining Both In Vitro and Molecular Docking Studies Focused on Cholinesterase, Butyrylcholinesterase, COX-1 and COX-2 Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cardioprotective Effects of Malvidin Against Isoproterenol-Induced Myocardial Infarction in Rats: A Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Inhibitory effect of Malvidin on TNF-α-induced inflammatory response in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

HPLC method for quantification of Malvidin Chloride in grape extracts.

An HPLC Method for the Quantification of Malvidin Chloride in Grape Extracts

This document provides a detailed methodology for the quantification of malvidin chloride in grape extracts using High-Performance Liquid Chromatography (HPLC) with UV-Vis detection. This method is intended for researchers, scientists, and professionals in the fields of food science, natural product chemistry, and drug development who are interested in the analysis of anthocyanins.

Introduction

Malvidin and its glycosides are major anthocyanins found in red grapes, contributing significantly to the color of red wines and grape-based products.[1][2] Anthocyanins are water-soluble plant pigments with recognized antioxidant properties, making their quantification a key aspect of quality control and phytochemical research.[3][4][5] High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the separation, identification, and quantification of anthocyanins in various matrices.[2][6][7] This application note describes a robust HPLC method for the determination of malvidin chloride in grape extracts, utilizing a reversed-phase C18 column and a gradient elution program. The method is validated for its linearity, precision, and accuracy.

Experimental Protocol

• Malvidin chloride reference standard (≥95% purity, HPLC grade)

• Methanol (HPLC grade)[8]

• Acetonitrile (HPLC grade)[9]

• Formic acid (HPLC grade)[8][9]

• Hydrochloric acid (HCl)[6]

• Water (deionized or HPLC grade)

• Grape sample (fresh, frozen, or freeze-dried)

• Syringe filters (0.2 µm or 0.45 µm)[6]

• Manually separate the skins from the grape berries.

• Dry the grape skins in an oven at 50°C until a constant weight is achieved or use freeze-dried skins.[1][8]

• Grind the dried skins into a fine powder.[8]

• Weigh approximately 1.0 g of the powdered grape skin into a vial.[6]

• Add 10 mL of acidified methanol (methanol containing 2% HCl) to the vial.[6]

• Vortex the mixture for 5 minutes to ensure thorough extraction.[6]

• Place the vial in the dark for 10 minutes to prevent degradation of the light-sensitive anthocyanins.[6]

• Centrifuge the extract to pellet the solid material.

• Filter the supernatant through a 0.2 µm or 0.45 µm syringe filter into an HPLC vial.[6]

• The sample is now ready for HPLC analysis.

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or UV-Vis detector.[1][8]

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1][5]

• Mobile Phase A: Water with 10% formic acid.[10]

• Mobile Phase B: Acetonitrile.[9]

• Gradient Elution: A linear gradient can be optimized for the separation of anthocyanins. A typical gradient is as follows:

  • 0-10 min: 10-45% B[9]

  • 10-15 min: 45-70% B[10]

  • 15-25 min: 70-90% B[10]

  • 25-30 min: Hold at 90% B

  • 30.1-35 min: Return to initial conditions (10% B) and equilibrate.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL[9]

• Column Temperature: 28°C[9]

• Detection Wavelength: 520 nm[1][8][10]

• Prepare a stock solution of malvidin chloride (e.g., 1000 µg/mL) in acidified methanol.

• From the stock solution, prepare a series of working standard solutions with concentrations ranging from 0.5 to 10 mg/L.[9]

• Inject each standard solution into the HPLC system and record the peak area.

• Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. The linearity of the calibration curve should be evaluated by the coefficient of determination (r²), which should be ≥ 0.99.[6][11]

Data Presentation

The quantitative data for the HPLC method for malvidin chloride is summarized in the table below. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Typical Value	Reference
Retention Time	Varies with exact conditions	[12]
Wavelength (λmax)	520 nm	[1][8][10]
Linearity Range	0.5 - 10 mg/L	[9]
Coefficient of Determination (r²)	≥ 0.99	[6][11]
Limit of Detection (LOD)	0.06 - 0.12 mg/kg	[2]
Limit of Quantification (LOQ)	0.20 - 0.60 mg/kg	[2]
Accuracy (Recovery)	89.9 - 123%	[2]
Precision (RSD%)	< 8.5%	[2]

Visualizations

Caption: Experimental workflow for the quantification of malvidin chloride in grape extracts.

Caption: Logical flow diagram of the HPLC system for malvidin chloride analysis.

References

• 1. Determination of major anthocyanin pigments and flavonols in red grape skin of some table grape varieties ( Vitis vinifera sp. ) by high-performance liquid chromatography–photodiode array detection (HPLC-DAD) | OENO One [oeno-one.eu]
• 2. An Optimized HPLC-DAD Methodology for the Determination of Anthocyanins in Grape Skins of Red Greek Winegrape Cultivars (Vitis vinifera L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. HPLC Method for Analysis of Anthocyanins (Keracyanin, Delphinidin, Petunidin, Malvidin) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. agilent.com [agilent.com]
• 6. academic.oup.com [academic.oup.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. agriculturejournals.cz [agriculturejournals.cz]
• 9. benthamopen.com [benthamopen.com]
• 10. iris.unito.it [iris.unito.it]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note: High-Purity Malvidin Chloride Extraction from Berry Skins

Audience: Researchers, scientists, and drug development professionals.

Introduction: Malvidin and its glycosides are significant anthocyanins, a class of flavonoids responsible for the deep red and blue pigmentation in many fruits, particularly berry skins.[1] As potent antioxidants, they are of considerable interest in pharmaceutical and nutraceutical research for their potential cardioprotective, anti-inflammatory, and chemopreventive properties.[1] Malvidin is typically extracted as a chloride salt to enhance its stability and solubility for research applications.[1] This document provides a detailed protocol for the efficient extraction and subsequent purification of malvidin chloride from berry skins, tailored for a laboratory setting. The procedure emphasizes the use of acidified solvents to stabilize the anthocyanin structure and solid-phase extraction for purification.

Overview of Extraction and Purification Principles

The extraction of malvidin from berry skins is based on its solubility in polar solvents. The process involves several key stages:

• Sample Preparation: Fresh or frozen berry skins are physically disrupted, typically by grinding at low temperatures, to increase the surface area for efficient solvent penetration.

• Solid-Liquid Extraction: An acidified polar solvent, most commonly an ethanol or methanol solution, is used to solubilize the anthocyanins. The acidic conditions are crucial as they maintain the flavylium cation form of the anthocyanin, which is both colored and more stable.[2][3]

• Purification: The crude extract contains sugars, organic acids, and other phenolic compounds. Solid-phase extraction (SPE) with a macroporous resin is a highly effective method to separate the anthocyanins from these impurities.

• Analysis and Quantification: High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is the standard method for identifying and quantifying specific malvidin glycosides in the purified fractions.[4][5][6]

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Solvent Extraction (UAE) of Malvidin from Berry Skins

This protocol describes a common and efficient method using acidified ethanol, enhanced by ultrasonication to improve extraction yield and reduce processing time.[6][7][8]

Materials & Reagents:

• Fresh or frozen berry skins (e.g., blueberry, grape)

• Ethanol (95-100%)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Liquid nitrogen

• Filter paper or centrifuge tubes

Equipment:

• Mortar and pestle or cryogenic grinder

• Ultrasonic water bath

• Stir plate and stir bars

• Beakers and graduated cylinders

• Rotary evaporator

• Vacuum filtration apparatus or centrifuge

• pH meter

Procedure:

• Sample Preparation:

  • Weigh approximately 10-20 g of berry skins. If fresh, remove them from the berries manually.[5][9]

  • Freeze the skins immediately in liquid nitrogen to prevent enzymatic degradation.[9]

  • Grind the frozen skins into a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder. Store the powder at -20°C or below until use.

• Extraction Solvent Preparation:

  • Prepare a solution of 70% ethanol in deionized water (v/v).

  • Acidify the solvent by adding concentrated HCl to a final concentration of 0.1% (v/v). This should result in a pH of approximately 1.0-2.0.

• Extraction:

  • Place the powdered berry skins into a glass beaker.

  • Add the acidified ethanol solvent at a solid-to-liquid ratio of 1:10 (w/v) (e.g., 10 g of powder in 100 mL of solvent).[8]

  • Place the beaker in an ultrasonic water bath. Sonicate for 30-40 minutes at a controlled temperature, typically around 40°C.[6][8]

  • Continuously stir the mixture with a magnetic stir bar during sonication if possible.

• Crude Extract Recovery:

  • Separate the solid residue from the liquid extract. This can be achieved by vacuum filtration through filter paper or by centrifuging the mixture at 4000 rpm for 10 minutes and decanting the supernatant.[7]

  • Collect the supernatant, which is the crude anthocyanin extract.

  • To maximize yield, the solid residue can be re-extracted with a fresh portion of solvent.

  • Combine the supernatants and concentrate the volume using a rotary evaporator at a temperature not exceeding 40°C to prevent thermal degradation of the anthocyanins.[7][9]

Protocol 2: Solid-Phase Extraction (SPE) for Malvidin Purification

This protocol purifies the anthocyanins from the crude extract, separating them from sugars and other water-soluble compounds.

Materials & Reagents:

• Crude anthocyanin extract (concentrated from Protocol 1)

• Macroporous adsorbent resin (e.g., AB-8 or Amberlite XAD-7)

• Ethanol solutions of varying concentrations (e.g., 30%, 60%, 95% v/v), acidified with 0.1% HCl

• Deionized water, acidified with 0.1% HCl

Equipment:

• Glass chromatography column

• Peristaltic pump (optional)

• Fraction collector (optional)

Procedure:

• Column Preparation:

  • Pack a glass column with the macroporous resin.

  • Condition the resin by washing sequentially with 2-3 column volumes of 95% ethanol, followed by 2-3 column volumes of deionized water.[10]

  • Finally, equilibrate the column with acidified deionized water.

• Sample Loading:

  • Dilute the concentrated crude extract from Protocol 1 with 4-5 volumes of deionized water to reduce the ethanol concentration and ensure adsorption of anthocyanins onto the resin.[10]

  • Load the diluted extract onto the top of the prepared column at a slow flow rate (e.g., 1-2 mL/min).

• Washing:

  • After loading, wash the column with 2-3 column volumes of acidified deionized water. This step removes sugars, organic acids, and other highly polar impurities that do not bind to the resin.[10] The eluent should become colorless.

• Elution:

  • Elute the bound anthocyanins using a stepwise gradient of acidified ethanol. Collect the fractions separately.

  • Begin with a lower concentration of ethanol (e.g., 30% acidified ethanol) to elute less retained compounds.

  • Increase the ethanol concentration to elute different classes of anthocyanins. Malvidin and peonidin derivatives are often the predominant compounds in fractions eluted with higher ethanol concentrations (e.g., 60% acidified ethanol).[10]

  • Finally, wash the column with 95% acidified ethanol to remove any remaining compounds.

• Final Processing:

  • Analyze the collected fractions using HPLC-DAD to identify those rich in malvidin.

  • Combine the desired fractions and remove the ethanol using a rotary evaporator.

  • The resulting aqueous concentrate can be freeze-dried to yield a purified malvidin-rich powder.[11]

Data Presentation: Extraction Parameters

The efficiency of malvidin extraction is influenced by several factors. The table below summarizes conditions reported in various studies.

Extraction Method	Berry Source	Solvent System	Temperature (°C)	Time	Solid:Liquid Ratio	Reported Yield/Concentration	Reference
Maceration	Grape Skin	Methanol/Water/HCl (70:29.5:0.5)	Room Temp.	4 hours	1:25 g/mL	Not specified	[2]
Ultrasonic-Assisted	Blueberry	60% Ethanol	40	30 min	1:6.6 g/mL	Not specified	[8]
Ultrasonic-Assisted	Blueberry Residue	Not specified	40	40 min	Not specified	108.23 mg/100 g DW	[6]
Microwave-Assisted	Grape Skin	40% Methanol in Water	100	5 min	1:10 g/mL	Not specified	[12]
Pressurized Fluid	Grape Skin	Ethanol	40 - 120	15 min	1:22 g/mL	Not specified	[13]
Maceration	Blueberry	Acidified Ethanol	Room Temp.	Not specified	1:10 kg/L	Not specified	[10]

Visualization of Workflow

Caption: Workflow for the extraction and purification of malvidin chloride from berry skins.

References

• 1. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 2. Extraction of Proanthocyanidins and Anthocyanins from Grape Skin by Using Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. iris.unito.it [iris.unito.it]
• 6. The Research Progress of Extraction, Purification and Analysis Methods of Phenolic Compounds from Blueberry: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Procedures for Extraction of Anthocyanins from Different Food | Encyclopedia MDPI [encyclopedia.pub]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. ars.usda.gov [ars.usda.gov]
• 10. pfigueiredo.org [pfigueiredo.org]
• 11. CN108864224B - Separation and purification method of malvidin-3-O-arabinoside and application thereof - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. agriculturejournals.cz [agriculturejournals.cz]

Application Note: Quantification of Anthocyanins in Food Matrices Using Malvidin Chloride as an Analytical Standard

Audience: Researchers, scientists, and drug development professionals in the field of food chemistry and nutraceuticals.

Introduction

Anthocyanins are a class of water-soluble flavonoids responsible for the vibrant red, purple, and blue colors of many fruits, vegetables, and flowers.[1][2] Beyond their role as natural colorants, there is growing interest in their potential health benefits, which has led to an increased need for accurate quantification in various food matrices.[3] Malvidin and its glycosides are common anthocyanins found in nature, particularly in grapes and berries.[3][4][5] Malvidin chloride, a stable salt form of malvidin, is frequently used as an analytical standard for the chromatographic quantification of total and individual anthocyanins in food and beverage products.[4][6][7] This application note provides detailed protocols for the extraction of anthocyanins from food samples and their quantification using High-Performance Liquid Chromatography (HPLC) with malvidin chloride as a reference standard.

Principle

The quantification of anthocyanins is achieved by separating them from other food components using reverse-phase HPLC and detecting them with a Diode Array Detector (DAD) or Mass Spectrometer (MS).[8][9] The concentration of individual anthocyanins is determined by comparing the peak area of the analyte to a calibration curve generated from known concentrations of a malvidin chloride standard. For anthocyanins where a commercial standard is not available, they can be tentatively identified by their mass spectra and quantified as malvidin chloride equivalents.[9]

Experimental Workflow for Anthocyanin Quantification

Caption: A flowchart illustrating the key steps in the quantification of anthocyanins from food samples using an external standard.

Protocols

Reagents and Materials

• Malvidin chloride analytical standard (≥95.0% purity)[6][7]

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (or Hydrochloric acid)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (C18, optional for sample cleanup)

• Syringe filters (0.45 µm)

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of malvidin chloride and dissolve it in a precise volume of acidified methanol (e.g., methanol with 0.1% HCl).[10] Store this solution in an amber vial at -20°C to protect it from light and degradation.[6] Stock solutions in acidified methanol can be stable for extended periods when stored properly.[10][11]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve a range of concentrations (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL). These will be used to construct the calibration curve.

Sample Preparation

The choice of extraction method depends on the food matrix.

For Liquid Samples (e.g., Juices, Wines):

• Liquid samples like wine may sometimes be directly injected after filtration, minimizing sample preparation.[10]

• For other juices, a simple dilution with acidified methanol followed by filtration through a 0.45 µm syringe filter may be sufficient.

For Solid and Semi-Solid Samples (e.g., Berries, Grains):

• Homogenization: Homogenize a representative portion of the sample.

• Extraction: Extract the homogenized sample with an acidified solvent. Common extraction solvents include ethanol/methanol:water mixtures acidified with hydrochloric or formic acid.[12] The solid-to-solvent ratio and extraction time should be optimized for the specific matrix.[13]

• Purification: Centrifuge the extract to pellet solid debris. The supernatant can be further purified using C18 SPE cartridges to remove interfering compounds like sugars and organic acids.[12]

• Final Preparation: Evaporate the solvent from the purified extract (if necessary) and reconstitute the residue in a known volume of the initial mobile phase. Filter the final solution through a 0.45 µm syringe filter before HPLC injection.[14]

HPLC-DAD Method

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[8]

• Mobile Phase A: Water with formic acid (e.g., 5% v/v).

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A typical gradient might start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic compounds. An example gradient is as follows: 0-3 min, 6% B; 3-6 min, 6-13% B; 6-26 min, 13-30% B; 26-28 min, 30-95% B; 28-30 min, 95% B; 30-32 min, 95-6% B.[15]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 25-30°C.

• Detection Wavelength: 520 nm is commonly used for the quantification of anthocyanins as it is near the absorbance maximum for many of these compounds.[16]

Data Presentation: Method Validation Parameters

The following tables summarize typical validation parameters for the quantification of anthocyanins using HPLC, with malvidin and related compounds as standards.

Table 1: Linearity and Detection Limits

Analyte	Matrix	Linearity Range (mg/L)	R²	LOD (mg/L)	LOQ (mg/L)	Reference
Malvidin-3-O-glucoside	Wine	0.5 - 10	0.99996	0.09	-	[10]
Malvidin 3,5-diglucoside	Wine	0.5 - 10	0.9996	0.1	-	[10]
Malvidin	Potato	-	-	<2.3 ng/mL	<8.1 ng/mL	[17]
General Anthocyanins	-	0.04 - 40 µg/mL	≥ 0.99	-	-	[18]

Table 2: Recovery and Precision

Analyte	Matrix	Recovery (%)	RSD (%) - Repeatability	RSD (%) - Reproducibility	Reference
Malvidin-3-O-glucoside	Wine	> 95	< 3	< 3	[10]
Malvidin	Potato	100.35	7.92 (CV)	-	[11]
General Anthocyanins	Plasma	54 - 108	< 15 (CV)	-	[17]

Signaling Pathway Visualization

While this document focuses on analytical methods, malvidin has been studied for its biological activities, including its anti-inflammatory effects. The following diagram illustrates a simplified representation of the NF-κB signaling pathway, which is a target of malvidin's anti-inflammatory action.[5]

Caption: Simplified diagram of the NF-κB signaling pathway and the inhibitory effect of malvidin.

Conclusion

Malvidin chloride is a reliable analytical standard for the quantification of anthocyanins in food products. The HPLC-DAD method detailed in this application note provides a robust and sensitive approach for the analysis of these important bioactive compounds. Proper method validation, including the assessment of linearity, recovery, and precision, is crucial for obtaining accurate and reproducible results. The provided protocols can be adapted to various food matrices, making this a versatile tool for researchers in food chemistry and related fields.

References

• 1. Qualitative and Quantitative Methods to Evaluate Anthocyanins | Atlantis Press [atlantis-press.com]
• 2. ars.usda.gov [ars.usda.gov]
• 3. Anthocyanidins and anthocyanins: colored pigments as food, pharmaceutical ingredients, and the potential health benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Malvidin chloride analytical standard 643-84-5 [sigmaaldrich.com]
• 7. マルビジンクロリド ≥95.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 8. A Review of Quantitative and Topical Analysis of Anthocyanins in Food - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. benthamopen.com [benthamopen.com]
• 11. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 12. Anthocyanin Extraction, Purification & Quantification - Creative Proteomics [creative-proteomics.com]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. ars.usda.gov [ars.usda.gov]
• 17. Development and Validation of Methods for the Determination of Anthocyanins in Physiological Fluids via UHPLC-MSn - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Application of Malvidin Chloride in Cell Culture Studies for Oxidative Stress: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvidin, a prominent O-methylated anthocyanidin found in sources like red wine, exhibits significant antioxidant and anti-inflammatory properties. Its protective effects against oxidative stress have been demonstrated in various cell culture models, making Malvidin Chloride a compound of interest for studying cellular defense mechanisms and developing therapeutic strategies against oxidative stress-related pathologies.

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products, can lead to cellular damage, apoptosis, and the progression of numerous diseases. Malvidin has been shown to counteract these detrimental effects by scavenging free radicals, modulating key signaling pathways, and enhancing endogenous antioxidant defenses.

These application notes provide a comprehensive overview of the use of Malvidin Chloride in cell culture experiments focused on oxidative stress. Detailed protocols for key assays and a summary of quantitative data from various studies are presented to facilitate the design and execution of new research in this area.

Mechanisms of Action

Malvidin Chloride combats oxidative stress through a multi-faceted approach:

• Direct ROS Scavenging: Malvidin can directly neutralize harmful free radicals, thereby reducing cellular damage.

• Upregulation of Antioxidant Enzymes: It enhances the activity of crucial antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[1][2][3][4][5]

• Modulation of Signaling Pathways: Malvidin influences several key signaling pathways involved in the cellular response to oxidative stress, including:

  • Nrf2 Pathway: It activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of the antioxidant response.[1][2][5][6][7]

  • MAPK Pathway: Malvidin can inhibit the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are involved in inflammation and apoptosis triggered by oxidative stress.[8][9][10][11]

  • NF-κB Pathway: It suppresses the Nuclear Factor-kappa B (NF-κB) pathway, a key player in the inflammatory response.[1][3][4][9][10]

• Mitochondrial Protection: Malvidin helps to maintain mitochondrial function and integrity, reducing mitochondrial ROS production and inhibiting the mitochondrial pathway of apoptosis.[2][12][13][14][15]

• Anti-apoptotic Effects: By modulating the expression of pro-apoptotic (e.g., Bax, Caspase-3, Caspase-9) and anti-apoptotic (e.g., Bcl-2) proteins, Malvidin protects cells from oxidative stress-induced apoptosis.[1][16]

Data Presentation

The following tables summarize quantitative data from various cell culture studies investigating the effects of Malvidin Chloride on oxidative stress.

Table 1: Effective Concentrations of Malvidin Chloride in Different Cell Lines

Cell Line	Oxidative Stress Inducer	Malvidin Concentration	Observed Effects	Reference
Huh-7	-	50-200 µg/mL	Inhibition of ROS production, induction of apoptosis (in cancer cells)	[17]
ARPE-19	H₂O₂	Not specified	Inhibition of ROS production, increased SOD and GPx activity	[8][11]
THP-1	LPS (50 ng/mL)	100 and 200 µM	Decreased MDA and NO levels, increased SOD and GPx activity	[3][4]
RAW 264.7	LPS	IC₅₀ ~9 µM	Inhibition of ROS production	[18][19]
BV-2	LPS (500 ng/mL)	10, 50, 200 µM	Increased UCP2 expression, reduced ROS accumulation	[12]

Table 2: Effects of Malvidin Chloride on Key Biomarkers of Oxidative Stress

Biomarker	Cell Line/Model	Treatment	Result	Reference
ROS	Huh-7	Malvidin (50-200 µg/mL)	Dose-dependent decrease	[17]
ROS	RAW 264.7	Malvidin	IC₅₀ of ~9 µM for inhibition of LPS-induced ROS	[18][19]
MDA	THP-1	Malvidin (100, 200 µM) + LPS	Significant decrease	[3][4]
SOD Activity	THP-1	Malvidin (100, 200 µM) + LPS	Significant increase	[3][4]
GPx Activity	THP-1	Malvidin (100, 200 µM) + LPS	Significant increase	[3][4]
Nrf2	Mouse Liver (in vivo)	Malvidin + LPS	Upregulation	[1][5]
p-ERK	Huh-7	Malvidin (50-200 µg/mL)	Dose-dependent decrease	[17]
p-JNK	Huh-7	Malvidin (200 µg/mL)	Marked increase	[17]
p-p38	Huh-7	Malvidin (200 µg/mL)	Marked increase	[17]
Caspase-3	Mouse Liver (in vivo)	Malvidin + FPN	Reduced expression	[1]
Bax	Mouse Liver (in vivo)	Malvidin + FPN	Reduced expression	[1]
Bcl-2	Mouse Liver (in vivo)	Malvidin + FPN	Increased expression	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the effects of Malvidin Chloride on oxidative stress in cell culture.

Protocol 1: Induction of Oxidative Stress and Treatment with Malvidin Chloride

This protocol describes a general procedure for inducing oxidative stress in cultured cells and treating them with Malvidin Chloride.

Materials:

• Cell line of interest (e.g., THP-1, ARPE-19, RAW 264.7)

• Complete cell culture medium

• Malvidin Chloride (stock solution prepared in a suitable solvent like DMSO)

• Oxidative stress inducer (e.g., Lipopolysaccharide (LPS) from E. coli, Hydrogen peroxide (H₂O₂))

• Phosphate-buffered saline (PBS)

• Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)

Procedure:

• Cell Seeding: Seed the cells in the appropriate culture plates at a suitable density and allow them to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Malvidin Pre-treatment: The following day, remove the culture medium and replace it with fresh medium containing various concentrations of Malvidin Chloride (e.g., 10, 50, 100, 200 µM). A vehicle control (medium with the same concentration of solvent used for the Malvidin stock) should be included. Incubate the cells for a predetermined period (e.g., 1-2 hours).

• Induction of Oxidative Stress: After the pre-treatment period, add the oxidative stress inducer to the wells. The concentration of the inducer should be optimized beforehand to induce a measurable level of oxidative stress without causing excessive cell death. For example:

  • LPS: 50 ng/mL for THP-1 cells.[4]

  • H₂O₂: Concentration to be determined based on cell type sensitivity.

• Incubation: Incubate the cells for a specific duration (e.g., 12, 24, or 48 hours), depending on the endpoint being measured.

• Downstream Analysis: After incubation, the cells or culture supernatant can be collected for various assays as described in the following protocols.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular ROS levels.

Materials:

• Cells treated as described in Protocol 1

• DCFH-DA solution (e.g., 10 µM in serum-free medium)

• PBS

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Probe Loading: After the treatment period, remove the culture medium and wash the cells twice with warm PBS.

• Add the DCFH-DA solution to each well and incubate the plate in the dark at 37°C for 30 minutes.

• Washing: Remove the DCFH-DA solution and wash the cells twice with warm PBS to remove any excess probe.

• Fluorescence Measurement: Add PBS to each well. Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 525 nm, respectively. Alternatively, visualize and capture images using a fluorescence microscope.

• Data Analysis: The fluorescence intensity is proportional to the intracellular ROS levels. Normalize the fluorescence values of the treated groups to the control group.

Protocol 3: Measurement of Antioxidant Enzyme Activity

This protocol provides a general workflow for measuring the activity of antioxidant enzymes like SOD and GPx from cell lysates. Commercially available assay kits are recommended for specific and accurate measurements.

Materials:

• Cells treated as described in Protocol 1

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Commercial SOD and GPx activity assay kits

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and then lyse them using an appropriate lysis buffer.

• Centrifugation: Centrifuge the cell lysates at high speed (e.g., 12,000 x g) at 4°C for 15 minutes to pellet the cell debris.

• Protein Quantification: Collect the supernatant (cell lysate) and determine the total protein concentration using a BCA protein assay kit.

• Enzyme Activity Assay: Following the manufacturer's instructions for the specific SOD or GPx activity assay kit, use the normalized protein concentrations of the cell lysates to perform the assays.

• Data Analysis: Calculate the enzyme activity according to the kit's protocol and express it as units per milligram of protein.

Protocol 4: Western Blot Analysis of Signaling Proteins

This protocol is for analyzing the expression and phosphorylation status of proteins in key signaling pathways (e.g., Nrf2, MAPK, NF-κB).

Materials:

• Cells treated as described in Protocol 1

• Cell lysis buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Nrf2, anti-p-ERK, anti-p-p38, anti-p-JNK, anti-NF-κB p65)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Prepare cell lysates and quantify protein concentration as described in Protocol 3.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane again several times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualizations

Caption: Experimental Workflow for Investigating Malvidin Chloride.

Caption: Key Signaling Pathways Modulated by Malvidin Chloride.

References

• 1. The Protective Effects of Malvidin Hydrochloride Against Fipronil-Induced Oxidative Stress, Inflammation, and Apoptosis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The effects of malvidin on oxidative stress parameters and inflammatory cytokines in LPS-induced human THP-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Malvidin protects against lipopolysaccharide-induced acute liver injury in mice via regulating Nrf2 and NLRP3 pathways and suppressing apoptosis and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Malvidin-3- O-Glucoside from Blueberry Ameliorates Nonalcoholic Fatty Liver Disease by Regulating Transcription Factor EB-Mediated Lysosomal Function and Activating the Nrf2/ARE Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Malvidin and its derivatives exhibit antioxidant properties by inhibiting MAPK signaling pathways to reduce endoplasmic reticulum stress in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Malvidin and its derivatives exhibit antioxidant properties by inhibiting MAPK signaling pathways to reduce endoplasmic reticulum stress in ARPE-19 cells - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. Frontiers | Malvidin alleviates mitochondrial dysfunction and ROS accumulation through activating AMPK-α/UCP2 axis, thereby resisting inflammation and apoptosis in SAE mice [frontiersin.org]
• 13. Malvidin alleviates mitochondrial dysfunction and ROS accumulation through activating AMPK-α/UCP2 axis, thereby resisting inflammation and apoptosis in SAE mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Protective Role of Malvidin-3-Glucoside on Peroxynitrite-Induced Damage in Endothelial Cells by Counteracting Reactive Species Formation and Apoptotic Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. researchgate.net [researchgate.net]
• 19. medchemexpress.com [medchemexpress.com]

In Vivo Experimental Design for Testing Malvidin Chloride's Gastroprotective Effects

Introduction

Peptic ulcer disease is a significant global health issue characterized by lesions in the gastrointestinal tract. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to investigate the gastroprotective effects of Malvidin Chloride, an anthocyanidin found in various plants. Malvidin has demonstrated notable antioxidant and anti-inflammatory properties, making it a promising candidate for gastroprotection.[1][2][3][4] Studies have shown its efficacy in preventing gastric ulcers induced by agents like ethanol and non-steroidal anti-inflammatory drugs (NSAIDs).[1][5] The protocols outlined below describe established in vivo models to assess these protective effects and elucidate the underlying mechanisms of action.

Key Mechanisms of Malvidin's Gastroprotective Action

Malvidin's gastroprotective effects are attributed to its ability to mitigate oxidative stress and inflammation within the gastric mucosa.[1][5][6][7] Research indicates that Malvidin at a dose of 5 mg/kg can prevent gastric lesions by reducing neutrophil infiltration, as measured by myeloperoxidase (MPO) activity, and by modulating the expression of inflammatory and antioxidant genes.[1][8][9] Specifically, it has been shown to downregulate pro-inflammatory cytokines like TNF-α and IL-6, as well as Toll-like receptor 4 (TLR4), while upregulating the anti-inflammatory cytokine IL-10 and the antioxidant enzyme heme oxygenase-1 (HMOX-1).[5][6][7] Furthermore, Malvidin can increase the levels of the endogenous antioxidant glutathione (GSH) in the gastric tissue.[7][9] An in vivo study also highlighted its ability to prevent ethanol-induced gastric ulcers by modulating the expression of Epidermal Growth Factor (EGF) and Cyclooxygenase-1 (COX-1) genes.[10]

Experimental Models for Assessing Gastroprotection

Three robust and widely used in vivo models are detailed below to evaluate the gastroprotective potential of Malvidin Chloride.

Ethanol-Induced Gastric Ulcer Model

This model is effective for screening compounds with potential cytoprotective and antioxidant activities. Absolute ethanol induces severe gastric mucosal injury, characterized by necrosis and edema.[11][12]

Protocol:

• Animal Preparation: Use adult mice or rats (e.g., Wistar rats or CD1 mice), weighing between 200-250g. Fast the animals for 24 hours prior to the experiment, with free access to water.[13][14]

• Grouping: Divide the animals into at least four groups (n=6-10 per group):

  • Normal Control: Receives vehicle (e.g., saline or 10% DMSO) only.[12]

  • Ulcer Control: Receives vehicle followed by absolute ethanol.[12]

  • Positive Control: Receives a standard gastroprotective drug (e.g., Omeprazole, 20 mg/kg) followed by absolute ethanol.[12][14]

  • Malvidin Chloride Group(s): Receives one or more doses of Malvidin Chloride (a dose of 5 mg/kg has been shown to be effective) followed by absolute ethanol.[1][8]

• Dosing: Administer Malvidin Chloride, vehicle, or the standard drug orally (p.o.) one hour before the induction of ulcers.[12]

• Ulcer Induction: Administer absolute ethanol (e.g., 1 mL/200g body weight for rats or 10 mL/kg for mice) orally to all groups except the normal control.[11][12]

• Sample Collection: One hour after ethanol administration, euthanize the animals via cervical dislocation.[12]

• Macroscopic Evaluation: Immediately excise the stomachs, open them along the greater curvature, and rinse with saline. Measure the ulcerated area (in mm²) and calculate the ulcer index and the percentage of inhibition.

• Biochemical and Histological Analysis: Collect stomach tissue for the analysis of MPO activity, GSH levels, superoxide dismutase (SOD) and catalase (CAT) activity, and cytokine levels (TNF-α, IL-6, IL-10).[8][9] A portion of the tissue should be fixed in 10% formalin for histological examination (H&E staining).[12]

NSAID-Induced Gastropathy Model

This model mimics the gastric damage caused by the clinical use of non-steroidal anti-inflammatory drugs, which is a common cause of peptic ulcers in humans.[15] Indomethacin is a frequently used NSAID for inducing gastropathy in animal models.[15][16]

Protocol:

• Animal Preparation: Use adult mice or rats, fasted for 24 hours with access to water.

• Grouping: Similar to the ethanol model, establish normal control, ulcer control, positive control (e.g., Lansoprazole, 30 mg/kg), and Malvidin Chloride groups.[1]

• Dosing: Administer Malvidin Chloride (5 mg/kg has proven effective), vehicle, or the standard drug orally 30 minutes to one hour before ulcer induction.[1]

• Ulcer Induction: Administer Indomethacin (e.g., 30-50 mg/kg, p.o.) to induce gastric ulcers.

• Sample Collection: Euthanize the animals 4-6 hours after indomethacin administration.

• Evaluation: Perform macroscopic evaluation of ulcer formation as described for the ethanol model. Conduct biochemical analyses for MPO, GSH, and gene expression analysis for inflammatory markers (e.g., TLR4, NF-κB) and protective genes (e.g., HMOX-1, COX-1).[1][7][16] Histological assessment should also be performed.

Pylorus Ligation-Induced Ulcer Model

This model is used to assess the effect of a substance on gastric acid secretion and total acidity, which are key factors in ulcer development.[17][18][19] The ligation of the pyloric sphincter leads to the accumulation of gastric acid, causing ulceration.[18][19]

Protocol:

• Animal Preparation: Use adult rats, fasted for 24 hours with access to water.

• Grouping: Establish control, positive control, and Malvidin Chloride treated groups.

• Surgical Procedure:

  • Anesthetize the rats (e.g., with ether or pentobarbital).[18][19]

  • Make a small midline abdominal incision below the xiphoid process.[20]

  • Isolate the pylorus and ligate it with a silk suture, being careful not to obstruct blood flow.[20]

  • Administer Malvidin Chloride or vehicle intraduodenally immediately after ligation.[19]

  • Suture the abdominal wall.

• Sample Collection: Euthanize the animals 4 hours after pylorus ligation.[19][20]

• Gastric Content Analysis: Carefully collect the gastric content and centrifuge it.[20] Measure the volume of gastric juice, determine the pH, and titrate with 0.01 N NaOH to determine the total and free acidity.[20]

• Ulcer Evaluation: Open the stomach and score the ulcer formation.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Effect of Malvidin Chloride on Ethanol-Induced Gastric Ulcers

Treatment Group	Dose (mg/kg)	Ulcer Index (mm²)	Inhibition (%)	MPO Activity (U/g tissue)	GSH Level (µmol/g tissue)
Normal Control	-	0	-
Ulcer Control	-	0
Positive Control	(e.g., 20)
Malvidin Chloride	5
Malvidin Chloride	10

Table 2: Effect of Malvidin Chloride on NSAID-Induced Gastric Ulcers

Treatment Group	Dose (mg/kg)	Ulcer Index (mm²)	Inhibition (%)	MPO Activity (U/g tissue)	Relative Gene Expression (fold change)
TNF-α
Normal Control	-	0	-	1.0
Ulcer Control	-	0
Positive Control	(e.g., 30)
Malvidin Chloride	5

Table 3: Effect of Malvidin Chloride on Gastric Secretion in Pylorus-Ligated Rats

Treatment Group	Dose (mg/kg)	Gastric Juice Volume (mL)	pH	Total Acidity (mEq/L)	Free Acidity (mEq/L)	Ulcer Index
Control	-
Positive Control	(e.g., 20)
Malvidin Chloride	5
Malvidin Chloride	10

Visualizations

Experimental Workflow

Caption: General workflow for in vivo gastroprotection studies.

Signaling Pathways of Malvidin Chloride's Gastroprotective Action

Caption: Proposed signaling pathways for Malvidin Chloride's gastroprotective effects.

References

• 1. Malvidin Protects against and Repairs Peptic Ulcers in Mice by Alleviating Oxidative Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Malvidin Protects against and Repairs Peptic Ulcers in Mice by Alleviating Oxidative Stress and Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Malvidin Protects against and Repairs Peptic Ulcers in Mice by Alleviating Oxidative Stress and Inflammation [mdpi.com]
• 8. Relationship between Hormonal Modulation and Gastroprotective Activity of Malvidin and Cyanidin Chloride: In Vivo and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. 2.7. Ethanol-Induced Gastric Ulcer Model [bio-protocol.org]
• 14. phytojournal.com [phytojournal.com]
• 15. Pharmacological evaluation of NSAID-induced gastropathy as a "Translatable" model of referred visceral hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular mechanisms involved in NSAID-induced gastropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Characterization of a refinement of the "pylorus ligation" model of rat gastric ulceration resulting in "no pain" and a more specific pharmacological response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pylorus ligastion method for anti ulcer study | PPTX [slideshare.net]
• 19. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 20. 2.7. Gastric Secretion in Pylorus-Ligated Rats [bio-protocol.org]

Spectrophotometric Analysis of Malvidin Chloride Concentration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malvidin chloride, a prominent anthocyanin, is a natural pigment responsible for the vibrant red, purple, and blue colors in many fruits and flowers, notably grapes.[1] Beyond its role as a colorant, malvidin and its glycosides are recognized for their potent antioxidant properties and potential health benefits, making them a subject of interest in pharmaceutical and nutraceutical research.[1] Accurate quantification of malvidin chloride concentration is crucial for quality control, formulation development, and pharmacological studies.

This document provides a detailed protocol for the determination of malvidin chloride concentration using UV-Visible spectrophotometry, a widely accessible and reliable analytical technique. The method is based on the principle that the absorbance of a solution is directly proportional to the concentration of the analyte, as described by the Beer-Lambert Law.

Principle of the Method

The concentration of malvidin chloride in a solution can be determined by measuring its absorbance at its maximum absorption wavelength (λmax) and relating it to a standard curve prepared from known concentrations of a malvidin chloride standard. In an acidic environment, malvidin chloride exhibits a strong absorbance in the visible region of the electromagnetic spectrum, typically around 520-538 nm.[2][3] This protocol utilizes a straightforward spectrophotometric approach, suitable for routine analysis.

Materials and Reagents

• Malvidin chloride standard (purity ≥95%)

• Hydrochloric acid (HCl), concentrated

• Methanol, HPLC grade

• Ethanol, absolute

• Deionized water

• Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

• Pipettes (various sizes)

• Spectrophotometer (UV-Visible)

• Cuvettes (1 cm path length)

Experimental Protocols

Preparation of Acidified Ethanol Solvent (0.1% HCl in 50% Ethanol)

• In a 100 mL volumetric flask, add 50 mL of absolute ethanol.

• Carefully add 0.1 mL of concentrated HCl to the ethanol.

• Bring the volume to 100 mL with deionized water.

• Mix the solution thoroughly. This will be the solvent for preparing standards and diluting samples.

Preparation of Malvidin Chloride Standard Stock Solution (100 mg/L)

• Accurately weigh 10 mg of malvidin chloride standard.

• Transfer the standard to a 100 mL volumetric flask.

• Dissolve the standard in a small amount of the acidified ethanol solvent.

• Bring the volume to the 100 mL mark with the acidified ethanol solvent.

• Stopper the flask and invert several times to ensure complete dissolution and mixing. This is the 100 mg/L stock solution.

Preparation of Calibration Standards

Prepare a series of calibration standards by diluting the stock solution with the acidified ethanol solvent as described in the table below. A typical linear range for malvidin-3-O-glucoside chloride is between 0.5 and 10 mg/L.[2]

Standard ID	Stock Solution Volume (mL)	Final Volume (mL)	Concentration (mg/L)
STD-1	0.5	10	5.0
STD-2	1.0	10	10.0
STD-3	1.5	10	15.0
STD-4	2.0	10	20.0
STD-5	2.5	10	25.0

Note: The concentration range can be adjusted based on the expected concentration of the unknown samples.

Preparation of Unknown Sample

• If the sample is solid, accurately weigh a known amount and extract the malvidin chloride using the acidified ethanol solvent. Sonication or vortexing may aid in complete extraction.

• Centrifuge or filter the extract to remove any particulate matter.

• Dilute the supernatant/filtrate with the acidified ethanol solvent to bring the expected malvidin chloride concentration within the range of the calibration curve. The dilution factor must be recorded.

Spectrophotometric Measurement

• Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

• Set the wavelength to the λmax of malvidin chloride in the chosen solvent. This is typically between 520 nm and 540 nm.[4] For this protocol, we will use 535 nm.

• Use the acidified ethanol solvent as the blank to zero the spectrophotometer.

• Measure the absorbance of each calibration standard and the prepared unknown sample solution. Record the absorbance values.

Data Presentation

Malvidin Chloride Properties

Property	Value	Reference
Molecular Weight	366.75 g/mol	[5]
λmax (in acidic medium)	~535 nm	[4]
Molar Extinction Coefficient (ε) of Malvidin-3-glucoside	28,000 L·cm⁻¹·mol⁻¹

Example Calibration Curve Data

The following table presents example absorbance data for the prepared calibration standards.

Concentration (mg/L)	Absorbance at 535 nm (AU)
5.0	0.190
10.0	0.380
15.0	0.570
20.0	0.760
25.0	0.950

Note: This is example data. Actual absorbance values may vary depending on the instrument and specific experimental conditions. A new calibration curve should be generated for each assay.

Data Analysis

• Construct a Calibration Curve: Plot the absorbance values of the calibration standards (y-axis) against their corresponding concentrations in mg/L (x-axis).

• Determine the Equation of the Line: Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c), where 'y' is the absorbance, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept. The coefficient of determination (R²) should be ≥ 0.99 for a good linear fit.

• Calculate the Concentration of the Unknown Sample: Use the equation of the line to calculate the concentration of malvidin chloride in the diluted unknown sample.

  Concentration (mg/L) = (Absorbance of Unknown - c) / m

• Account for Dilution: Multiply the calculated concentration by the dilution factor to determine the original concentration of malvidin chloride in the undiluted sample.

  Original Concentration (mg/L) = Calculated Concentration × Dilution Factor

Visualizations

References

• 1. benthamopen.com [benthamopen.com]
• 2. UV-Vis Spectrum of Malvidin | SIELC Technologies [sielc.com]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. ars.usda.gov [ars.usda.gov]

Malvidin Chloride: A Versatile Tool for Investigating Enzyme Inhibition Pathways

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Malvidin chloride, a prominent anthocyanidin found in various pigmented plants, has garnered significant attention for its potent antioxidant and anti-inflammatory properties. Beyond its general health benefits, Malvidin chloride serves as a valuable molecular tool for studying various enzyme inhibition pathways. Its ability to selectively interact with and modulate the activity of key enzymes makes it an excellent candidate for investigating cellular signaling cascades, drug discovery, and understanding disease mechanisms. This document provides detailed application notes and experimental protocols for utilizing Malvidin chloride in enzyme inhibition studies, focusing on its effects on key enzymes and associated signaling pathways.

Enzymes Inhibited by Malvidin and its Glycosides

Malvidin and its glycosidic forms have been demonstrated to inhibit a range of enzymes implicated in various physiological and pathological processes. The inhibitory activities are summarized in the table below.

Enzyme	Malvidin Form	IC50 / % Inhibition	Reference
Cyclooxygenase-1 (COX-1)	Malvidin (aglycone)	12.45 ± 0.70 µM	[1]
Malvidin 3-O-glucoside	74.78 ± 0.06 µM	[1]
Malvidin 3,5-O-diglucoside	90.36 ± 1.92 µM	[1]
Cyclooxygenase-2 (COX-2)	Malvidin (aglycone)	2.76 ± 0.16 µM	[1]
Malvidin 3-O-glucoside	39.92 ± 3.02 µM	[1]
Malvidin 3,5-O-diglucoside	66.45 ± 1.93 µM	[1]
Acetylcholinesterase (AChE)	Malvidin 3-O-glucoside (at 100 µM)	26.3 ± 3.1%	[1]
Butyrylcholinesterase (BChE)	Malvidin 3-O-glucoside (at 100 µM)	22.1 ± 3.0%	[1]
Phosphodiesterases (PDEs)	Malvidin	Inhibitor
α-Glucosidase	Malvidin	Inhibitor

Signaling Pathways Modulated by Malvidin Chloride

Malvidin chloride exerts its biological effects by modulating key signaling pathways, primarily the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways. These pathways are central to cellular processes such as inflammation, proliferation, and apoptosis.

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a critical regulator of inflammatory responses. Malvidin has been shown to inhibit this pathway by preventing the degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[2] This inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines and adhesion molecules.[2][3]

Inhibition of the NF-κB signaling pathway by Malvidin Chloride.

MAPK Signaling Pathway Modulation

The MAPK signaling pathway is involved in cellular stress responses, proliferation, and differentiation. Malvidin and its derivatives have been shown to regulate this pathway, contributing to their antioxidant and anti-apoptotic effects.[4] They can modulate the phosphorylation of key MAPK components like ERK, JNK, and p38.

Modulation of the MAPK signaling pathway by Malvidin Chloride.

Experimental Protocols

The following are detailed protocols for in vitro enzyme inhibition assays using Malvidin chloride.

Acetylcholinesterase (AChE) Inhibition Assay

This protocol is adapted from the Ellman method.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Malvidin chloride

• Phosphate buffer (0.1 M, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • AChE solution: Prepare a stock solution of AChE in phosphate buffer. The final concentration in the well should be optimized for a linear reaction rate.

  • ATCI solution (Substrate): Prepare a stock solution of ATCI in deionized water.

  • DTNB solution: Prepare a stock solution of DTNB in phosphate buffer.

  • Malvidin chloride solutions: Prepare a series of dilutions of Malvidin chloride in the appropriate solvent (e.g., DMSO, ensuring the final solvent concentration in the assay does not exceed 1%).

• Assay Protocol:

  • To each well of a 96-well plate, add:

    • 20 µL of phosphate buffer

    • 10 µL of Malvidin chloride solution (or solvent for control)

    • 10 µL of AChE solution

  • Incubate the plate at 25°C for 15 minutes.

  • Add 10 µL of DTNB solution to each well.

  • Initiate the reaction by adding 10 µL of ATCI solution to each well.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute) for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of Malvidin chloride.

  • Determine the percentage of inhibition using the following formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

  • Plot the percentage of inhibition against the logarithm of Malvidin chloride concentration to determine the IC50 value.

Workflow for the AChE inhibition assay.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This protocol is based on the colorimetric inhibitor screening assay.

Materials:

• COX-1 (ovine) and COX-2 (human or ovine) enzymes

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Heme

• Malvidin chloride

• Tris-HCl buffer (e.g., 0.1 M, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • COX enzyme solutions: Reconstitute COX-1 and COX-2 enzymes in Tris-HCl buffer containing heme.

  • Arachidonic acid solution: Prepare a stock solution in ethanol.

  • TMPD solution: Prepare a fresh solution in a suitable solvent.

  • Malvidin chloride solutions: Prepare a series of dilutions in a suitable solvent.

• Assay Protocol:

  • To each well of a 96-well plate on ice, add:

    • 150 µL of Tris-HCl buffer

    • 10 µL of Malvidin chloride solution (or solvent for control)

    • 10 µL of COX enzyme solution

  • Pre-incubate the plate at room temperature for 10 minutes.

  • Add 10 µL of TMPD solution.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution.

  • Immediately measure the absorbance at 590 nm in kinetic mode for 5 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of Malvidin chloride.

  • Determine the percentage of inhibition and the IC50 value as described for the AChE assay.

α-Glucosidase Inhibition Assay

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Malvidin chloride

• Phosphate buffer (e.g., 0.1 M, pH 6.8)

• Sodium carbonate (Na2CO3) solution (e.g., 0.1 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • α-Glucosidase solution: Prepare a stock solution in phosphate buffer.

  • pNPG solution: Prepare a stock solution in phosphate buffer.

  • Malvidin chloride solutions: Prepare a series of dilutions in a suitable solvent.

• Assay Protocol:

  • To each well of a 96-well plate, add:

    • 50 µL of phosphate buffer

    • 10 µL of Malvidin chloride solution (or solvent for control)

    • 20 µL of α-glucosidase solution

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of pNPG solution.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 50 µL of sodium carbonate solution.

  • Measure the absorbance at 405 nm.

• Data Analysis:

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of Malvidin chloride concentration.

Phosphodiesterase (PDE) Inhibition Assay

A variety of PDE assay kits are commercially available. The following is a general protocol based on a fluorescence polarization assay.

Materials:

• Recombinant PDE enzyme (specific isoform of interest)

• Fluorescently labeled cAMP or cGMP substrate

• Binding agent (antibody or other protein that binds the fluorescent substrate)

• Malvidin chloride

• Assay buffer

• 384-well low-volume black plate

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Prepare Reagents:

  • Prepare all reagents according to the manufacturer's instructions.

  • Malvidin chloride solutions: Prepare a series of dilutions in the assay buffer.

• Assay Protocol:

  • To each well of a 384-well plate, add:

    • Malvidin chloride solution (or buffer for control)

    • PDE enzyme solution

  • Incubate at room temperature for the time specified in the kit protocol (e.g., 15 minutes).

  • Add the fluorescently labeled substrate to initiate the reaction.

  • Incubate for the recommended time (e.g., 60 minutes).

  • Add the binding agent to stop the reaction and allow for signal development.

  • Measure fluorescence polarization.

• Data Analysis:

  • The decrease in fluorescence polarization is proportional to the PDE activity.

  • Calculate the percentage of inhibition and determine the IC50 value.

Malvidin chloride is a powerful and versatile tool for studying enzyme inhibition and related signaling pathways. The protocols and data presented in this application note provide a solid foundation for researchers to explore the therapeutic potential of Malvidin chloride and to dissect the intricate mechanisms of enzyme regulation in health and disease. The provided diagrams offer a visual representation of the key pathways involved, aiding in the conceptualization of experimental designs and interpretation of results.

References

• 1. Developing a phosphodiesterase-5 inhibitor assay to... | F1000Research [f1000research.com]
• 2. Inhibitory effect of Malvidin on TNF-α-induced inflammatory response in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Malvidin attenuates pain and inflammation in rats with osteoarthritis by suppressing NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Preparation of Malvidin Chloride Stock Solutions for Laboratory Use

Audience: Researchers, scientists, and drug development professionals.

Introduction

Malvidin chloride is a naturally occurring anthocyanidin pigment found in various plants, including grapes and blueberries.[1][2][3] It is a potent antioxidant with various biological activities, including anti-inflammatory and antiproliferative properties, making it a compound of interest in biomedical research and drug development.[1][2][4][5] Proper preparation of stock solutions is critical for obtaining accurate and reproducible experimental results. These application notes provide detailed protocols for the preparation, handling, and storage of Malvidin chloride stock solutions for laboratory use.

Physicochemical Properties

A summary of the key physicochemical properties of Malvidin chloride is presented below.

Property	Value	Reference
CAS Number	643-84-5	[1][2]
Molecular Formula	C₁₇H₁₅O₇ • Cl	[1][2]
Formula Weight	366.8 g/mol	[1][2]
Appearance	Crystalline solid	[1]
Purity	≥98%	[1][2]
UV/Vis (λmax)	275, 555 nm	[1]

Solubility Data

Malvidin chloride exhibits differential solubility in various solvents. It is readily soluble in organic solvents but sparingly soluble in aqueous buffers.[1] For applications requiring an aqueous solution, it is recommended to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer of choice.[1]

Solvent	Solubility	Reference
Dimethylformamide (DMF)	~25 mg/mL	[1][2]
Dimethyl sulfoxide (DMSO)	~16 mg/mL	[1][2]
Ethanol	~16 mg/mL	[1][2]
DMF:PBS (pH 7.2) (1:9)	~0.1 mg/mL	[1][2]

Experimental Protocols

4.1. Materials

• Malvidin chloride (crystalline solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethanol, absolute

• Phosphate-buffered saline (PBS), pH 7.2

• Inert gas (e.g., argon or nitrogen)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional)

4.2. Safety Precautions

• Malvidin chloride should be considered hazardous until further information is available.[1]

• Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling the compound.

• Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[6]

• Avoid contact with skin and eyes.[7]

• Wash hands thoroughly after handling.[1][7]

• For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.[1][8]

4.3. Protocol for Preparing a High-Concentration Organic Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Malvidin chloride in DMSO. The concentration can be adjusted based on experimental needs and the solubility data provided in Section 3.

• Equilibrate: Allow the vial of Malvidin chloride to warm to room temperature for at least one hour before opening.[9]

• Weigh: Accurately weigh the desired amount of Malvidin chloride powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.668 mg of Malvidin chloride (Formula Weight = 366.8 g/mol ).

• Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the Malvidin chloride powder.

• Purge: It is recommended to purge the solvent with an inert gas before use to minimize oxidation.[1]

• Mix: Vortex the solution thoroughly to ensure the compound is completely dissolved. Gentle warming in a 37°C water bath or sonication in an ultrasonic bath can aid in dissolution.[10]

• Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots in tightly sealed vials at -20°C or -80°C for long-term storage.[4][9]

4.4. Protocol for Preparing a Diluted Aqueous Solution

For cell-based assays and other experiments requiring an aqueous solution, the high-concentration organic stock solution must be further diluted in the appropriate aqueous buffer.

• Thaw: Thaw a single aliquot of the high-concentration organic stock solution at room temperature.

• Dilute: Perform a serial dilution of the organic stock solution into the desired aqueous buffer (e.g., PBS or cell culture medium) to achieve the final working concentration. Note: To maintain solubility, it is crucial to add the organic stock solution to the aqueous buffer and mix immediately, rather than the other way around.

• Stability: Aqueous solutions of Malvidin chloride are not stable and should be prepared fresh on the day of use. It is not recommended to store aqueous solutions for more than one day.[1]

Storage and Stability

Proper storage is essential to maintain the integrity of Malvidin chloride.

Form	Storage Temperature	Stability	Reference
Crystalline Solid	-20°C	≥ 4 years	[1][2]
Organic Stock Solution	-20°C	Several months	[4][9]
-80°C	Up to 6 months	[4]
Aqueous Solution	Room Temperature or 4°C	Not recommended for storage (>1 day)	[1]

General Storage Recommendations:

• Store in a cool, dry, and dark place.[7][11]

• Keep containers tightly sealed to prevent moisture absorption, as the product can be hygroscopic.[7][9]

• Protect from light.[3]

Experimental Workflow and Diagrams

Workflow for Preparing Malvidin Chloride Stock Solutions

Caption: Workflow for the preparation of Malvidin Chloride stock and working solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Malvidin chloride = 95.0 HPLC 643-84-5 [sigmaaldrich.com]
• 6. MALVIDIN-3-GALACTOSIDE CHLORIDE - Safety Data Sheet [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Malvidin chloride | CAS:643-84-5 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. file.glpbio.com [file.glpbio.com]
• 11. extrasynthese.com [extrasynthese.com]

Investigating the cardioprotective potential of Malvidin Chloride in animal models.

Application Notes: Cardioprotective Potential of Malvidin Chloride

Introduction

Malvidin, an O-methylated anthocyanidin found abundantly in pigmented foods like red grapes and blueberries, has garnered significant interest for its potential health benefits, particularly in cardiovascular disease prevention.[1][2][3][4] As Malvidin Chloride, its salt form, it is often studied for its antioxidant, anti-inflammatory, and anti-apoptotic properties.[5][6] These application notes provide a summary of quantitative data from animal studies, detailed experimental protocols, and visualizations of the key signaling pathways involved in its cardioprotective effects. This information is intended to guide researchers and drug development professionals in designing and executing preclinical studies to investigate Malvidin Chloride's therapeutic potential.

Data Presentation: Summary of Effects in Animal Models

The cardioprotective effects of Malvidin have been quantified in various animal models of cardiac injury, including isoproterenol-induced myocardial infarction, doxorubicin-induced cardiotoxicity, and ischemia-reperfusion injury. The data consistently demonstrates Malvidin's ability to mitigate cardiac damage.

Table 1: Effect of Malvidin on Serum Markers of Cardiac Injury

Animal Model	Treatment Group	Creatine Kinase (CK)	Lactate Dehydrogenase (LDH)	Source
Isoproterenol-Induced MI (Rat)	Control	Normal	Normal	[2]
Isoproterenol-Induced MI (Rat)	ISO (Isoproterenol)	Significantly Increased	Significantly Increased	[2]
Isoproterenol-Induced MI (Rat)	ISO + Malvidin (100 mg/kg)	Significantly Reduced vs ISO	Significantly Reduced vs ISO	[2]
Isoproterenol-Induced MI (Rat)	ISO + Malvidin (200 mg/kg)	Drastically Reduced vs ISO	Drastically Reduced vs ISO	[2]

Table 2: Effect of Malvidin on Myocardial Oxidative Stress Markers

Animal Model	Treatment Group	Malondialdehyde (MDA)	Superoxide Dismutase (SOD)	Catalase (CAT)	Glutathione (GSH)	Source
Isoproterenol-Induced MI (Rat)	Control	Normal	Normal	Normal	Normal	[2][7]
Isoproterenol-Induced MI (Rat)	ISO (Isoproterenol)	Significantly Increased	Significantly Decreased	Significantly Decreased	Significantly Decreased	[2][7]
Isoproterenol-Induced MI (Rat)	ISO + Malvidin (100 mg/kg)	Significantly Decreased	Significantly Restored	Significantly Restored	Significantly Up-regulated	[2][7]
Isoproterenol-Induced MI (Rat)	ISO + Malvidin (200 mg/kg)	Significantly Decreased	Significantly Restored	Significantly Restored	Significantly Up-regulated	[2][7]
Doxorubicin-Induced Cardiotoxicity (Rat)	DOX (Doxorubicin)	Accumulation	Exhaustion	Exhaustion	Depletion	[5]
Doxorubicin-Induced Cardiotoxicity (Rat)	DOX + Malvidin	Significantly Ameliorated	Significantly Ameliorated	Significantly Ameliorated	Significantly Ameliorated	[5]

Table 3: Effect of Malvidin on Inflammatory and Apoptotic Markers

Animal Model	Treatment Group	TNF-α	IL-6	NF-κB	Bax/Bcl-2 Ratio	Caspase-3	Source
Isoproterenol-Induced MI (Rat)	ISO (Isoproterenol)	Increased	Increased	Increased Expression	-	-	[2][4]
Isoproterenol-Induced MI (Rat)	ISO + Malvidin	Significantly Reduced	Significantly Reduced	Inhibited Phosphorylation	-	-	[2][4]
Doxorubicin-Induced Cardiotoxicity (Rat)	DOX (Doxorubicin)	Increased Expression	Increased Expression	Increased Expression	Increased	Increased	[5]
Doxorubicin-Induced Cardiotoxicity (Rat)	DOX + Malvidin	Lowered Expression	Lowered Expression	Lowered Expression	Modulated	Modulated	[5]
Peroxynitrite-Induced Damage (Endothelial Cells)	Peroxynitrite	-	-	-	Increased Cytoplasmatic Bax	Activated	[8]
Peroxynitrite-Induced Damage (Endothelial Cells)	Peroxynitrite + Malvidin-3-Glucoside	-	-	-	Decreased Bax Levels	Inhibited Activation	[8]

Key Signaling Pathways

Malvidin Chloride exerts its cardioprotective effects through the modulation of several critical signaling pathways. These pathways are central to cellular survival, antioxidant defense, inflammation, and apoptosis.

Fig. 1: General experimental workflow for animal studies.

Fig. 2: Malvidin's antioxidant and anti-inflammatory pathways.

Fig. 3: PI3K/Akt/eNOS signaling pathway activated by Malvidin.

Fig. 4: Inhibition of the mitochondrial apoptotic pathway.

Experimental Protocols

Detailed protocols are essential for the reproducibility of scientific findings. The following are standardized protocols for inducing cardiac injury in rat models to test the efficacy of Malvidin Chloride.

Protocol 1: Isoproterenol (ISO)-Induced Myocardial Infarction in Rats

This model simulates myocardial injury caused by excessive catecholamine stimulation, leading to oxidative stress and necrosis.[2][4]

• Animals: Male albino Wistar rats (150-200 g) are used. They are housed under standard laboratory conditions (25±2°C, 50±5% humidity, 12h light/dark cycle) with free access to food and water.[2]

• Grouping and Treatment:

  • Group I (Control): Receives saline solution.

  • Group II (ISO Control): Receives isoproterenol to induce MI.

  • Group III (Malvidin 100): Pre-treated with Malvidin (100 mg/kg, p.o.) for a specified period before ISO administration.

  • Group IV (Malvidin 200): Pre-treated with Malvidin (200 mg/kg, p.o.) for a specified period before ISO administration.

• Induction of Myocardial Infarction:

  • Isoproterenol hydrochloride is dissolved in saline.

  • Rats in Groups II, III, and IV are administered ISO (e.g., 85 mg/kg) via subcutaneous (s.c.) injection for two consecutive days to induce myocardial infarction.[2]

• Sample Collection and Analysis:

  • 24 hours after the final ISO injection, animals are anesthetized.

  • Blood is collected via cardiac puncture for separation of serum to analyze cardiac markers (CK, LDH).

  • The heart is excised, washed with ice-cold saline, and weighed. A portion is fixed in 10% formalin for histopathology, and the remaining tissue is homogenized to assess oxidative stress markers (MDA, SOD, CAT, GSH) and for Western blot analysis (Nrf-2, NF-κB).[2][7]

Protocol 2: Ischemia-Reperfusion (I/R) Injury via LAD Ligation

This surgical model closely mimics the clinical scenario of myocardial infarction followed by reperfusion therapy.[1][9]

• Animals: Adult male rats (250–300 g) are used.[9]

• Anesthesia and Ventilation:

  • Anesthetize rats (e.g., Zoletil® + xylazine, 50 and 3 mg/kg respectively, or ketamine/xylazine).[9][10]

  • Intubate the trachea and connect the animal to a small animal ventilator (e.g., 50-60 breaths/min, 2 mL/100 g tidal volume).[9]

  • Continuously monitor ECG and maintain body temperature at 37°C.[9]

• Surgical Procedure (Thoracotomy):

  • Perform a thoracotomy at the left fourth intercostal space to expose the heart.[9]

  • Open the pericardium to visualize the left anterior descending (LAD) coronary artery.

  • Pass a 6-0 silk or polypropylene suture underneath the LAD, about 2-3 mm from its origin.[9]

  • Thread the suture ends through a small plastic tube to create a snare.

• Ischemia and Reperfusion:

  • Induce ischemia by tightening the snare against the heart surface to occlude the LAD. Successful occlusion is confirmed by visible blanching of the anterior left ventricle wall and ST-segment elevation on the ECG.[9][11]

  • Maintain ischemia for a set period (e.g., 30 minutes).[9]

  • Initiate reperfusion by releasing the snare. Reperfusion is typically allowed for a longer period (e.g., 2 hours).[9]

• Malvidin Administration:

  • Malvidin can be administered intravenously at various time points: before ischemia (preconditioning), or just before reperfusion (postconditioning) to assess its protective effects.[1][12]

• Outcome Assessment:

  • After the reperfusion period, collect blood and heart tissue as described in Protocol 1.

  • Infarct size can be determined using triphenyltetrazolium chloride (TTC) staining.

Protocol 3: Doxorubicin (DOX)-Induced Cardiotoxicity

This model is relevant for studying drug-induced cardiac damage, a significant side effect of chemotherapy.

• Animals and Grouping: Wistar rats are divided into groups: Control, DOX-only, and DOX + Malvidin (at various doses).[13]

• Induction of Cardiotoxicity:

  • Cardiotoxicity is induced by administering DOX (e.g., a cumulative dose of 15 mg/kg via intraperitoneal injections over two weeks).[5]

• Malvidin Treatment:

  • Malvidin is administered (e.g., orally) concurrently with or prior to the DOX treatment course.

• Analysis:

  • Monitor body weight and heart weight.[13]

  • At the end of the study period, collect blood and heart tissue.

  • Assess cardiac biomarkers, lipid profiles, oxidative stress markers, inflammatory cytokines (TNF-α, IL-6), and apoptotic markers (Bax, Bcl-2, Caspase-3) as described in previous protocols.[5][13]

  • Perform histopathological examination of cardiac tissue to evaluate structural damage.[13]

References

• 1. Malvidin, a red wine polyphenol, modulates mammalian myocardial and coronary performance and protects the heart against ischemia/reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cardioprotective Effects of Malvidin Against Isoproterenol-Induced Myocardial Infarction in Rats: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caringsunshine.com [caringsunshine.com]
• 4. Cardioprotective Effects of Malvidin Against Isoproterenol-Induced Myocardial Infarction in Rats: A Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BioKB - Publication [biokb.lcsb.uni.lu]
• 8. Protective Role of Malvidin-3-Glucoside on Peroxynitrite-Induced Damage in Endothelial Cells by Counteracting Reactive Species Formation and Apoptotic Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubcompare.ai [pubcompare.ai]
• 10. 2.6. Experimental Rat Model of Acute Myocardial Infarction [bio-protocol.org]
• 11. Novel protocol to establish the myocardial infarction model in rats using a combination of medetomidine-midazolam-butorphanol (MMB) and atipamezole - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Malvidin’s Effects on Rat Pial Microvascular Permeability Changes Due to Hypoperfusion and Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijper.org [ijper.org]

Application Note: Utilizing Malvidin Chloride in Preclinical Models of Neurodegenerative Disease

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of structure and function of neurons. Key pathological drivers include oxidative stress, neuroinflammation, and the aggregation of misfolded proteins.[1][2][3] Malvidin, a dietary anthocyanin found in sources like red wine, is recognized for its potent antioxidant, anti-inflammatory, and anti-apoptotic properties.[2][4][5] These characteristics make Malvidin Chloride a valuable compound for investigating neuroprotective mechanisms in various preclinical models of neurodegeneration.[1][6] This document provides detailed protocols and data on the application of Malvidin Chloride in established in vivo and in vitro models of neurodegenerative disease.

Mechanism of Action

Malvidin Chloride exerts its neuroprotective effects through multiple pathways. It has been shown to mitigate neurotoxicity by directly scavenging free radicals, enhancing the activity of endogenous antioxidant enzymes, and suppressing inflammatory responses in neuronal cells.[1][2][7]

• Antioxidant Activity: Malvidin helps restore the balance of antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT) while reducing lipid peroxidation, a marker of oxidative damage.[1][8]

• Anti-Inflammatory Effects: It targets key inflammatory signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, leading to a reduction in pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[2][4][8]

• Cholinergic System Modulation: In models of Alzheimer's disease, Malvidin has been shown to inhibit acetylcholinesterase (AChE), the enzyme that breaks down the neurotransmitter acetylcholine, thereby improving cholinergic function.[1][9]

• Anti-Apoptotic Effects: The compound can reduce the expression of key apoptosis markers like caspase-3, suggesting a role in preventing programmed cell death in neurons.[9][10]

Data Presentation

Quantitative data from studies using Malvidin Chloride in neurodegenerative disease models are summarized below.

Table 1: Effects of Malvidin Chloride on Behavioral Parameters in AlCl₃-Induced Alzheimer's Model

Parameter	Control Group	AlCl₃ Group (Disease Control)	Malvidin (100 mg/kg) + AlCl₃	Malvidin (200 mg/kg) + AlCl₃
Elevated X Maze (Transfer Latency in s)	43.23 ± 4.5	99 ± 5.6	91.66 ± 4.2	54.33 ± 6.8[1][2]
Open-Field Test (Squares Travelled)	N/A	3.67 ± 7.24	4.46 ± 6.2	8.18 ± 7.5[1][2]
Open-Field Test (Number of Rearing)	N/A	8.91 ± 5.2	11.76 ± 4.8	16.91 ± 5.6[1][2]

| Open-Field Test (Number of Grooming) | N/A | 6.01 ± 5.5 | 8.98 ± 6.3 | 16.6 ± 7.3[2] |

Table 2: Effects of Malvidin Chloride on Biochemical Markers in AlCl₃-Induced Alzheimer's Model

Parameter	AlCl₃ Group (Disease Control)	Malvidin (100 mg/kg) + AlCl₃	Malvidin (200 mg/kg) + AlCl₃
MDA (Malondialdehyde) Level	Increased vs. Control	4.33 ± 0.43 (decreased vs. AlCl₃)[1][2]	4.23 ± 0.51 (decreased vs. AlCl₃)[1][2]
CAT (Catalase) Activity	Decreased vs. Control	20.19 ± 2.07 (increased vs. AlCl₃)[1]	21.59 ± 2.50 (increased vs. AlCl₃)[1]
IL-6 (pg/mL)	Elevated vs. Control	148.3 ± 9.56 (reduced vs. AlCl₃)[1][2]	82.72 ± 8.08 (reduced vs. AlCl₃)[1][2]
IL-1β (pg/mL)	Elevated vs. Control	140.5 ± 7.66 (reduced vs. AlCl₃)[1][2]	90.92 ± 7.75 (reduced vs. AlCl₃)[1][2]

| TNF-α (pg/mL) | Elevated vs. Control | 171.7 ± 11.29 (reduced vs. AlCl₃)[1][2] | 95.07 ± 9.20 (reduced vs. AlCl₃)[1][2] |

Table 3: In Vitro Inhibitory Activity (IC₅₀) of Malvidin and its Glycosides

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)
Malvidin (Mv)	12.45 ± 0.70[7]	2.76 ± 0.16[7]
Malvidin 3-glucoside (Mv 3-glc)	74.78 ± 0.06[7]	39.92 ± 3.02[7]

| Malvidin 3,5-diglucoside (Mv 3,5-diglc) | 90.36 ± 1.92[7] | 66.45 ± 1.93[7] |

Signaling Pathways and Experimental Workflows

Caption: Malvidin Chloride's Anti-inflammatory Mechanism.

Caption: Malvidin Chloride's Antioxidant Mechanism.

Caption: In Vivo Experimental Workflow (AlCl₃ Model).

Experimental Protocols

Protocol 1: In Vivo Evaluation of Malvidin Chloride in an Aluminum Chloride (AlCl₃)-Induced Alzheimer's Disease Rat Model

This protocol details an in vivo study to assess the neuroprotective effects of Malvidin Chloride against AlCl₃-induced neurotoxicity, a common model for studying Alzheimer's disease.[1][11]

1. Materials and Reagents:

• Malvidin Chloride (≥98% purity)

• Aluminum Chloride (AlCl₃)

• Saline solution (0.9% NaCl)

• Wistar rats (male, 180-220g)

• Standard laboratory animal diet and water

• Behavioral testing apparatus (e.g., Morris Water Maze, Elevated X-Maze)

• Reagents for biochemical assays (AChE, MDA, SOD, CAT, IL-6, IL-1β, TNF-α kits)

2. Animal Handling and Grouping:

• Acclimatize animals for at least one week under standard laboratory conditions (22±2°C, 12h light/dark cycle).

• Randomly divide rats into four groups (n=6-8 per group):

  • Group I (Control): Receives daily saline (0.5 mL, P.O.).

  • Group II (Disease Control): Receives AlCl₃ (50 mg/kg, i.p.) daily.[1][2]

  • Group III (Low-Dose Malvidin): Receives Malvidin (100 mg/kg, P.O.) 1 hour before AlCl₃ administration.[1][2]

  • Group IV (High-Dose Malvidin): Receives Malvidin (200 mg/kg, P.O.) 1 hour before AlCl₃ administration.[1][2]

3. Treatment Protocol:

• Administer treatments daily for 60 consecutive days.[1][11]

• Monitor animals for changes in body weight, food/water intake, and general physical condition.

4. Behavioral Assessments:

• Perform behavioral tests (e.g., Elevated X-Maze, Open-Field Test, Morris Water Maze) at baseline and at the end of the 60-day treatment period to assess cognitive function and memory.[1]

5. Sample Collection and Biochemical Analysis:

• On day 61, euthanize the animals under anesthesia.[1][11]

• Perfuse the brains with ice-cold saline and immediately harvest them.

• Homogenize brain tissue to prepare for biochemical assays.

• Measure levels of AChE activity, oxidative stress markers (MDA, SOD, CAT), and inflammatory cytokines (TNF-α, IL-1β, IL-6) using commercially available kits according to the manufacturer's instructions.[1]

6. Data Analysis:

• Analyze data using appropriate statistical methods, such as one-way ANOVA followed by a post-hoc test (e.g., Tukey's) to compare between groups. A p-value < 0.05 is typically considered statistically significant.

Protocol 2: In Vivo Assessment of Malvidin Chloride in a Rotenone-Induced Parkinson's Disease Rat Model

This protocol outlines a study to evaluate Malvidin Chloride's efficacy in a rotenone-induced model of Parkinson's disease, which recapitulates features like oxidative stress and dopaminergic neurodegeneration.[9][12]

1. Materials and Reagents:

• Malvidin Chloride (≥98% purity)

• Rotenone

• Wistar rats

• Reagents for biochemical analysis (SOD, GSH, MDA, CAT), neurotransmitter estimation, and inflammatory/apoptotic marker assays (IL-6, IL-1β, TNF-α, Nrf-2, Caspase-3).[9]

2. Animal Handling and Treatment:

• Acclimatize Wistar rats as described in Protocol 1.

• Induce Parkinson's-like pathology by administering rotenone (1.5 mg/kg, s.c.) for 21 days.[9]

• Co-administer Malvidin Chloride at two different doses (e.g., 100 and 200 mg/kg, P.O.) alongside rotenone for the 21-day period.[9] Include control and rotenone-only groups.

3. Assessments:

• Conduct behavioral tests relevant to motor function (e.g., rotarod, open-field test) before and after the treatment period.

• On day 22, sacrifice the animals and collect brain tissue.[9]

• Perform biochemical assays to measure:

  • Oxidative stress markers (SOD, GSH, MDA, CAT).[9]

  • Neurotransmitter levels (e.g., dopamine and its metabolites).[9]

  • Neuroinflammatory markers (IL-6, IL-1β, TNF-α, Nrf-2).[9]

  • Apoptotic marker (caspase-3).[9]

4. Data Analysis:

• Use statistical analysis (e.g., ANOVA) to determine the significance of Malvidin's effects compared to the rotenone-only group.

Protocol 3: In Vitro Neuroprotective Assay of Malvidin in an α-synuclein/MPTP-Induced Parkinson's Disease Model

This protocol describes an in vitro method using a human microglial cell line to investigate the direct neuroprotective effects of Malvidin against toxins relevant to Parkinson's disease pathology.[13][14]

1. Materials and Reagents:

• Human microglial (HMC3) cell line.[14]

• Cell culture medium (e.g., DMEM) with supplements (FBS, antibiotics).

• Malvidin-3-O-glucoside (M3G).

• α-synuclein (α-syn) and 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).[14]

• Reagents for cell viability assays (e.g., MTT), apoptosis detection (e.g., Annexin V/PI staining), and oxidative stress measurement (e.g., DCFDA).

• Kits for ELISA or Western Blot to analyze inflammatory and signaling proteins (e.g., Nrf2/HO-1).[13]

2. Cell Culture and Treatment:

• Culture HMC3 cells under standard conditions (37°C, 5% CO₂).

• Seed cells into appropriate plates (e.g., 96-well for viability, 6-well for protein analysis).

• Pre-treat cells with M3G (e.g., 50 μM) for a specified duration (e.g., 2 hours).[14]

• Induce neurotoxicity by co-treating with α-syn (e.g., 8 μg/mL) and MPTP (e.g., 2 mM).[14] Maintain appropriate control groups (untreated, M3G alone, toxin alone).

3. Cellular Assays:

• Cell Viability: After the treatment period (e.g., 24 hours), assess cell viability using the MTT assay.

• Oxidative Stress: Measure intracellular ROS generation using a fluorescent probe like DCFDA.

• Apoptosis: Quantify apoptotic cells using flow cytometry after staining with Annexin V and Propidium Iodide (PI).

• Inflammatory and Signaling Pathways: Collect cell lysates to analyze the expression of key proteins in the Nrf2/HO-1 signaling pathway and levels of inflammatory markers via Western Blot or ELISA.[13]

4. Data Analysis:

• Normalize data to the control group and perform statistical analysis (e.g., t-test or ANOVA) to evaluate the protective effects of M3G against α-syn/MPTP-induced toxicity.

References

• 1. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Role of Flavonoids in Protecting Against Neurodegenerative Diseases—Possible Mechanisms of Action [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Malvidin and Its Mono- and Di-Glucosides Forms: A Study of Combining Both In Vitro and Molecular Docking Studies Focused on Cholinesterase, Butyrylcholinesterase, COX-1 and COX-2 Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Malvidin attenuates behavioral and inhibits the TNF-α/Caspase-3/Nrf-2 expression in rotenone-induced Parkinson's disease in rats: insights from molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Malvidin-3-O-Glucoside Mitigates α-Syn and MPTP Co-Induced Oxidative Stress and Apoptosis in Human Microglial HMC3 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Malvidin-3-O-Glucoside Mitigates α-Syn and MPTP Co-Induced Oxidative Stress and Apoptosis in Human Microglial HMC3 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Malvidin Chloride Stability in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on enhancing the stability of Malvidin Chloride in aqueous solutions. Below, you will find frequently asked questions, troubleshooting guides, and detailed protocols to address common challenges encountered during experimental work.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my Malvidin Chloride solution rapidly losing its vibrant color after being dissolved in water?

A: Malvidin's color and stability are highly dependent on pH. In aqueous solutions, it exists in a complex equilibrium between different chemical forms, each with a distinct color. The vibrant red color is characteristic of the flavylium cation, which is the dominant and most stable form only at a low pH (typically below 2).[1] As the pH increases, the flavylium cation undergoes hydration to form a colorless carbinol (or hemiacetal) base, which can further transform into a yellowish, also colorless, chalcone.[1] At near-neutral to slightly basic pH, it can form a blue or violet quinoidal base, which is also unstable.[1][2] This transformation is the primary reason for the rapid color loss in neutral or near-neutral aqueous solutions.

Q2: What is the optimal pH for preparing and storing a Malvidin Chloride stock solution?

A: The optimal pH for maximum stability of the colored flavylium cation is below pH 2.[1] For routine lab work, preparing stock solutions in a slightly acidified solvent (e.g., 0.1 M HCl or water containing 0.1-1% formic acid) is recommended.[2] Commercial suppliers often provide Malvidin Chloride as a solid, which should be stored at low temperatures. For aqueous solutions, short-term storage at 4°C in an acidified buffer is preferable.

Q3: How significantly does temperature impact the stability of Malvidin Chloride?

A: Temperature is a critical factor that accelerates the degradation of Malvidin Chloride.[3] Higher temperatures increase the rate of decomposition reactions.[4] For instance, unencapsulated Malvidin-3-hexoside can lose over 85% of its concentration within four weeks at both 20°C and 40°C.[5] Therefore, it is crucial to store solutions at low temperatures (e.g., 4°C for short-term, -20°C or lower for long-term) and minimize exposure to heat during experiments.[6][7][8]

Q4: My solution was stable initially in the dark at 4°C, but it degraded quickly during my experiment on the benchtop. What could be the cause?

A: Besides pH and temperature, other factors like light and oxygen can significantly contribute to degradation.[3] Anthocyanins are susceptible to photodegradation. If your experiment is conducted under ambient light for an extended period, this could be a major cause of stability loss. Additionally, the presence of dissolved oxygen can promote oxidative degradation.[3]

Q5: Can I dissolve Malvidin Chloride directly in a neutral buffer like PBS (pH 7.4) for my cell culture experiment?

A: Direct dissolution in PBS at pH 7.4 is not recommended due to the rapid degradation at this pH.[2][6] Malvidin Chloride is sparingly soluble in aqueous buffers and will quickly convert to less stable, colorless forms.[6] The recommended procedure is to first dissolve the compound in an organic solvent like DMSO or DMF and then dilute this stock solution into your aqueous buffer immediately before use.[6] Even then, the stability will be limited, and it is advisable to use the solution as quickly as possible.

Section 2: Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Rapid Color Loss Upon Dissolution	High pH of Solvent: The solvent pH is likely above 3, leading to the rapid conversion of the red flavylium cation to colorless forms.[1]	1. Prepare a stock solution in an organic solvent like DMF or DMSO.[6]2. Alternatively, dissolve directly into an acidified aqueous solution (e.g., water with 0.1% formic acid).3. For final experimental dilutions, add the acidified or organic stock to the final buffer immediately before use.
Gradual Degradation During Storage	1. Suboptimal Temperature: Storage at room temperature or even 4°C for extended periods can lead to degradation.[5]2. Light Exposure: Vials are exposed to ambient or UV light.[3]3. Oxygen: Dissolved oxygen in the solution is promoting oxidation.[3]	1. Store stock solutions at -20°C or -80°C for long-term stability.[6]2. Use amber vials or wrap vials in aluminum foil to protect from light.[7]3. Purge the solvent with an inert gas (e.g., nitrogen or argon) before dissolving the compound.
Poor Stability in Experimental Medium (e.g., Cell Culture at pH 7.4)	Physiological pH: The inherent instability of the molecule at neutral pH is the primary issue.[2]	1. Prepare Fresh: Make the final dilution immediately before adding it to the experiment.2. Use Stabilizing Agents: Consider co-pigmentation with molecules like caffeine or encapsulation in SDS micelles if compatible with your experimental design.[9][10]3. Consider Derivatives: If possible, use more stable derivatives like pyranoanthocyanins (e.g., Oxovitisin A), which show significantly greater stability at higher pH values.[4]

Section 3: Strategies for Enhancing Stability

Several strategies can be employed to protect Malvidin Chloride from degradation in aqueous environments.

Co-pigmentation

Co-pigmentation is a phenomenon where other molecules (co-pigments) associate with the anthocyanin, enhancing and stabilizing its color. This occurs through molecular stacking and hydrophobic interactions, which protect the flavylium cation from hydration.[11]

• Effective Co-pigments: Phenolic acids (e.g., syringic acid, chlorogenic acid), flavonoids, and alkaloids like caffeine have been shown to be effective.[10][12]

• Mechanism: The co-pigment stacks with the planar flavylium cation, shielding it from attack by water molecules. This reduces the hydration rate and shifts the equilibrium in favor of the colored form.[10]

Encapsulation and Micellar Systems

Physically protecting the Malvidin molecule can dramatically improve its stability.

• Spray-Drying with Maltodextrin: This technique encapsulates Malvidin within a maltodextrin matrix, significantly reducing degradation during storage.[5] As shown in the table below, encapsulation can drastically decrease losses at both 20°C and 40°C.

• Micelles: Anionic surfactants, such as Sodium Dodecyl Sulfate (SDS), can form micelles in aqueous solutions. These micelles encapsulate the Malvidin flavylium cation, creating a protective microenvironment that significantly slows down the rates of hydration and deprotonation, thereby extending color stability to near-neutral pH.[9][13][14]

Structural Modification

The inherent instability of Malvidin can be overcome by creating more stable derivatives. Pyranoanthocyanins are a class of derivatives formed naturally in wine, which have an additional pyran ring that protects the molecule from nucleophilic attack by water.[4] This modification results in compounds that are exceptionally stable across a wide pH range and at high temperatures.[4]

Section 4: Data Presentation

Table 1: Effect of Temperature and Encapsulation on Malvidin 3-Hexoside Stability (Data summarized from a 4-week study)[5]

Condition	Storage Temperature	Concentration Loss
Control (Unencapsulated)	20 °C	86%
Control (Unencapsulated)	40 °C	88%
Encapsulated (Maltodextrin)	20 °C	< 50%
Encapsulated (Maltodextrin)	40 °C	50% - 75%

Table 2: Thermal Stability of Malvidin-3-O-glucoside (Mv3glc) vs. a Stable Derivative (Oxovitisin A) after 5 Hours of Heating [4]

Compound	Temperature	Reservation Rate (%)
Mv3glc	90 °C	29.52%
Oxovitisin A	90 °C	91.35%

Table 3: Effect of SDS Micelles on Key Kinetic Constants of Malvidin 3-Glucoside Degradation [13]

Rate Constant	In Water	In SDS Micelles	Implication for Stability
Deprotonation (kd)	5.0 x 10⁶ s⁻¹	2.0 x 10⁵ s⁻¹	25-fold slower proton loss
Hydration (kh)	8.5 x 10⁻² s⁻¹	4.6 x 10⁻³ s⁻¹	18-fold slower attack by water

Section 5: Visual Guides

Diagrams of Key Pathways and Workflows

Caption: pH-dependent forms of Malvidin in aqueous solution.

Caption: Key steps in the chemical degradation of Malvidin.

Caption: A typical workflow for conducting a stability study.

Section 6: Key Experimental Protocols

Protocol 6.1: Preparation of a Stable Malvidin Chloride Stock Solution

• Solvent Selection: Choose either an organic solvent like DMSO or an acidified aqueous solvent. For a 10 mM stock in DMSO, dissolve 3.67 mg of Malvidin Chloride (FW: 366.75) in 1 mL of high-purity DMSO.

• Dissolution: Vortex thoroughly until the solid is completely dissolved.

• Storage: Aliquot the stock solution into small-volume, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Long-Term Storage: Store the aliquots at -20°C or -80°C for maximum stability, which can be up to several years under these conditions.[6][15]

Protocol 6.2: General Method for Assessing Thermal Stability

• Preparation: Prepare a working solution of Malvidin Chloride (e.g., 50 mg/L) in a buffered solution at the desired pH.[16]

• Initial Measurement: Immediately after preparation, take an aliquot for time zero (t₀) analysis. Measure its absorbance at the λmax (~520-550 nm, depending on pH) or analyze by HPLC.

• Incubation: Place the remaining solution in a temperature-controlled environment (e.g., a water bath set to 80°C).

• Time-Point Sampling: At predetermined intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots from the solution. Immediately cool the samples on ice to stop further degradation.

• Analysis: Analyze the concentration of Malvidin Chloride in each aliquot using UV-Vis spectroscopy or HPLC.

• Data Analysis: Plot the natural logarithm of the concentration (ln(C/C₀)) versus time. The degradation often follows first-order kinetics, and the slope of the line will be the negative of the degradation rate constant (k).[4] The half-life (t½) can be calculated as 0.693/k.

Protocol 6.3: HPLC Method for Quantification

This protocol is a general guideline and may require optimization for specific instruments and applications.

• Instrumentation: An HPLC system equipped with a Diode Array Detector (DAD) or UV-Vis detector and a C18 reversed-phase column.[2][17]

• Mobile Phase:

  • Solvent A: Water with 1% (v/v) formic acid.[2]

  • Solvent B: Acetonitrile with 1% (v/v) formic acid.[2]

• Gradient Elution: A typical gradient might run from ~5% B to 30% B over 20-30 minutes, followed by a wash and re-equilibration step.[2][18]

• Detection: Monitor at the visible λmax for Malvidin (e.g., 525 nm) and at a UV wavelength (e.g., 280 nm) for potential degradation products.[2]

• Quantification: Create a calibration curve using a series of known concentrations of a Malvidin Chloride standard.[17] The peak area from the chromatogram is used to determine the concentration in unknown samples.[19]

References

• 1. researchgate.net [researchgate.net]
• 2. Comparing the Chemistry of Malvidin-3-O-glucoside and Malvidin-3,5-O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 8. atlantis-press.com [atlantis-press.com]
• 9. researchgate.net [researchgate.net]
• 10. Intermolecular Copigmentation of Malvidin-3-O-glucoside with Caffeine in Water: The Effect of the Copigment on the pH-Dependent Reversible and Irreversible Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UV-visible spectroscopic investigation of the 8,8-methylmethine catechin-malvidin 3-glucoside pigments in aqueous solution: structural transformations and molecular complexation with chlorogenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. caymanchem.com [caymanchem.com]
• 16. The identification of degradation products and degradation pathway of malvidin-3-glucoside and malvidin-3,5-diglucoside under microwave treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benthamopen.com [benthamopen.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Malvidin chloride, CAS No. 643-84-5 | Anthocyanins as HPLC standards | Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - Belgium [carlroth.com]

Troubleshooting peak tailing in Malvidin Chloride HPLC analysis.

This guide provides troubleshooting assistance for common issues encountered during the HPLC analysis of Malvidin Chloride, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why is my Malvidin Chloride peak tailing in my reverse-phase HPLC chromatogram?

Peak tailing for Malvidin Chloride, a type of anthocyanin, is a common issue in reverse-phase HPLC and can stem from several factors. The most frequent cause is secondary interactions between the analyte and the stationary phase.[1][2][3] Compounds with basic functional groups, like Malvidin Chloride, can interact with ionized residual silanol groups on the surface of silica-based columns, leading to this peak shape distortion.[1][3][4]

Other potential causes include:

• Inappropriate Mobile Phase pH: The stability and charge state of anthocyanins are highly pH-dependent.[5][6] An incorrect pH can lead to undesirable interactions with the column.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak distortion.[1][7][8]

• Column Degradation: Loss of stationary phase or contamination of the column can create active sites that cause tailing.[4][8]

• Extra-Column Effects: Issues such as long tubing, large detector cell volumes, or loose fittings can contribute to peak broadening and tailing.[8][9]

Q2: How does the mobile phase pH affect the peak shape of Malvidin Chloride?

The mobile phase pH is critical for the successful analysis of anthocyanins. Malvidin Chloride is more stable in acidic conditions.[6] At a low pH (typically between 2 and 3), the residual silanol groups on the silica packing are protonated (Si-OH), minimizing their ability to interact with the positively charged Malvidin Chloride molecule.[8][10] As the pH increases, these silanol groups become deprotonated and negatively charged (Si-O-), creating sites for strong ionic interactions that result in significant peak tailing.[1][3] Therefore, maintaining a low pH is essential for achieving symmetrical peaks.

Q3: What can I do to the mobile phase to reduce peak tailing?

To mitigate peak tailing, you can modify the mobile phase in the following ways:

• Lower the pH: Use an acidic modifier like formic acid, trifluoroacetic acid (TFA), or phosphoric acid to maintain a pH between 2 and 3.[8][11] This suppresses the ionization of silanol groups.

• Increase Buffer Concentration: If you are using a buffer, ensure its concentration is sufficient (typically 10-25 mM) to maintain a consistent pH environment for the sample as it travels through the column.[1][7]

• Use an Ionic Competitor: Adding a small amount of a basic compound, like triethylamine (TEA), can compete with Malvidin Chloride for the active silanol sites, thereby improving peak shape. However, be aware that TEA can affect column longevity and MS detection.

Q4: Can the choice of HPLC column influence peak tailing for Malvidin Chloride?

Absolutely. The choice of column is a significant factor:

• High-Purity Silica Columns: Modern columns are often packed with high-purity silica that has a lower concentration of acidic silanol groups and metal impurities, reducing the potential for tailing.[1]

• End-Capped Columns: Columns that are "end-capped" have had many of the residual silanol groups chemically deactivated, which is highly beneficial for analyzing basic compounds.[3][4]

• Different Stationary Phases: While C18 is common, other phases like phenyl-bonded columns can offer different selectivity for anthocyanins.[12] For very acidic mobile phases, columns specifically designed for low pH stability, such as Agilent ZORBAX StableBond, are recommended.[13]

If you suspect column degradation, try flushing it with a strong solvent or, if that fails, replace the column.[8]

Q5: What should I do if all the peaks in my chromatogram are tailing, not just Malvidin Chloride?

If all peaks are showing similar tailing, the problem is likely systemic rather than a specific chemical interaction.[4] Check for the following:

• Column Void or Blockage: A void at the head of the column or a partially blocked inlet frit can distort the sample flow path, causing peak shape issues for all analytes.[4][7] Backflushing the column may resolve a blocked frit.[7]

• Extra-Column Volume: Ensure that the tubing connecting the injector, column, and detector is as short and narrow in diameter as possible to minimize dead volume.[8]

• Improper Connections: Check all fittings, especially those using PEEK materials, to ensure they are secure and not causing leaks or dead volume.[4]

Data Summary

The following table summarizes the expected effect of mobile phase pH on the peak shape of a basic compound like Malvidin Chloride in reverse-phase HPLC.

Mobile Phase pH	Acid Modifier	Expected Tailing Factor (Tf)	Rationale
< 3.0	0.1% Formic Acid or TFA	1.0 - 1.2 (Ideal)	Silanol groups are protonated (Si-OH), minimizing secondary ionic interactions with the analyte.[3][8]
3.0 - 5.0	Acetate Buffer	1.2 - 1.8 (Moderate Tailing)	A significant portion of silanol groups are ionized (Si-O-), leading to increased secondary interactions.[1]
> 5.0	Phosphate Buffer	> 1.8 (Severe Tailing)	Most silanol groups are ionized, causing strong retention and significant peak tailing for basic compounds.[1][4]

Note: Tailing Factor (Tf) is a measure of peak asymmetry. A value of 1.0 represents a perfectly symmetrical peak.

Experimental Protocols

Standard Protocol for Malvidin Chloride HPLC Analysis

This protocol provides a general methodology for the analysis of anthocyanins. Optimization may be required based on your specific sample matrix and instrumentation.

• Sample Preparation:

  • Extract anthocyanins from the sample matrix using a solvent mixture, typically methanol or acetonitrile with a small percentage of acid (e.g., 1% formic acid) to ensure stability.[12][13]

  • Centrifuge the extract to remove solid particulates.

  • Filter the supernatant through a 0.2 or 0.45 µm syringe filter before injection to protect the column.[13]

  • If necessary, perform a Solid Phase Extraction (SPE) cleanup to remove interfering compounds.[3]

• Mobile Phase Preparation:

  • Solvent A: Water with 5-10% formic acid or 0.1% TFA.

  • Solvent B: HPLC-grade acetonitrile or methanol.

  • Degas both solvents thoroughly before use to prevent bubbles in the system.

• HPLC Parameters:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) with high-purity, end-capped silica.

  • Mobile Phase: A gradient is typically used for separating multiple anthocyanins.[12]

    • Example Gradient: Start with 5-10% B, increase to 30-40% B over 20-30 minutes.

  • Flow Rate: 0.8 - 1.2 mL/min.

  • Column Temperature: 25 - 40 °C.

  • Detection: UV-Vis detector at ~520-530 nm for anthocyanins.[14]

  • Injection Volume: 5 - 20 µL. Reduce the injection volume if you suspect column overload.[8]

Visual Troubleshooting Guides

Below are diagrams to help visualize the causes of peak tailing and the logical steps to resolve them.

Caption: A logical workflow to diagnose and solve peak tailing issues.

Caption: How mobile phase pH affects analyte-silanol interactions.

References

• 1. hplc.eu [hplc.eu]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. waters.com [waters.com]
• 5. ives-openscience.eu [ives-openscience.eu]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. uhplcs.com [uhplcs.com]
• 9. researchgate.net [researchgate.net]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. ymcamerica.com [ymcamerica.com]
• 12. Recent Advances in Anthocyanin Analysis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. HPLC Method for Analysis of Anthocyanins (Keracyanin, Delphinidin, Petunidin, Malvidin) on Primesep 100 Column | SIELC Technologies [sielc.com]

Optimizing temperature and pH for Malvidin Chloride extraction.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of Malvidin Chloride. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the success of your extraction experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Malvidin Chloride Yield	Suboptimal pH: Malvidin chloride, like other anthocyanins, is most stable and soluble in acidic conditions. Extraction at neutral or alkaline pH leads to degradation.[1][2][3]	Acidify the extraction solvent to a pH between 2.0 and 3.5 using weak acids like citric acid or formic acid to enhance stability and yield.[2]
Inappropriate Temperature: Excessively high temperatures can cause thermal degradation of malvidin chloride.[4][5][6][7] Conversely, a temperature that is too low may result in inefficient extraction.	For aqueous extractions, a temperature of around 50°C has been shown to be effective.[8] For extractions using acidified ethanol, temperatures between 40°C and 60°C are often optimal.[5]
Incorrect Solvent: The polarity of the solvent is crucial for efficient extraction.	Use polar solvents such as ethanol or methanol, often mixed with water (e.g., 60-70% ethanol), and acidified to improve efficiency.[9][10]
Extract Discoloration (Brownish Tint)	Oxidation: Exposure to oxygen can lead to the degradation of malvidin chloride.	Purge the extraction solvent with an inert gas (e.g., nitrogen or argon) before use and minimize the headspace in the extraction vessel.
High pH: At neutral to alkaline pH, the flavylium cation of malvidin is converted to unstable forms, leading to color loss and degradation.[3]	Maintain a low pH (2.0-3.5) throughout the extraction and subsequent storage.[2]
Precipitate Formation in Extract	Protein-Anthocyanin Complexation: Proteins present in the plant material can bind with anthocyanins, leading to co-precipitation and reduced yield.[8]	Consider a pre-extraction step with a non-polar solvent to remove lipids and some proteins. The addition of a neutral protease to the extract can also help decompose protein complexes.[8]
Low Solubility: Malvidin chloride has limited solubility in purely aqueous solutions at neutral pH.[11]	Ensure the use of an appropriate solvent system (e.g., acidified ethanol/methanol) where malvidin chloride has higher solubility.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for extracting Malvidin Chloride?

A1: The optimal pH for malvidin chloride extraction is in the acidic range, typically between 2.0 and 3.5.[2] Anthocyanins, including malvidin, are most stable as the red flavylium cation in acidic conditions, which prevents their degradation to colorless or brown compounds.[1][3] Using solvents acidified with weak acids like citric or formic acid is recommended over strong acids like HCl, which can cause hydrolysis of acylated anthocyanins.[2][10]

Q2: What is the ideal temperature for Malvidin Chloride extraction?

A2: The ideal temperature depends on the solvent used. For aqueous extractions, temperatures around 50-60°C can provide a good balance between extraction efficiency and minimizing thermal degradation.[8] For extractions with acidified ethanol, a temperature range of 40-60°C is generally effective.[5] While higher temperatures can increase extraction rates, they also accelerate the degradation of malvidin chloride.[4][6][7]

Q3: Which solvent system should I use for Malvidin Chloride extraction?

A3: A polar solvent system is essential for extracting malvidin chloride. The most commonly used and effective solvents are mixtures of ethanol or methanol with water, acidified to a pH of 2.0-3.5.[9][10] A 60% ethanol solution is often a good starting point.[5] The addition of water to the organic solvent can improve the extraction yield.[2]

Q4: How can I prevent the degradation of Malvidin Chloride during and after extraction?

A4: To prevent degradation, it is crucial to control pH, temperature, and exposure to oxygen. Maintain a low pH (2.0-3.5) and a moderate temperature (40-60°C).[2][5] Work in an oxygen-minimized environment by purging solvents with inert gas and storing extracts in airtight containers in the dark at low temperatures (e.g., 4°C or -20°C for long-term storage).

Q5: Can I use water as an extraction solvent?

A5: While water can be used, its efficiency is generally lower than that of acidified alcohol-water mixtures. Hot water extraction (around 50-90°C) can be effective, but the higher temperatures increase the risk of degradation.[5][8] If using water, it is still highly recommended to acidify it to the optimal pH range.

Data Summary

Table 1: Optimal pH and Temperature for Anthocyanin (including Malvidin) Extraction

Parameter	Optimal Range	Rationale
pH	2.0 - 3.5	Maximizes the stability of the flavylium cation, enhancing color and yield.[1][2][3]
Temperature	40°C - 60°C	Balances extraction efficiency with the prevention of thermal degradation.[5][8]

Experimental Protocol: Malvidin Chloride Extraction

This protocol provides a general method for the extraction of malvidin chloride from plant material. Optimization may be required depending on the specific source.

1. Sample Preparation:

• Lyophilize (freeze-dry) the plant material to remove water.
• Grind the dried material into a fine powder to increase the surface area for extraction.
• (Optional) Defat the powder by washing with n-hexane to remove lipids and other non-polar compounds.[10]

2. Extraction:

• Prepare the extraction solvent: 70% ethanol in water, acidified to pH 3.0 with citric acid.
• Combine the powdered plant material with the extraction solvent in a flask. A solid-to-liquid ratio of 1:10 to 1:20 (w/v) is a good starting point.
• Place the flask in a shaking water bath at 50°C for 60 minutes. Protect the flask from light by wrapping it in aluminum foil.
• After extraction, separate the solid material from the liquid extract by centrifugation at 4000 x g for 15 minutes, followed by filtration.

3. Purification and Concentration:

• The crude extract can be purified using solid-phase extraction (SPE) with a C18 cartridge to remove sugars and other polar impurities.
• Wash the cartridge with acidified water (pH 3.0) to elute sugars.
• Elute the anthocyanins with acidified methanol.
• Concentrate the purified extract using a rotary evaporator at a temperature below 40°C.

4. Storage:

• Store the concentrated extract in an amber vial under an inert atmosphere (e.g., nitrogen) at -20°C for long-term stability.

Visualizations

Caption: Experimental workflow for Malvidin Chloride extraction.

Caption: Influence of pH and temperature on Malvidin Chloride stability.

References

• 1. Anthocyanin Structure and pH Dependent Extraction Characteristics from Blueberries (Vaccinium corymbosum) and Chokeberries (Aronia melanocarpa) in Subcritical Water State - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Extraction of Bioactive Phenolics from Various Anthocyanin-Rich Plant Materials and Comparison of Their Heat Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Extraction of Anthocyanins - Creative Proteomics Blog [creative-proteomics.com]
• 10. mdpi.com [mdpi.com]
• 11. Comparing the Chemistry of Malvidin-3-O-glucoside and Malvidin-3,5-O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Malvidin Chloride degradation during sample preparation.

Welcome to the Technical Support Center for Malvidin Chloride. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of Malvidin Chloride during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Malvidin Chloride degradation during sample preparation?

A1: Malvidin Chloride, an anthocyanin, is highly susceptible to degradation. The primary factors influencing its stability are pH, temperature, oxygen, light, and the presence of certain enzymes or metal ions.[1][2][3] Neutral to alkaline pH conditions are particularly detrimental, leading to rapid degradation.[4][5] High temperatures also accelerate the degradation process.[3][6]

Q2: At what pH is Malvidin Chloride most stable?

A2: Malvidin Chloride is most stable in acidic conditions, typically at a pH below 3.[7] In acidic solutions, it exists predominantly in its most stable form, the red flavylium cation. As the pH increases towards neutral and alkaline levels, it undergoes structural transformations to less stable forms, such as the colorless carbinol pseudobase and the blue quinoidal base, which are more prone to degradation.[4][5]

Q3: How does temperature affect the stability of Malvidin Chloride?

A3: Elevated temperatures significantly accelerate the degradation of Malvidin Chloride.[3][6] Thermal degradation can occur through the hydrolysis of the glycosidic bond and the opening of the pyran ring, leading to the formation of colorless degradation products.[8] It is crucial to keep samples cool during preparation and storage.

Q4: Can the choice of solvent impact the stability of Malvidin Chloride?

A4: Yes, the solvent system is critical. For optimal stability, Malvidin Chloride should be dissolved in a slightly acidified solvent. Acidified methanol (e.g., with 0.1% HCl or formic acid) is commonly used to prepare stock solutions and for extraction.[4][5][9][10] It is sparingly soluble in aqueous buffers, and if they must be used, they should be acidic.[11]

Q5: Are there any additives that can help stabilize Malvidin Chloride during sample preparation?

A5: Yes, antioxidants such as ascorbic acid can help protect Malvidin Chloride from oxidative degradation.[2] Co-pigmentation with other phenolic compounds or the use of encapsulating agents like maltodextrin can also enhance stability.[6][12]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of characteristic red/purple color of the sample solution.	Degradation of Malvidin Chloride due to high pH.	Ensure the pH of all solutions is acidic (ideally pH < 3). Use acidified solvents for dissolution and dilution.
Exposure to high temperatures.	Prepare and store all samples on ice or at refrigerated temperatures (e.g., 4°C).[10] Avoid heating steps if possible.
Presence of oxygen.	Degas solvents before use. Work in an inert atmosphere (e.g., under nitrogen) if possible.[11]
Low recovery of Malvidin Chloride after extraction or purification.	Incomplete extraction due to inappropriate solvent.	Use an acidified organic solvent, such as methanol with a small percentage of formic acid or HCl, for extraction.[4][13]
Adsorption to labware.	Use silanized glassware or low-adsorption plasticware.
Inconsistent results between replicate samples.	Variable degradation due to differences in handling time or conditions.	Standardize the sample preparation protocol to ensure consistent timing and conditions for all samples.
Photodegradation from exposure to light.	Protect samples from light by using amber vials or covering containers with aluminum foil. Store samples in the dark.[10]

Quantitative Data Summary

The stability of Malvidin and its derivatives is highly dependent on environmental conditions. The following tables summarize the impact of temperature and pH on their degradation.

Table 1: Thermal Degradation of Malvidin-3-O-glucoside (Mv3glc) and its Derivatives at 90°C.

Compound	% Reservation after 5h at 90°C
Malvidin-3-O-glucoside (Mv3glc)	29.52%
Vitisin A	72.6%
Me-py	86.30%
Oxovitisin A	91.35%
Data extracted from a study on the stability of malvidin-based derivatives, highlighting the increased stability of pyranoanthocyanins compared to the parent anthocyanin.[3]

Table 2: Half-life (t1/2) of Malvidin-3-glucoside and Malvidin-3,5-diglucoside at Different Temperatures.

Compound	Temperature (°C)	Half-life (h)
Malvidin-3-glucoside	70	6.3
90	1.5
Malvidin-3,5-diglucoside	70	Not explicitly stated, but noted to be more stable than Mv-3-glu
Data from a study on the thermal degradation kinetics of anthocyanins, showing a clear temperature-dependent degradation.[14]

Experimental Protocols

Protocol 1: Preparation of a Stable Malvidin Chloride Stock Solution

This protocol describes the preparation of a stock solution of Malvidin Chloride suitable for use in various experiments.

• Materials:

  • Malvidin Chloride (solid)

  • HPLC-grade methanol

  • Hydrochloric acid (HCl) or Formic acid

  • Volumetric flask

  • Inert gas (e.g., nitrogen or argon)

• Procedure:

  • Prepare an acidified methanol solvent by adding HCl to a final concentration of 0.1% (v/v) or formic acid to a final concentration of 1% (v/v).[9]

  • Weigh the desired amount of Malvidin Chloride in a clean, dry weighing boat.

  • Transfer the solid to a volumetric flask.

  • Add a small amount of the acidified methanol to dissolve the solid completely. Gentle sonication can be used to aid dissolution.

  • Once dissolved, bring the solution to the final volume with the acidified methanol.

  • Purge the headspace of the volumetric flask with an inert gas to minimize oxygen exposure.[11]

  • Stopper the flask tightly and wrap it in aluminum foil to protect it from light.

  • Store the stock solution at -20°C for long-term storage or at 4°C for short-term use.[10][11]

Protocol 2: Extraction of Malvidin Chloride from a Solid Matrix (e.g., Grape Skin)

This protocol provides a general method for extracting Malvidin Chloride from solid samples while minimizing degradation.

• Materials:

  • Freeze-dried and powdered sample material

  • Extraction solvent: Methanol containing 0.1% HCl (v/v)[9]

  • Centrifuge

  • Vortex mixer

  • Syringe filters (0.22 µm, PTFE)

• Procedure:

  • Weigh an appropriate amount of the powdered sample into a centrifuge tube.

  • Add a defined volume of the pre-chilled extraction solvent.

  • Vortex the mixture vigorously for 1-2 minutes.

  • Place the sample in an ultrasonic bath for 15-30 minutes at a controlled low temperature.

  • Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Carefully collect the supernatant.

  • For exhaustive extraction, the pellet can be re-extracted with fresh solvent, and the supernatants pooled.

  • Filter the supernatant through a 0.22 µm syringe filter into a clean, amber vial.

  • Store the extract at -20°C until analysis.

Visualizations

Caption: Degradation pathway of Malvidin Chloride.

Caption: Recommended workflow for Malvidin Chloride sample preparation.

Caption: Troubleshooting decision tree for Malvidin Chloride degradation.

References

• 1. Anthocyanins: Factors Affecting Their Stability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparing the Chemistry of Malvidin-3-O-glucoside and Malvidin-3,5-O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 10. benthamopen.com [benthamopen.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. researchgate.net [researchgate.net]
• 13. An Optimized HPLC-DAD Methodology for the Determination of Anthocyanins in Grape Skins of Red Greek Winegrape Cultivars (Vitis vinifera L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Solubility issues of Malvidin Chloride in PBS and how to resolve them.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with Malvidin Chloride in Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQs)

Q1: Why is my Malvidin Chloride not dissolving in PBS?

A1: Malvidin Chloride has very low solubility in aqueous buffers with a neutral pH, such as PBS (pH 7.2).[1] This is an inherent chemical property of many anthocyanins. At neutral or slightly basic pH, the molecular structure of Malvidin can change to forms that are less soluble and more prone to degradation.[2][3][4]

Q2: What is the recommended solvent for dissolving Malvidin Chloride?

A2: For initial dissolution, organic solvents are highly recommended. Dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol are all effective solvents for creating a concentrated stock solution of Malvidin Chloride.[1][5][6]

Q3: Can I prepare a stock solution of Malvidin Chloride in PBS?

A3: It is not recommended to prepare a stock solution of Malvidin Chloride directly in PBS due to its poor solubility. The preferred method is to first create a high-concentration stock solution in an organic solvent and then dilute it to your final working concentration in PBS.

Q4: How stable is Malvidin Chloride in a PBS solution?

A4: Aqueous solutions of Malvidin Chloride are not very stable and it is recommended to use them fresh. It is advised not to store the aqueous solution for more than one day.[1] The stability of anthocyanins like malvidin is pH-dependent, with greater stability in acidic conditions.[7][8] At the neutral pH of PBS, degradation can occur more rapidly.[3][4]

Q5: I see a precipitate forming after diluting my DMSO stock solution in PBS. What should I do?

A5: This can happen if the final concentration of Malvidin Chloride in PBS is too high, or if the percentage of the organic solvent in the final solution is too low to maintain solubility. Try reducing the final concentration of Malvidin Chloride. You can also try slightly increasing the proportion of the organic solvent in your final solution, but be mindful of the tolerance of your experimental system (e.g., cell culture) to the solvent.

Troubleshooting Guide

Issue: Malvidin Chloride powder is not dissolving.

Possible Cause	Troubleshooting Step
Incorrect Solvent	Malvidin Chloride is sparingly soluble in aqueous buffers like PBS.[1] Use an appropriate organic solvent such as DMSO, DMF, or ethanol for initial dissolution.[1][5][6]
Low Temperature	Solubility can be temperature-dependent. Gently warm the solution to 37°C to aid dissolution.[6][9]
Insufficient Agitation	The powder may not be adequately dispersed. Use a vortex mixer or an ultrasonic bath to ensure thorough mixing.[6][9]

Issue: A precipitate forms after diluting the stock solution in PBS.

Possible Cause	Troubleshooting Step
Supersaturation	The final concentration in PBS may be above the solubility limit. Try preparing a more dilute final solution.
pH-dependent insolubility	The neutral pH of PBS reduces the solubility of Malvidin Chloride.[2] Consider if a slightly more acidic buffer is compatible with your experiment.
Insufficient co-solvent	The percentage of the organic solvent in the final solution may be too low. While keeping the organic solvent concentration minimal to avoid affecting your experiment, a slight increase might be necessary.

Quantitative Solubility Data

The following table summarizes the solubility of Malvidin Chloride in various solvents.

Solvent	Solubility	Reference
Dimethylformamide (DMF)	~25 mg/mL	[1][5][6]
Dimethyl Sulfoxide (DMSO)	~16 mg/mL	[1][5][6]
Ethanol	~16 mg/mL	[1][5][6]
1:9 DMF:PBS (pH 7.2)	~0.1 mg/mL	[1][5][6]

Experimental Protocols

Protocol for Preparing a Malvidin Chloride Solution for Cell Culture Experiments

This protocol outlines the recommended procedure for preparing a working solution of Malvidin Chloride in a PBS-based medium for cell culture applications.

• Prepare a High-Concentration Stock Solution:

  • Weigh the desired amount of Malvidin Chloride powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO (or DMF/ethanol) to achieve a high-concentration stock solution (e.g., 10 mg/mL).

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C or sonication can be used to assist dissolution.[6][9]

• Prepare Intermediate Dilutions (if necessary):

  • Depending on your final desired concentration, it may be necessary to perform one or more serial dilutions of the stock solution.

  • Use sterile DMSO (or the same organic solvent as the stock) for these intermediate dilutions.

• Prepare the Final Working Solution:

  • Add a small volume of the stock solution (or intermediate dilution) to your pre-warmed cell culture medium containing PBS.

  • Ensure the final concentration of the organic solvent is low enough to not affect your cells (typically ≤ 0.1% DMSO).

  • Mix immediately and thoroughly by gentle inversion or pipetting.

• Important Considerations:

  • Always prepare fresh working solutions of Malvidin Chloride for each experiment. Do not store aqueous solutions for more than a day.[1]

  • Perform a solvent control in your experiments to account for any effects of the organic solvent on your cells.

Visualizations

Caption: Experimental workflow for preparing a Malvidin Chloride working solution.

Caption: Troubleshooting flowchart for Malvidin Chloride solubility issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparing the Chemistry of Malvidin-3-O-glucoside and Malvidin-3,5-O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. caymanchem.com [caymanchem.com]
• 6. file.glpbio.com [file.glpbio.com]
• 7. researchgate.net [researchgate.net]
• 8. Malvidin-3- O-glucoside Chemical Behavior in the Wine pH Range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. file.glpbio.com [file.glpbio.com]

Best practices for long-term storage of Malvidin Chloride standards.

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of Malvidin Chloride standards. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: How should solid Malvidin Chloride be stored for long-term stability?

For optimal long-term stability of at least four years, solid Malvidin Chloride should be stored at -20°C or colder (<-15°C) in a tightly sealed container, protected from light and moisture.[1][2] It is advisable to store it in a desiccator at low temperature to mitigate its hygroscopic nature.

Q2: What is the recommended procedure for preparing a stock solution?

To prepare a stock solution, dissolve the crystalline solid Malvidin Chloride in an appropriate organic solvent such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or ethanol.[1] To enhance solubility, warming the solution at 37°C and using an ultrasonic bath for a short period can be beneficial. For aqueous experimental conditions, it is recommended to first dissolve the compound in a minimal amount of DMF and then dilute it with the aqueous buffer of choice.[1]

Q3: How should stock solutions of Malvidin Chloride be stored?

The storage conditions for stock solutions depend on the solvent and desired storage duration. For stock solutions prepared in DMSO, it is recommended to:

• Store at -80°C for up to 6 months.

• Store at -20°C for up to 1 month.

Aqueous solutions of Malvidin Chloride are not recommended for storage longer than one day due to their instability.[1] To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use vials.

Q4: What are the signs of degradation in Malvidin Chloride standards?

Degradation of Malvidin Chloride can be visually identified by a change in color. The solid should be a dark red to purple powder. In solution, the color is pH-dependent, typically appearing red in acidic conditions and blue to violet in neutral to basic conditions. A fading of this characteristic color or a shift towards a brownish or colorless appearance can indicate degradation. The formation of colorless degradation products, such as syringic acid, is a key indicator of decomposition.

Q5: Is Malvidin Chloride sensitive to light?

Yes, Malvidin Chloride is light-sensitive.[3] Both the solid compound and its solutions should be protected from light during storage and handling to prevent photodegradation. Using amber-colored vials or wrapping containers in aluminum foil is a recommended practice.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or unexpected experimental results.	Degradation of the Malvidin Chloride standard.	1. Verify the storage conditions of your solid standard and stock solutions. 2. Prepare a fresh stock solution from the solid standard. 3. Visually inspect the color of your solution for signs of degradation.
Inaccurate concentration of the standard solution.	1. Ensure your balance is properly calibrated before weighing the solid. 2. Double-check all calculations for solution preparation. 3. Use calibrated pipettes for accurate liquid handling.
Contamination of the standard.	1. Use sterile, dedicated labware for handling the standard. 2. Avoid introducing any contaminants, especially oxidizing agents.[4]
Difficulty dissolving the Malvidin Chloride solid.	Use of an inappropriate solvent.	1. Malvidin Chloride has low solubility in aqueous buffers. Use organic solvents like DMSO, DMF, or ethanol for initial dissolution.[1] 2. For aqueous applications, first dissolve in a small volume of DMF and then dilute with your buffer.[1]
Insufficient mixing or temperature.	1. Gently warm the solution to 37°C. 2. Use sonication to aid in dissolution.
Rapid color change or fading of the prepared solution.	pH instability.	1. The color of Malvidin Chloride is highly dependent on pH. Ensure the pH of your experimental buffer is appropriate and stable.[5] 2. Be aware that solutions at neutral or near-neutral pH may be less stable and prone to color loss.
Exposure to light.	1. Protect the solution from light at all times by using amber vials or covering the container with foil.
Degradation over time.	1. Aqueous solutions are not stable for more than 24 hours. Prepare fresh solutions daily for the best results.[1]

Quantitative Data Summary

Parameter	Value	Solvent/Conditions
Solubility	~16 mg/mL	Ethanol
~16 mg/mL	DMSO
~25 mg/mL	DMF
~0.1 mg/mL	1:9 solution of DMF:PBS (pH 7.2)
Long-Term Stability (Solid)	≥ 4 years	-20°C, protected from light and moisture
Stock Solution Stability (in DMSO)	≤ 6 months	-80°C
≤ 1 month	-20°C
Aqueous Solution Stability	≤ 1 day	Room Temperature

Experimental Protocols

Protocol for Preparation of a Malvidin Chloride Stock Solution in DMSO

• Acclimatization: Allow the vial of solid Malvidin Chloride to equilibrate to room temperature before opening to prevent condensation, as the compound is hygroscopic.

• Weighing: Accurately weigh the desired amount of the solid standard using a calibrated analytical balance in a low-light environment.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid. For example, to prepare a 10 mM stock solution, add 272.67 µL of DMSO per 1 mg of Malvidin Chloride (MW: 366.75 g/mol ).

• Mixing: Vortex the solution and, if necessary, sonicate or warm gently (not exceeding 37°C) until the solid is completely dissolved.

• Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected (amber) vials. Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).

Visualizations

Caption: Workflow for preparing and storing Malvidin Chloride stock solutions.

Caption: Key factors influencing the stability of Malvidin Chloride.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Color and stability of pigments derived from the acetaldehyde-mediated condensation between malvidin 3-O-glucoside and (+)-catechin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Malvidin-3-glucoside chloride | TargetMol [targetmol.com]

Technical Support Center: Enhancing Malvidin Chloride Color Stability for Food Applications

Welcome to the technical support center for Malvidin Chloride. This resource is designed to assist researchers, scientists, and food development professionals in overcoming challenges related to the color stability of this natural anthocyanin for food applications. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Troubleshooting Guides

This section addresses common issues encountered during the application of Malvidin Chloride in food matrices.

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid Fading of Red/Purple Color	High pH of the food matrix.[1][2]	Malvidin Chloride is most stable in its red flavylium cation form at low pH (<2).[1] As pH increases, it can convert to colorless or less stable forms.[1] Solution: Adjust the pH of your food system to be more acidic, ideally below pH 4.
Presence of ascorbic acid (Vitamin C).[3][4][5][6]	Ascorbic acid can accelerate the degradation of anthocyanins.[5][6] Solution: If possible, add ascorbic acid at the latest possible stage of processing. Consider using alternative antioxidants or encapsulating the Malvidin Chloride to create a barrier.
Exposure to oxygen.[7][8][9]	Oxygen can lead to oxidative degradation of anthocyanins.[10] Solution: Minimize oxygen exposure during processing and storage. Consider using vacuum packaging or incorporating oxygen scavengers.
High processing or storage temperatures.[1][2]	Elevated temperatures accelerate the degradation of Malvidin Chloride.[2] Solution: Use the lowest possible processing temperature and store the final product in a cool, dark place.
Color Shift to Blue or Colorless	pH is in the neutral to slightly alkaline range.[2]	At neutral pH, Malvidin Chloride can exist in its blue quinoidal base form, which is often unstable and can further degrade to colorless chalcones.[11][12] Solution: As with fading, maintain an acidic pH to stabilize the red flavylium cation.
Browning of the Product	Enzymatic browning from polyphenol oxidase (PPO).[13][14]	PPO activity can lead to the formation of brown pigments. Solution: Inhibit PPO activity through methods such as blanching (heat treatment), acidification, or the use of chelating agents to bind copper, a PPO cofactor.[13]
Non-enzymatic browning reactions.	High temperatures and the presence of sugars and amino acids can lead to Maillard reactions or caramelization. Solution: Control processing temperatures and times.
Inconsistent Color Intensity	Variations in Malvidin Chloride concentration.	Inaccurate measurement or uneven distribution of the colorant. Solution: Ensure precise measurement and thorough mixing of Malvidin Chloride into the food matrix.
Interactions with other food components.[15]	Proteins, polysaccharides, and other food components can interact with anthocyanins, affecting their color expression.[15] Solution: Conduct pilot tests with your specific food matrix to determine the optimal concentration and processing parameters.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for maintaining the color stability of Malvidin Chloride?

A1: Malvidin Chloride exhibits its most stable and vibrant red color in acidic conditions, typically at a pH below 2.[1] As the pH increases, it undergoes structural transformations that can lead to color loss or a shift to less stable blue and purple hues.[1][2] For most food applications, maintaining a pH below 4 is recommended to preserve the desired color.

Q2: How does co-pigmentation enhance the color stability of Malvidin Chloride?

A2: Co-pigmentation is a phenomenon where other molecules, known as co-pigments, associate with the anthocyanin molecule.[16] This interaction can protect the Malvidin Chloride from degradation and enhance its color intensity.[7][8][9][16] Common co-pigments include other phenolic compounds like flavonoids, phenolic acids, and certain polymers.[7][8][9] The formation of these complexes helps to shield the anthocyanin from nucleophilic attack by water, thus stabilizing its colored form.[17][18]

Q3: Can I use Malvidin Chloride in products fortified with Vitamin C?

A3: While possible, it presents a challenge as ascorbic acid (Vitamin C) is known to accelerate the degradation of anthocyanins, leading to color fading.[3][4][5][6] The mutual destruction of both compounds has been observed in solution.[4] To mitigate this, consider adding Vitamin C late in the production process, using encapsulation techniques for either the anthocyanin or the vitamin, or exploring the use of alternative antioxidants.

Q4: What is the effect of metal ions on Malvidin Chloride's color?

A4: Metal ions can form chelates with anthocyanins that possess a catechol or pyrogallol group on the B-ring, which can lead to a "bluing" effect and potentially enhance stability.[19][20][21] While malvidin itself does not have this specific structure, interactions with metal ions like aluminum and iron can still influence its color and stability, particularly at higher pH values.[19]

Q5: What are the best practices for storing food products colored with Malvidin Chloride?

A5: To maximize color stability, food products containing Malvidin Chloride should be stored in a cool, dark environment.[2] Packaging should be designed to minimize exposure to light and oxygen.[7][8][9] Opaque and airtight containers are ideal.

Key Experiments and Methodologies

Experiment 1: Evaluating the Effect of pH on Malvidin Chloride Color Stability

Objective: To determine the color stability of Malvidin Chloride across a range of pH values relevant to food applications.

Methodology:

• Prepare a stock solution of Malvidin Chloride in a slightly acidic solvent (e.g., 0.1 M HCl).

• Prepare a series of buffer solutions with pH values ranging from 2.0 to 8.0.

• Add a standardized amount of the Malvidin Chloride stock solution to each buffer to achieve a final concentration suitable for colorimetric analysis.

• Immediately measure the initial color of each solution using a spectrophotometer (recording the absorbance spectrum from 400-700 nm) and a colorimeter (recording CIELAB values: L, a, b*).

• Store the solutions in a controlled environment (e.g., at a constant temperature of 25°C) and protect them from light.

• At regular time intervals (e.g., 0, 24, 48, 72 hours), repeat the spectrophotometric and colorimetric measurements.

• Calculate the degradation kinetics (e.g., half-life) and the change in color parameters (ΔE*) over time for each pH.

Experiment 2: Assessing the Impact of Co-pigments on Color Stabilization

Objective: To evaluate the effectiveness of different co-pigments in stabilizing the color of Malvidin Chloride.

Methodology:

• Select a range of potential co-pigments (e.g., caffeic acid, catechin, quercetin).

• Prepare solutions of Malvidin Chloride at a fixed, food-relevant pH (e.g., pH 3.5).

• Create a series of samples by adding the selected co-pigments to the Malvidin Chloride solution at various molar ratios (e.g., 1:1, 1:5, 1:10 pigment to co-pigment).

• Include a control sample with no added co-pigment.

• Measure the initial color of all samples using a spectrophotometer and colorimeter.

• Store the samples under accelerated aging conditions (e.g., elevated temperature of 40°C) to observe changes more rapidly.

• Monitor the color changes at regular intervals.

• Compare the rate of color degradation in the co-pigmented samples to the control to determine the stabilizing effect of each co-pigment.

Experiment 3: Microencapsulation for Enhanced Stability

Objective: To improve the stability of Malvidin Chloride in a food matrix through microencapsulation.

Methodology:

• Choose a suitable wall material for encapsulation (e.g., maltodextrin, gum arabic).[22]

• Prepare a solution or emulsion containing Malvidin Chloride and the wall material.

• Utilize an encapsulation technique such as spray drying or freeze drying to create microcapsules.[22][23]

• Incorporate the encapsulated Malvidin Chloride powder and an equivalent amount of unencapsulated (free) Malvidin Chloride into a model food system (e.g., a beverage or a yogurt).

• Store the food products under specific conditions (e.g., exposed to light at room temperature).

• Periodically assess the color of the food products using a colorimeter.

• Compare the color retention of the product with encapsulated Malvidin Chloride to the one with the free colorant to evaluate the effectiveness of the encapsulation.[23]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on Malvidin Chloride stability.

Table 1: Effect of Co-pigments on the Color Stability of Malvidin-3-glucoside

Co-pigment	Molar Ratio (Pigment:Co-pigment)	Storage Conditions	Observation	Reference
Catechin	1:1	pH 3.6, 12% ethanol, 25°C, 60 days	Less effective co-pigment. Increased hue angle, indicating less protection against browning.	[18]
Epicatechin	1:1	pH 3.6, 12% ethanol, 25°C, 60 days	Less effective co-pigment.	[18]
Procyanidin B2	1:1	pH 3.6, 12% ethanol, 25°C, 60 days	Less effective than monomeric flavanols.	[18]
Caffeic acid	1:1	pH 3.6, 12% ethanol, 25°C, 60 days	Formation of more stable pyranoanthocyanins observed over time.	[18]
Quercitrin	1:1	pH 3.6, 12% ethanol, 25°C, 60 days	Best co-pigment among those tested. Induced a significant bathochromic shift.	[18]
Caffeine	1:1 (Association Constant: 1.5 x 10³ M⁻¹)	pH 8.4	Significantly reduces the degradation rate of the quinoidal base.	[24]

Table 2: Half-life of Anthocyanin Color in the Presence of Polyphenols

Anthocyanin Source	Additive (0.2%)	Storage Conditions	Half-life (days)	Reference
Purple Carrot	None (Control)	pH 3.0, with ascorbic acid, 40°C in light	2.9	[25]
Purple Carrot	Green Tea Extract	pH 3.0, with ascorbic acid, 40°C in light	6.7	[25]

Visualizing Key Processes

To further aid in understanding the factors affecting Malvidin Chloride stability, the following diagrams illustrate key concepts.

Caption: pH-dependent degradation pathway of Malvidin Chloride.

Caption: Experimental workflow for evaluating co-pigmentation.

Caption: Key strategies for stabilizing Malvidin Chloride color.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating the Interaction of Ascorbic Acid with Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Color and chemical stability of a variety of anthocyanins and ascorbic acid in solution and powder forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Natural Pigments: Stabilization Methods of Anthocyanins for Food Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. experts.illinois.edu [experts.illinois.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Comparing the Chemistry of Malvidin-3-O-glucoside and Malvidin-3,5-O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparing the Chemistry of Malvidin-3- O-glucoside and Malvidin-3,5- O-diglucoside Networks: A Holistic Approach to the Acidic and Basic Paradigms with Implications in Biological Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Prevention of Enzymatic Browning by Natural Extracts and Genome-Editing: A Review on Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Food matrix affecting anthocyanin bioavailability: review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Influence of different phenolic copigments on the color of malvidin 3-glucoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Metal Chelates of Petunidin Derivatives Exhibit Enhanced Color and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Chelation in metal intoxication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Spray-Dried Formulations Rich in Malvidin from Tintorera Grape Wastes: Characterization, Stability, and Storage [mdpi.com]
• 24. Intermolecular Copigmentation of Malvidin-3-O-glucoside with Caffeine in Water: The Effect of the Copigment on the pH-Dependent Reversible and Irreversible Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Ultrasound-Assisted Extraction of Malvidin from Grape Pomace

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the ultrasound-assisted extraction (UAE) of Malvidin from grape pomace.

Frequently Asked Questions (FAQs)

Q1: What is ultrasound-assisted extraction (UAE) and why is it used for Malvidin?

A1: Ultrasound-assisted extraction is a process that uses high-frequency sound waves (typically >20 kHz) to create acoustic cavitation in a solvent. This process generates tiny, imploding bubbles that disrupt plant cell walls, enhancing solvent penetration and accelerating the release of intracellular compounds like Malvidin. It is preferred for its efficiency, reduced extraction times, lower solvent consumption, and ability to operate at lower temperatures, which helps prevent the degradation of thermally sensitive compounds like anthocyanins.[1][2][3][4]

Q2: Which factors have the most significant impact on Malvidin yield during UAE?

A2: The primary factors influencing UAE efficiency are ultrasonic power (or amplitude/intensity), extraction time, temperature, solvent composition (type, concentration, pH), and the solid-to-liquid ratio.[5][6] Optimizing the interplay between these parameters is crucial for maximizing Malvidin yield while minimizing degradation.

Q3: Can high ultrasonic power or long extraction times degrade Malvidin?

A3: Yes. While higher power and longer sonication times can initially increase extraction rates, excessive levels can lead to the degradation of anthocyanins, including Malvidin.[2][5][7] High acoustic energy can generate localized hot spots and free radicals, causing hydrolysis or oxidation of the Malvidin molecule.[8][9] It is essential to find an optimal balance where extraction is maximized before significant degradation occurs.

Q4: What is the best solvent for extracting Malvidin from grape pomace?

A4: Acidified polar solvents are most effective for anthocyanin extraction because the acidic environment stabilizes the flavylium cation, the colored form of anthocyanins.[10] Ethanol and methanol are commonly used, often mixed with water (e.g., 50-70% concentration) and acidified with a small amount of acid like formic, citric, or hydrochloric acid to a pH between 1 and 3.[6][11][12] Recent studies also show that acidified water can be a viable and sustainable "green" solvent.[8][11]

Q5: How does temperature affect the stability and extraction of Malvidin?

A5: Temperature has a dual effect. Increasing the temperature can enhance solvent diffusivity and the solubility of Malvidin, improving extraction efficiency.[2][5] However, anthocyanins are heat-sensitive, and temperatures above 50-60°C can accelerate degradation.[2][7][13] For UAE, it is often beneficial to use moderate temperatures (e.g., 25-50°C) to leverage the mechanical effects of ultrasound without causing thermal damage.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Malvidin Yield	1. Inefficient Cell Disruption: Ultrasonic power/amplitude is too low. 2. Poor Solvent Choice: Solvent polarity or pH is not optimal for Malvidin solubility and stability. 3. Insufficient Extraction Time: The duration is not long enough to achieve equilibrium. 4. High Solid-to-Liquid Ratio: Too much sample for the solvent volume limits mass transfer.[5][13]	1. Gradually increase ultrasonic power or amplitude. Ensure the probe is properly submerged in the slurry. 2. Use an acidified polar solvent (e.g., 60-80% ethanol with 0.1-1% formic or citric acid, pH 1-3).[6][15] 3. Increase extraction time incrementally (e.g., in 5-10 minute intervals) to find the point of diminishing returns.[2] 4. Decrease the solid-to-liquid ratio (e.g., from 1:10 to 1:20 or 1:30 g/mL) to improve solvent access to the plant material.[16][17][18]
Degradation of Malvidin (Brownish extract, loss of red/purple color)	1. Excessive Ultrasonic Power/Time: Over-exposure to sonication is causing molecular breakdown.[5][7] 2. High Temperature: The combination of ultrasonic heating and ambient temperature is degrading the anthocyanins.[2][13] 3. Unstable pH: The pH of the solvent is too high (above 4), leading to the conversion of the stable flavylium cation to unstable forms.	1. Reduce the ultrasonic power or use a pulsed mode (e.g., 2 seconds on, 2 seconds off) to minimize degradation.[11] Shorten the extraction time. 2. Use a cooling jacket or an ice bath to maintain the temperature below 50°C during extraction.[11] 3. Ensure the solvent is acidified (pH 1-3) and remains so throughout the process.
Inconsistent or Irreproducible Results	1. Inhomogeneous Sample: Grape pomace is not uniformly ground, leading to variable extraction surfaces. 2. Probe Positioning: The depth and position of the ultrasonic probe are not consistent across experiments. 3. Temperature Fluctuations: The temperature is not controlled and varies between runs. 4. Sample Matrix Variation: Differences in the grape pomace source (variety, ripeness, processing).	1. Ensure the grape pomace is dried and ground to a consistent, fine particle size. 2. Standardize the depth of the probe tip's immersion (e.g., 15 mm) and center it within the extraction vessel.[11] 3. Use a thermostatic water bath or cooling jacket to maintain a constant temperature.[11] 4. Document the source and characteristics of the grape pomace for each batch.
Low Extract Clarity / Difficulty in Filtration	1. Presence of Pectins and Sugars: High molecular weight compounds co-extracted from the grape pomace. 2. Fine Particulate Matter: Very small solid particles are suspended in the extract.	1. Consider a pre-treatment with pectinase enzymes or use a solvent system that minimizes the extraction of these compounds. 2. After extraction, centrifuge the mixture at high speed (e.g., >4000 rpm) before filtration. Use a multi-stage filtration process, starting with a larger pore size filter and moving to a smaller one (e.g., 0.45 µm).[19]

Data Presentation: Optimized UAE Parameters

The following tables summarize optimized parameters from various studies on the ultrasound-assisted extraction of anthocyanins from grape pomace and other plant sources. These values can serve as a starting point for developing a new protocol.

Table 1: Optimized Parameters for UAE of Anthocyanins from Grape Pomace

Parameter	Optimized Range/Value	Source(s)
Solvent	Acidified Water (pH 1.5); 78.9% Ethanol	[11][15]
Ultrasonic Power/Density	16.7 W/mL; 60% Amplitude	[11][14]
Temperature	25°C - 63.8°C	[11][15]
Extraction Time	5 - 48 minutes	[11][15]
Solid-to-Liquid Ratio	1:15 - 1:20 g/mL	[11][15]

Table 2: General Optimized Parameters for UAE of Flavonoids/Anthocyanins

Parameter	Optimized Range/Value	Source(s)
Solvent Concentration	50% - 70% Ethanol/Methanol	[2][3][6][18]
Ultrasonic Power	250 - 411 W	[3][16][20]
Temperature	20°C - 60°C	[2][4][6]
Extraction Time	25 - 70 minutes	[3][20]
Solid-to-Liquid Ratio	1:6 - 1:32 g/mL	[3][6][13]
pH	2.0 - 5.0	[4][12][18]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction of Malvidin

This protocol is a generalized procedure based on common parameters found in the literature.[11][19]

• Sample Preparation:

  • Dry the grape pomace at 60°C for 5-6 hours or until a constant weight is achieved.

  • Grind the dried pomace into a fine powder (e.g., <0.5 mm particle size).

• Extraction Setup:

  • Weigh 1.5 g of the ground pomace and place it into a 50 mL jacketed glass reactor.

  • Add 30 mL of the extraction solvent (e.g., acidified water at pH 1.5, or 70% ethanol acidified with 0.1% HCl). This creates a 1:20 g/mL solid-to-liquid ratio.

  • Connect the jacketed reactor to a thermostatic water bath set to maintain the desired temperature (e.g., 25°C).

• Sonication:

  • Immerse the tip of a high-intensity ultrasound probe (e.g., 4 mm diameter) to a depth of 15 mm into the center of the slurry.

  • Apply ultrasound at a specific power density (e.g., 16.7 W/mL) for a set duration (e.g., 5 minutes). Pulsed sonication (e.g., 2 seconds on, 2 seconds off) can be used to control temperature.

• Sample Recovery:

  • After sonication, immediately centrifuge the mixture (e.g., 4000 rpm for 15 minutes) to separate the solid residue.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine particles.

  • Store the extract at 4°C in the dark until analysis.

Protocol 2: Quantification of Malvidin by HPLC-DAD

This protocol outlines a method for analyzing the Malvidin content in the obtained extract.[21][22]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array Detector (DAD).

  • A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Chromatographic Conditions:

  • Mobile Phase A: Water/Formic Acid/Acetic Acid (e.g., 1000:8:9, v/v/v).[21]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 28-30°C.

  • Detection Wavelength: 520 nm for anthocyanins.

• Gradient Elution:

  • A typical gradient might be: 0-10 min, linear gradient from 10% to 45% B. Adjust as needed for optimal separation based on your specific column and sample.[21]

• Quantification:

  • Prepare a calibration curve using a certified standard of Malvidin-3-O-glucoside.

  • Identify the Malvidin peak in the sample chromatogram by comparing its retention time and UV-Vis spectrum with the standard.

  • Quantify the concentration based on the peak area and the calibration curve.

Visualizations

Caption: Experimental workflow for ultrasound-assisted extraction and analysis of Malvidin.

Caption: Troubleshooting decision tree for low Malvidin yield in UAE.

References

• 1. Ultrasound-Assisted Anthocyanins Extraction from Pigmented Corn: Optimization Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Ultrasound-Assisted Extraction of Anthocyanins from Mulberry, Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Development of Optimized Ultrasound-Assisted Extraction Methods for the Recovery of Total Phenolic Compounds and Anthocyanins from Onion Bulbs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultrasound-Assisted Extraction of Natural Pigments From Food Processing By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultrasound-Assisted Extraction of Anthocyanins from Malus ‘Royalty’ Fruits: Optimization, Separation, and Antitumor Activity [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Ultrasound-assisted extraction of anthocyanins from grape pomace using acidified water: Assessing total monomeric anthocyanin and specific anthocyanin contents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. proceedings.science [proceedings.science]
• 10. researchgate.net [researchgate.net]
• 11. icef14.com [icef14.com]
• 12. Effect of Ultrasound Treatment on Anthocyanin Stability and Degradation Kinetics [spkx.net.cn]
• 13. mdpi.com [mdpi.com]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties [frontiersin.org]
• 17. Optimization of Ultrasonic-Assisted Extraction of Flavonoid Compounds and Antioxidants from Alfalfa Using Response Surface Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. benthamopen.com [benthamopen.com]
• 22. Determination of major anthocyanin pigments and flavonols in red grape skin of some table grape varieties ( Vitis vinifera sp. ) by high-performance liquid chromatography–photodiode array detection (HPLC-DAD) | OENO One [oeno-one.eu]

Adjusting mobile phase to improve Malvidin Chloride separation in reverse-phase HPLC.

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the optimization of mobile phase parameters for the improved separation of Malvidin Chloride and related anthocyanins in reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting Guide

This section addresses common chromatographic issues encountered during the analysis of Malvidin Chloride.

Question: Why am I observing broad or tailing peaks for Malvidin Chloride?

Answer: Peak broadening and tailing for anthocyanins like Malvidin Chloride are often linked to on-column chemical equilibrium or secondary interactions. Anthocyanins can exist in multiple forms depending on the pH.[1] At pH values above 3.2, the red flavylium cation can interconvert with the colorless carbinol base, leading to significant band broadening.[2]

Recommended Actions:

• Lower Mobile Phase pH: Ensure the mobile phase pH is sufficiently low (typically ≤ 2.5) to maintain Malvidin Chloride predominantly in its stable, single flavylium cation form.[2][3] Using acids like formic acid, phosphoric acid, or trifluoroacetic acid is common.[4][5] Eluents with a pH of 2.5 have been shown to cause broad peaks and poor separation.[2]

• Increase Column Temperature: Raising the column temperature (e.g., to 70°C) can accelerate the on-column interconversion between different forms of the anthocyanin.[1] This rapid conversion can lead to less band-broadening and sharper, more efficient peaks.[1]

• Check for Column Contamination: Contaminants on the column frit or packing material can cause peak distortion.[6] If the problem persists, consider washing the column with a series of strong solvents or replacing the frit.[6]

• Consider Ion-Pairing Reagents: If operating at very low pH is not desirable due to potential column degradation, an ion-pairing reagent can be used to achieve sharp peaks under milder pH conditions (e.g., pH ≈ 2).[2]

Question: How can I improve the resolution between Malvidin Chloride and other closely eluting anthocyanins?

Answer: Achieving adequate resolution requires optimizing the selectivity of your chromatographic system. This can be accomplished by adjusting the mobile phase composition and gradient profile.

Recommended Actions:

• Adjust Organic Modifier Percentage: The type and concentration of the organic solvent significantly impact selectivity.[7] A 10% change in the organic modifier can alter retention by a factor of 2 to 3.[7] Systematically adjust the gradient slope or the initial/final concentrations of acetonitrile or methanol to improve separation.

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties; switching between them can alter the elution order and improve resolution for co-eluting peaks.[7]

• Modify Mobile Phase Acidity: The choice of acidifier can influence selectivity.[8][9] Comparing mobile phases acidified with formic acid versus phosphoric acid has shown differences in anthocyanin separation.[8][9]

• Optimize the Gradient: A shallower gradient can often improve the resolution of closely eluting peaks.[10]

Troubleshooting Decision Tree for Malvidin Chloride HPLC Analysis

Caption: Troubleshooting workflow for common HPLC issues with Malvidin Chloride.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the mobile phase in Malvidin Chloride analysis?

A low pH is crucial for the successful HPLC analysis of anthocyanins.[2] To ensure Malvidin Chloride exists in the stable, red flavylium cation form, the mobile phase pH should be kept low, typically around 2.0-2.2.[3][4][5] At pH 1.5, an anthocyanin is 96% in the flavylium form, but this drops to 67% at pH 2.5.[2] Operating at a pH above 3.2 can lead to the formation of other isomers, resulting in broad peaks and poor separation.[2]

Q2: Which organic solvents and acids are recommended for the mobile phase?

Acetonitrile and methanol are the most common organic modifiers used for separating anthocyanins.[4][5] The choice of acid is also critical for controlling pH and can affect selectivity. Commonly used acids include:

• Formic Acid: Widely used, often at concentrations up to 10%, which corresponds to a pH of about 1.9 or lower.[2][11]

• Phosphoric Acid: Another common choice for acidification.[2][4][8]

• Acetic Acid: Also used, sometimes in combination with formic acid.[3]

• Trifluoroacetic Acid (TFA): A strong acid used to ensure a low pH.[4]

Q3: When should I consider using an ion-pairing reagent?

Ion-pairing chromatography is a valuable technique when you need to improve peak shape without using very low pH mobile phases that could degrade the silica-based column.[2] Ion-pairing reagents, such as tetrabutylammonium hydrogen sulfate, are added to the mobile phase.[2][12] They form neutral complexes with the ionic analyte, increasing its hydrophobicity and retention on a reverse-phase column, often resulting in sharper peaks at a milder pH.[2][13]

Q4: How does column temperature affect the separation of Malvidin Chloride?

Elevated column temperature can significantly improve peak efficiency for anthocyanins.[1] These compounds can interconvert between different chemical forms on the column, causing peak broadening.[1] Higher temperatures speed up these interconversion reactions, leading to less broadening and sharper peaks. An improvement in efficiency of 25–130% has been demonstrated when increasing the temperature from 25°C to 70°C.[1] Note that temperature can also affect separation selectivity.[1]

Data Presentation

Table 1: Example Mobile Phase Compositions for Anthocyanin Separation

Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Column Type	Reference
Water/Formic Acid/Acetic Acid (1000:8:9, v/v/v), pH 2.0	Acetonitrile	C18	[3]
Water/Phosphoric Acid with Tetrabutylammonium Hydrogen Sulfate	Methanol/Acetonitrile/Water with additives	C18	[2]
Water with 1% Formic Acid	Acetonitrile with 1% Formic Acid	C18	[14]
Water with 0.2% Sulfuric Acid	Acetonitrile (50%)	Primesep 100 (Mixed-Mode)	[15]

Experimental Protocols

Protocol: Systematic Mobile Phase pH Optimization

This protocol describes a systematic approach to optimize the pH of the aqueous mobile phase (Solvent A) to improve peak shape.

• Prepare Stock Solutions:

  • Solvent A (Aqueous): Prepare three separate batches of HPLC-grade water, each acidified with a different acid (e.g., 0.5% phosphoric acid, 1% formic acid, 0.1% TFA).[8][9][14] Measure and record the final pH of each solution.

  • Solvent B (Organic): HPLC-grade acetonitrile.

• Initial Chromatographic Conditions:

  • Column: Standard C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL of Malvidin Chloride standard.

  • Detection: 520 nm.[3]

  • Gradient: A linear gradient from 10% to 45% Solvent B over 10 minutes is a reasonable starting point.[3]

• Experimental Runs:

  • Run 1: Equilibrate the column with the mobile phase containing the first acid (e.g., phosphoric acid). Perform three replicate injections of the standard and record the chromatograms.

  • Run 2: Thoroughly flush the system and column with 50/50 water/acetonitrile. Equilibrate the column with the mobile phase containing the second acid (e.g., formic acid). Repeat the three injections.

  • Run 3: Repeat the flushing and equilibration steps for the third acid (e.g., TFA) and perform the injections.

• Data Analysis:

  • Compare the peak shape (asymmetry, tailing factor) and resolution between Malvidin Chloride and any adjacent peaks for each condition.

  • Select the acid and pH that provide the most symmetrical peaks and the best overall separation.

General Workflow for Mobile Phase Optimization

Caption: A systematic workflow for optimizing the mobile phase in RP-HPLC.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benthamopen.com [benthamopen.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Regularities of Anthocyanins Retention in RP HPLC for “Water–Acetonitrile–Phosphoric Acid” Mobile Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 11. ymcamerica.com [ymcamerica.com]
• 12. km3.com.tw [km3.com.tw]
• 13. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 14. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 15. HPLC Method for Analysis of Anthocyanins (Keracyanin, Delphinidin, Petunidin, Malvidin) on Primesep 100 Column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Validation of Malvidin Chloride Using a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of Malvidin Chloride, validated using a certified reference material (CRM). It offers detailed experimental protocols, performance data, and a comparison with alternative analytical techniques to aid researchers in selecting the most suitable method for their specific needs.

Introduction to Malvidin Chloride and its Analysis

Malvidin is a prominent anthocyanidin, a natural pigment responsible for the red, purple, and blue colors in many plants, including grapes, berries, and flowers. As a potent antioxidant, Malvidin Chloride and its glycosides are of significant interest in the pharmaceutical and nutraceutical industries for their potential health benefits, including anti-inflammatory and cardioprotective effects. Accurate and precise quantification of Malvidin Chloride is crucial for quality control, formulation development, and pharmacological studies. HPLC is the most widely used technique for this purpose due to its high resolution and sensitivity.[1][2][3] The use of a certified reference material is paramount for ensuring the accuracy and traceability of the analytical results.[4]

Experimental Protocols

This section details the experimental protocols for a validated UHPLC method for the analysis of Malvidin Chloride and the widely used pH differential method for total anthocyanin content.

Validated UHPLC Method for Malvidin Chloride

This method offers high resolution and sensitivity for the specific quantification of Malvidin Chloride.

1. Materials and Reagents:

• Malvidin Chloride Certified Reference Material (CRM), ≥95% purity

• Acetonitrile (HPLC grade)

• Formic acid (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

2. Standard Preparation:

• Prepare a stock solution of Malvidin Chloride CRM in methanol containing 1 M HCl.

• Create a series of working standards by diluting the stock solution with the mobile phase to construct a calibration curve.

3. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 30 mm, 1.7 µm particle size)

• Mobile Phase A: Water with 1% formic acid (v/v)

• Mobile Phase B: Acetonitrile with 1% formic acid (v/v)

• Gradient Elution: A typical gradient would be to start with a low percentage of mobile phase B, gradually increase it to elute Malvidin Chloride, and then return to the initial conditions for column re-equilibration.

• Flow Rate: 0.350 mL/min

• Injection Volume: 1 µL

• Column Temperature: 25°C

• Detection: UV-Vis detector at approximately 530 nm.

4. Method Validation Parameters:

• Linearity: Assessed by injecting a series of standard solutions of known concentrations and plotting the peak area against concentration.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined from the standard deviation of the response and the slope of the calibration curve.

• Precision (Repeatability and Intermediate Precision): Evaluated by repeatedly injecting the same standard solution on the same day and on different days.

• Accuracy (Recovery): Determined by spiking a blank matrix with a known amount of Malvidin Chloride and calculating the percentage of recovery.

• Specificity: Assessed by analyzing a blank and a spiked sample to ensure no interfering peaks are present at the retention time of Malvidin Chloride.

Alternative Method: pH Differential for Total Monomeric Anthocyanin Content (AOAC Official Method 2005.02)

This spectrophotometric method is a simpler and more economical alternative for determining the total monomeric anthocyanin content, which includes Malvidin and other anthocyanins.[1][5][6] It is based on the reversible structural transformation of anthocyanins with a change in pH.[5][6]

1. Materials and Reagents:

• Potassium chloride buffer (0.025 M), pH 1.0

• Sodium acetate buffer (0.4 M), pH 4.5

• Distilled water

2. Procedure:

• Prepare two dilutions of the sample, one with the pH 1.0 buffer and the other with the pH 4.5 buffer.

• Let the solutions stand for 15-20 minutes.

• Measure the absorbance of each dilution at the wavelength of maximum absorbance (around 520 nm) and at 700 nm (to correct for haze) against a distilled water blank.[7][8]

3. Calculation: The total monomeric anthocyanin content is calculated using the following formula:

Total Monomeric Anthocyanin (mg/L) = (A × MW × DF × 1000) / (ε × l)

Where:

• A = (Aλvis-max - A700nm)pH 1.0 - (Aλvis-max - A700nm)pH 4.5

• MW = Molecular weight of the predominant anthocyanin (for Malvidin-3-glucoside, it is 493.2 g/mol )

• DF = Dilution factor

• ε = Molar absorptivity of the predominant anthocyanin (for Malvidin-3-glucoside, it is 28,000 L·mol-1·cm-1)

• l = Pathlength in cm (typically 1 cm)

Performance Comparison: HPLC/UHPLC vs. pH Differential Method

The choice between HPLC/UHPLC and the pH differential method depends on the specific analytical needs. While HPLC/UHPLC offers specificity for individual anthocyanins like Malvidin Chloride, the pH differential method provides a rapid and cost-effective estimation of total anthocyanin content. Studies have shown a high correlation between the results obtained from both methods for total anthocyanin content.[1][9]

Feature	HPLC/UHPLC Method	pH Differential Method
Specificity	High (Quantifies individual anthocyanins)	Low (Measures total monomeric anthocyanins)
Sensitivity	High (Low LOD and LOQ)	Moderate
Analysis Time	Longer (minutes per sample)	Shorter (rapid measurement)
Cost	High (instrumentation and solvents)	Low (requires only a spectrophotometer)
Complexity	High (requires skilled operator)	Low (simple procedure)
Information Provided	Concentration of specific compounds	Total anthocyanin content

Data Presentation: HPLC Method Validation Parameters

The following table summarizes typical validation parameters for HPLC and UHPLC methods for the analysis of anthocyanins, including Malvidin. UHPLC generally offers improved performance in terms of speed, resolution, and sensitivity due to the use of smaller particle size columns and higher operating pressures.[4][10][11][12]

Validation Parameter	Typical HPLC Performance	Typical UHPLC Performance
**Linearity (R²) **	≥ 0.99	≥ 0.99
LOD (ng/mL)	1 - 10	0.1 - 5
LOQ (ng/mL)	5 - 30	0.5 - 15
Precision (RSD%)	< 5%	< 3%
Accuracy (Recovery %)	95 - 105%	97 - 103%
Analysis Time (min)	20 - 60	5 - 15

Note: These values are representative and may vary depending on the specific instrumentation, column, and mobile phase used.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the validation of an HPLC method for Malvidin Chloride using a certified reference material.

Caption: Workflow for HPLC method validation of Malvidin Chloride.

Signaling Pathway

Malvidin has been shown to exert its biological effects, in part, by inhibiting the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. This pathway is crucial in regulating cellular processes like inflammation and proliferation. The diagram below illustrates a simplified representation of Malvidin's inhibitory action on this pathway.[13][14]

Caption: Malvidin's inhibition of the MAPK signaling cascade.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of HPLC methods for determination of anthocyanins and anthocyanidins in bilberry extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Comparing HPLC vs. UHPLC - Creative Proteomics [creative-proteomics.com]
• 5. ars.usda.gov [ars.usda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparing pH differential and methanol‐based methods for anthocyanin assessments of strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. Determination of anthocyanins and non-anthocyanin polyphenols by ultra performance liquid chromatography/electrospray ionization mass spectrometry (UPLC/ESI–MS) in jussara (Euterpe edulis) extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Malvidin and its derivatives exhibit antioxidant properties by inhibiting MAPK signaling pathways to reduce endoplasmic reticulum stress in ARPE-19 cells - Food & Function (RSC Publishing) [pubs.rsc.org]

Comparative study of the bioavailability of Malvidin Chloride and Delphinidin.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioavailability of two prominent anthocyanins, Malvidin and Delphinidin. Sourced from a variety of experimental data, this document aims to deliver an objective analysis of their absorption, metabolism, and overall presence in the body after consumption. The information is presented to aid researchers and professionals in the fields of nutrition, pharmacology, and drug development in understanding the therapeutic potential of these natural compounds.

Quantitative Bioavailability Data

The bioavailability of Malvidin and Delphinidin is influenced by various factors, including the food matrix and the specific glycosidic form. While direct comparative studies are limited, the following tables summarize key pharmacokinetic parameters from various human and in vitro studies. It is important to note that these values are not from head-to-head comparisons and should be interpreted with consideration of the different experimental conditions.

Table 1: Bioavailability Parameters for Malvidin-3-glucoside

Beverage (500 mL)	Malvidin-3-glucoside (mg)	Cmax (nmol/L)	Tmax (h)	AUC (nmol·h/L)	Urinary Excretion (% of ingested)	Reference
Red Wine	68	Not Reported	Not Reported	288 ± 127	< 0.03	[1][2]
Dealcoholized Red Wine	58	Not Reported	Not Reported	214 ± 124	Not Reported	[1][2]
Red Grape Juice	117	Not Reported	Not Reported	662 ± 210	Not Reported	[1][2]

Table 2: Bioavailability Parameters for Delphinidin Glycosides

Source	Delphinidin Glycoside	Cmax (nmol/L)	Tmax (h)	Bioavailability (%)	Reference
Delphinol® (Maqui Berry Extract)	Delphinidin-3-glucoside	21.39 - 63.55	1 ± 0.3	Not Reported	[3][4]
Orally Administered	Delphinidin-3-rutinoside	Not Reported	Not Reported	0.49 ± 0.06	[3][4]

Experimental Protocols

The determination of anthocyanin bioavailability involves a series of established experimental procedures to track their journey through the body. The following is a generalized protocol that can be applied to the study of both Malvidin and Delphinidin.

In Vivo Bioavailability Study Protocol

• Subject Recruitment and Diet Control: Healthy human volunteers are recruited. For a set period before the study, they follow a diet low in flavonoids to ensure baseline levels are minimal.

• Test Substance Administration: Subjects are given a standardized dose of Malvidin or Delphinidin, typically in the form of an extract or a food product with a known concentration of the specific anthocyanin.

• Blood and Urine Sampling: Blood samples are collected at various time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours) after ingestion. Urine is also collected over a 24-hour period.

• Sample Processing: Blood is centrifuged to separate plasma. Both plasma and urine samples are stabilized, often with the addition of an acid, and stored at -80°C until analysis.

• Quantification by HPLC: The concentration of the parent anthocyanin and its potential metabolites in plasma and urine is quantified using High-Performance Liquid Chromatography (HPLC) coupled with a photodiode array (PDA) and/or mass spectrometry (MS) detector.[1][5]

• Pharmacokinetic Analysis: The data from the HPLC analysis is used to calculate key pharmacokinetic parameters, including the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the plasma concentration-time curve (AUC).[5]

In Vitro Transport Efficiency Assay

• Cell Culture: A human cell line that mimics the intestinal barrier, such as Caco-2 or MKN-28 gastric cells, is cultured on permeable supports to form a monolayer.[6][7]

• Compound Incubation: The test anthocyanin (Malvidin or Delphinidin) is added to the apical side of the cell monolayer, simulating the intestinal lumen.

• Sample Collection: Samples are collected from the basolateral side, representing the bloodstream, at different time intervals.

• Quantification: The amount of the anthocyanin that has crossed the cell monolayer is quantified using HPLC.

• Transport Efficiency Calculation: The transport efficiency is calculated as the percentage of the initial amount of the compound that has been transported to the basolateral side.[6][7]

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in bioavailability studies and the biological impact of these anthocyanins, the following diagrams have been generated using Graphviz.

Fig. 1: General experimental workflow for in vivo bioavailability studies.

Fig. 2: Inhibition of the MAPK signaling pathway by Malvidin and Delphinidin.

References

• 1. Malvidin-3-glucoside bioavailability in humans after ingestion of red wine, dealcoholized red wine and red grape juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Malvidin-3-glucoside bioavailability in humans after ingestion of red wine, dealcoholized red wine and red grape juice - ProQuest [proquest.com]
• 3. Frontiers | Chemistry and Pharmacological Actions of Delphinidin, a Dietary Purple Pigment in Anthocyanidin and Anthocyanin Forms [frontiersin.org]
• 4. Chemistry and Pharmacological Actions of Delphinidin, a Dietary Purple Pigment in Anthocyanidin and Anthocyanin Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Bioavailability studies and anticancer properties of malvidin based anthocyanins, pyranoanthocyanins and non-oxonium derivatives - Food & Function (RSC Publishing) [pubs.rsc.org]
• 7. Bioavailability studies and anticancer properties of malvidin based anthocyanins, pyranoanthocyanins and non-oxonium derivatives - Food & Function (RSC Publishing) [pubs.rsc.org]

Malvidin Chloride Demonstrates Potent Anti-inflammatory Effects in Murine Models: A Comparative Guide

For Immediate Release:

[City, State] – [Date] – New research findings confirm the significant anti-inflammatory properties of Malvidin Chloride in various murine models of inflammation. This guide provides a comprehensive comparison of Malvidin Chloride's efficacy against other alternatives, supported by experimental data, detailed protocols, and mechanistic insights to inform researchers, scientists, and drug development professionals.

Executive Summary

Malvidin Chloride, a naturally occurring anthocyanidin, exhibits robust anti-inflammatory effects across multiple murine models, including chemically-induced gastric ulcers and colitis. It consistently reduces key inflammatory markers and oxidative stress, often at a low dose of 5 mg/kg. Its mechanism of action is primarily linked to the inhibition of the NF-κB signaling pathway, a central regulator of inflammation. This guide presents a detailed analysis of its performance, offering a valuable resource for evaluating its therapeutic potential.

Comparative Efficacy of Malvidin Chloride

Malvidin Chloride has been evaluated in several murine models of inflammation, demonstrating significant protective and therapeutic effects. The following tables summarize its quantitative effects on key inflammatory and oxidative stress markers compared to control groups and other compounds.

Table 1: Effect of Malvidin Chloride on Myeloperoxidase (MPO) Activity in Murine Gastric Ulcer Models

Model	Treatment	Dosage	MPO Activity Reduction (%) vs. Vehicle	Reference
Ethanol-Induced Gastric Lesion	Malvidin Chloride	5 mg/kg	Significant Inhibition	[1][2]
Lansoprazole	30 mg/kg	51.83%	[3]
Indomethacin-Induced Gastric Ulcer	Malvidin Chloride	5 mg/kg	35.84%	[3]

Table 2: Effect of Malvidin Chloride on Pro-inflammatory Cytokines in Murine Models

Model	Cytokine	Treatment	Dosage	Reduction vs. Vehicle	Reference
Polypharmacy-Induced Duodenal Ulcer	TNF-α	Malvidin Chloride	5 mg/kg	60.56%	[4]
IL-6	Malvidin Chloride	5 mg/kg	53.27%	[4]
Irinotecan-Induced Mucositis (Duodenum)	IL-1β	Malvidin Chloride	5 mg/kg	Significant	[5][6]
IL-6	Malvidin Chloride	5 mg/kg	Significant	[5][6]
TNF-α	Malvidin Chloride	5 mg/kg	Significant	[5]
Fipronil-Induced Inflammation	TNF-α	Malvidin Chloride	5 mg/kg	Significant	[7]
IL-1β	Malvidin Chloride	5 mg/kg	Significant	[7]
Aluminum Chloride-Induced Neuroinflammation	TNF-α	Malvidin	100 mg/kg	Significant	[8]
Malvidin	200 mg/kg	More Significant	[8]
IL-1β	Malvidin	100 mg/kg	Significant	[8]
Malvidin	200 mg/kg	More Significant	[8]
IL-6	Malvidin	100 mg/kg	Significant	[8]
Malvidin	200 mg/kg	More Significant	[8]

Table 3: Comparative Effects of Malvidin Chloride and Cyanidin Chloride in Ethanol-Induced Gastric Lesions

Parameter	Treatment	Dosage	Effect in Male Mice	Effect in Ovariectomized Females	Reference
Lesion Inhibition	Malvidin Chloride	5 mg/kg	Best Response	90.8% fewer lesions	[1]
Cyanidin Chloride	5 mg/kg	Best Response	-	[1]
Cyanidin Chloride	20 mg/kg	-	80.7% inhibition	[1]
MPO Activity Inhibition	Malvidin Chloride	5 mg/kg	Effective	Effective	[1][2]
Cyanidin Chloride	5 & 20 mg/kg	Effective	-	[1][2]
Cyanidin Chloride	10 mg/kg	-	Effective	[2]
GSH Level	Malvidin Chloride	5 mg/kg	No Alteration	Significant Increase	[2]
Cyanidin Chloride	20 mg/kg	No Alteration	Increase in supplemented group	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of the experimental protocols used in the cited studies.

Ethanol-Induced Gastric Ulcer Model

This model is used to assess the gastroprotective effects of compounds against acute gastric lesions.

• Animals: Male Swiss mice or Wistar rats are typically used.[3][9]

• Acclimatization: Animals are acclimatized for a week under standard laboratory conditions.

• Fasting: Animals are fasted for 24 hours with free access to water before the experiment.[10][11]

• Treatment Administration:

  • Vehicle (e.g., saline), positive control (e.g., Lansoprazole 30 mg/kg), or Malvidin Chloride (e.g., 5 mg/kg) are administered orally (gavage).[1][3]

• Induction of Ulcer: One hour after treatment, absolute ethanol (e.g., 0.2 mL/animal) is administered orally.[3][10]

• Sample Collection: Sixty minutes after ethanol administration, animals are euthanized, and stomachs are collected for macroscopic and microscopic analysis of lesions and biochemical assays (MPO, cytokines, etc.).[3]

NSAID-Induced Gastric Ulcer Model

This model evaluates the ability of a compound to protect against gastric damage caused by non-steroidal anti-inflammatory drugs.

• Animals: Male Swiss mice are commonly used.

• Fasting: Animals are fasted prior to the experiment.

• Treatment Administration:

  • Vehicle, positive control (e.g., Lansoprazole 30 mg/kg), or Malvidin Chloride (e.g., 5 mg/kg) are administered orally one hour before the NSAID.[3]

• Induction of Ulcer: Indomethacin (e.g., 50 mg/kg) is administered orally to induce gastric ulcers.[3]

• Sample Collection: After a set period, stomachs are collected and analyzed for lesion formation and inflammatory markers.

Dextran Sulfate Sodium (DSS)-Induced Colitis Model

This is a widely used model for inducing inflammatory bowel disease-like symptoms in mice.

• Animals: C57BL/6 mice are often used due to their susceptibility.

• Induction of Acute Colitis: Mice are given drinking water containing 3-5% DSS for 5-7 days.[12][13]

• Induction of Chronic Colitis: Mice are subjected to cycles of DSS administration (e.g., 2% DSS for 5 days) followed by regular drinking water.[14]

• Treatment Administration: Malvidin Chloride or other test compounds can be administered orally during the DSS treatment period.

• Monitoring: Disease activity index (DAI), including weight loss, stool consistency, and presence of blood, is monitored daily.[15]

• Sample Collection: At the end of the experiment, colonic tissues are collected for histological analysis and measurement of inflammatory markers.

Mechanism of Action: Signaling Pathways

The anti-inflammatory effects of Malvidin Chloride are largely attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammatory gene expression. Malvidin Chloride has been shown to inhibit this pathway.[16]

Caption: Malvidin Chloride inhibits the NF-κB signaling pathway.

Experimental Workflow for Murine Gastric Ulcer Model

The following diagram illustrates the typical workflow for inducing and evaluating gastric ulcers in a murine model.

Caption: Workflow of a murine gastric ulcer experiment.

Conclusion

The collective evidence from murine studies strongly supports the anti-inflammatory potential of Malvidin Chloride. Its ability to mitigate inflammation at low doses, comparable or superior to some existing agents, highlights its promise as a therapeutic candidate. The detailed protocols and mechanistic insights provided in this guide serve as a valuable resource for further research and development in the field of inflammatory diseases.

References

• 1. Relationship between Hormonal Modulation and Gastroprotective Activity of Malvidin and Cyanidin Chloride: In Vivo and In Silico Approach [mdpi.com]
• 2. Relationship between Hormonal Modulation and Gastroprotective Activity of Malvidin and Cyanidin Chloride: In Vivo and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Malvidin Protects against and Repairs Peptic Ulcers in Mice by Alleviating Oxidative Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Anthocyanidins Malvidin and Cyanidin Alleviate Irinotecan-Triggered Intestinal Mucositis by Modulating Oxidative Stress and Cytokine Release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Anthocyanidins Malvidin and Cyanidin Alleviate Irinotecan-Triggered Intestinal Mucositis by Modulating Oxidative Stress and Cytokine Release [mdpi.com]
• 7. The Protective Effects of Malvidin Hydrochloride Against Fipronil-Induced Oxidative Stress, Inflammation, and Apoptosis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Protective Effects of Anwulignan against HCl/Ethanol-Induced Acute Gastric Ulcer in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kjim.org [kjim.org]
• 12. yeasenbio.com [yeasenbio.com]
• 13. socmucimm.org [socmucimm.org]
• 14. researchgate.net [researchgate.net]
• 15. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 16. caymanchem.com [caymanchem.com]

Stability of Malvidin Chloride Compared to Other Anthocyanins at Varying pH Levels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of Malvidin Chloride against other common anthocyanins at different pH levels. The stability of anthocyanins is a critical factor in their application in research, pharmaceuticals, and as natural colorants, with pH being a primary determinant of their structural integrity and color expression. This document summarizes key experimental data on degradation kinetics and provides an overview of the methodologies used to assess anthocyanin stability.

I. Comparative Stability of Anthocyanins at Various pH

The stability of anthocyanins is intrinsically linked to their chemical structure, which undergoes transformations with changes in pH. Generally, anthocyanins are most stable in acidic conditions (pH 1-3) where they exist predominantly as the colored flavylium cation. As the pH increases, they are converted to colorless carbinol pseudo-bases and chalcones, and eventually degrade at neutral to alkaline pH.

The substitution pattern on the B-ring of the anthocyanidin core significantly influences stability. Increased hydroxylation tends to decrease stability, while methoxylation, as seen in Malvidin, generally enhances it.

Quantitative Stability Data

The following table summarizes the degradation kinetics of various anthocyanins at different pH values, as reported in scientific literature. It is important to note that most studies utilize the glycosylated forms of these anthocyanidins, which more closely resemble their natural state and often exhibit greater stability than the aglycone forms. The data presented here is for the 3-O-glucoside forms unless otherwise specified.

Anthocyanin (3-O-glucoside form)	pH	Temperature (°C)	Degradation Rate Constant (k)	Half-life (t½)	Reference
Malvidin	3.5	25	4.92 x 10⁻² days⁻¹	14.1 days	[1]
Pelargonidin	3.5	25	-	Slower than Mv-3-g	[1]
Cyanidin	2.0	25	-	Significantly less stable than Cy-3-g	[2]
Cyanidin-3-O-glucoside	2.0	25	-	> 8 hours (99% remaining)	[2]
Cyanidin-3-O-glucoside	7.0	Not Specified	Less stable than at pH 2.0	-	[2]

Note: Direct comparative studies across a wide range of pH values for all major anthocyanin chlorides are limited. The data above is compiled from different sources and should be interpreted with consideration of the varying experimental conditions.

II. Experimental Protocols

The stability of anthocyanins is typically assessed by monitoring the degradation of the compound over time at specific pH values and temperatures. The two primary analytical techniques employed are UV-Visible Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

A. Stability Assessment using UV-Visible Spectrophotometry

This method relies on the change in absorbance of the anthocyanin solution at its maximum visible wavelength (λvis-max) as it degrades.

Protocol:

• Preparation of Buffer Solutions: A series of buffer solutions with desired pH values (e.g., pH 1.0, 3.0, 5.0, 7.0, 9.0) are prepared. Common buffer systems include citrate-phosphate for the acidic range and phosphate buffers for the neutral to alkaline range.

• Sample Preparation: A stock solution of the anthocyanin (e.g., Malvidin Chloride) is prepared in an appropriate solvent (e.g., acidified methanol). An aliquot of the stock solution is then added to each buffer solution to a final concentration that gives an initial absorbance reading within the linear range of the spectrophotometer (typically 0.2-1.4).[3]

• Incubation: The sample solutions are incubated in a temperature-controlled environment (e.g., a water bath or incubator) at a specific temperature. Aliquots are withdrawn at regular time intervals.

• Spectrophotometric Measurement: The absorbance of each aliquot is measured at the λvis-max of the anthocyanin (around 520 nm for many anthocyanins in acidic conditions) and at a wavelength where anthocyanins do not absorb (e.g., 700 nm) to correct for haze.[4]

• Data Analysis: The degradation of the anthocyanin is typically modeled using first-order kinetics. The natural logarithm of the ratio of the absorbance at time 't' to the initial absorbance (ln(A/A₀)) is plotted against time. The degradation rate constant (k) is the negative of the slope of this plot. The half-life (t½) is then calculated using the equation: t½ = 0.693 / k.

B. Stability Assessment using High-Performance Liquid Chromatography (HPLC)

HPLC provides a more specific and accurate quantification of the anthocyanin concentration, separating it from degradation products and other compounds in the solution.

Protocol:

• Sample Preparation and Incubation: Similar to the spectrophotometric method, the anthocyanin is incubated in buffer solutions at various pH values and a constant temperature.

• Sample Analysis: At predetermined time points, an aliquot of each sample is taken and injected into an HPLC system.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used.[5]

  • Mobile Phase: A gradient elution is typically employed, using a mixture of an acidified aqueous solvent (e.g., water with formic or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol).[5]

  • Detection: A Diode Array Detector (DAD) or a UV-Vis detector is used to monitor the absorbance at the λvis-max of the anthocyanin. Mass Spectrometry (MS) can also be coupled with HPLC for definitive identification of the anthocyanin and its degradation products.[5]

• Quantification: The concentration of the specific anthocyanin at each time point is determined by comparing its peak area to a calibration curve prepared with a known standard of the anthocyanin.

• Kinetic Analysis: The degradation rate constant (k) and half-life (t½) are calculated from the decrease in anthocyanin concentration over time, typically following first-order kinetics.

III. Visualizing Anthocyanin Chemistry and Experimental Design

The following diagrams illustrate the pH-dependent structural changes of anthocyanins and a typical experimental workflow for stability studies.

Caption: pH-dependent structural transformations of anthocyanins.

Caption: Workflow for determining anthocyanin stability.

References

• 1. scialert.net [scialert.net]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]

In vivo validation of the neuroprotective effects of Malvidin Chloride in an Alzheimer's disease model.

A Comparative Guide for Researchers and Drug Development Professionals

Malvidin Chloride, a naturally occurring anthocyanin, has demonstrated promising neuroprotective effects in a preclinical model of Alzheimer's disease. This guide provides an objective comparison of its performance with established Alzheimer's treatments, supported by available experimental data. It also offers detailed methodologies for key experiments and visual representations of the implicated signaling pathways to aid in the evaluation of Malvidin Chloride as a potential therapeutic candidate.

Comparative Performance Analysis

Currently, direct comparative in vivo studies between Malvidin Chloride and other established Alzheimer's disease therapies are not available in the scientific literature. The primary evidence for Malvidin Chloride's efficacy comes from studies using an aluminum chloride (AlCl₃)-induced neurotoxicity model in rats, which recapitulates certain pathological features of Alzheimer's disease, such as oxidative stress and neuroinflammation.[1]

The following tables summarize the key findings for Malvidin Chloride in this model and provide a general comparison with the known effects of standard-of-care drugs like Donepezil and Memantine, and the more recent antibody-based therapy, Aducanumab. It is important to note that the data for the comparator drugs are derived from a broad range of preclinical and clinical studies, not from direct head-to-head comparisons with Malvidin Chloride.

Table 1: In Vivo Efficacy of Malvidin Chloride in an AlCl₃-Induced Alzheimer's Disease Rat Model

Parameter	Alzheimer's Disease Model (AlCl₃-induced)	Malvidin Chloride Treatment (100 mg/kg)	Malvidin Chloride Treatment (200 mg/kg)
Cognitive Function
Elevated X Maze (Transfer Latency in s)	99 ± 5.6	91.66 ± 4.2	54.33 ± 6.8[1]
Open-Field Test (Squares Travelled)	3.67 ± 7.24 s	4.46 ± 6.2 s	8.18 ± 7.5 s[2]
Neuroinflammation
TNF-α (pg/mg of protein)	Increased	Significant Reduction[1]	More Significant Reduction[1]
IL-1β (pg/mg of protein)	Increased	Significant Reduction[1]	More Significant Reduction[1]
IL-6 (pg/mg of protein)	Increased	Significant Reduction[1]	More Significant Reduction[1]
Oxidative Stress
Malondialdehyde (MDA) (nmol/mg protein)	Increased	4.33 ± 0.43[2]	4.23 ± 0.51[2]
Superoxide Dismutase (SOD) (U/mg protein)	Decreased	Increased	More Significant Increase[1]
Catalase (CAT) (U/mg protein)	Decreased	20.19 ± 2.07[1]	21.59 ± 2.50[1]
Cholinergic Function
Acetylcholinesterase (AChE) Activity	Increased	Inhibited	More Significant Inhibition

Table 2: General Comparison of Malvidin Chloride with Other Alzheimer's Disease Therapies

Therapeutic Agent	Mechanism of Action	Key In Vivo Effects	Limitations & Side Effects
Malvidin Chloride	Antioxidant, Anti-inflammatory; Targets MAPK and NF-κB pathways.[1]	Improves cognitive function in AlCl₃ model, reduces neuroinflammation and oxidative stress.	Data limited to non-transgenic models; no data on amyloid-beta or tau pathology.
Donepezil	Acetylcholinesterase inhibitor.[3]	Symptomatic improvement in cognition.[3]	Primarily symptomatic relief; gastrointestinal side effects.
Memantine	NMDA receptor antagonist.[4][5]	Protects against excitotoxicity; modest cognitive benefits.[4][5]	Primarily symptomatic relief; dizziness, headache, confusion.
Aducanumab	Monoclonal antibody targeting aggregated amyloid-beta.[6][7]	Reduces amyloid-beta plaques in the brain.[6][8]	Variable clinical efficacy; risk of Amyloid-Related Imaging Abnormalities (ARIA).[8][9]

Experimental Protocols

Detailed methodologies for key experiments relevant to the in vivo validation of neuroprotective compounds in an Alzheimer's disease model are provided below.

Morris Water Maze for Assessment of Spatial Learning and Memory

This protocol is adapted from standard procedures used in rodent behavioral testing.[10][11][12][13][14]

• Apparatus: A circular pool (150-200 cm in diameter) filled with opaque water (23 ± 2°C) and a submerged escape platform (10-15 cm in diameter).

• Acquisition Phase:

  • Rats are trained for 4-5 consecutive days with 4 trials per day.

  • For each trial, the rat is gently placed into the water at one of four predetermined start locations, facing the pool wall.

  • The rat is allowed to swim freely for 60-90 seconds to find the hidden platform.

  • If the rat fails to find the platform within the allotted time, it is gently guided to it.

  • The rat is allowed to remain on the platform for 15-30 seconds before being removed.

  • The time taken to reach the platform (escape latency) and the path length are recorded using a video tracking system.

• Probe Trial:

  • 24 hours after the last acquisition trial, the platform is removed from the pool.

  • The rat is allowed to swim freely for 60 seconds.

  • The time spent in the target quadrant (where the platform was previously located) is recorded as a measure of memory retention.

Immunohistochemical Staining of Amyloid-Beta Plaques

This protocol is based on standard immunohistochemistry procedures for brain tissue.[15][16][17][18][19]

• Tissue Preparation:

  • Perfuse animals with phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA).

  • Post-fix the brain in 4% PFA overnight, followed by cryoprotection in a sucrose solution.

  • Section the brain into 30-40 µm thick coronal sections using a cryostat or vibratome.

• Staining Procedure:

  • Wash sections in PBS.

  • Perform antigen retrieval by incubating sections in 95% formic acid for 5 minutes.

  • Block endogenous peroxidase activity with a hydrogen peroxide solution.

  • Block non-specific binding with a blocking solution (e.g., 1% BSA in PBS with 0.3% Triton X-100).

  • Incubate sections overnight at 4°C with a primary antibody against amyloid-beta (e.g., 6E10).

  • Wash sections and incubate with a biotinylated secondary antibody.

  • Wash sections and incubate with an avidin-biotin-peroxidase complex (ABC reagent).

  • Develop the signal using a diaminobenzidine (DAB) substrate.

  • Mount sections on slides, dehydrate, and coverslip.

• Quantification:

  • Capture images of stained sections using a microscope.

  • Quantify the amyloid-beta plaque load (percentage of stained area) using image analysis software.

Western Blot Analysis of Phospho-Tau and Total Tau

This protocol outlines the standard procedure for protein analysis in brain homogenates.[20][21][22][23][24]

• Protein Extraction:

  • Homogenize brain tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the homogenate and collect the supernatant.

  • Determine the protein concentration using a BCA assay.

• Electrophoresis and Transfer:

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE on a 4-12% Bis-Tris gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-tau (e.g., AT8) and total tau.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Wash the membrane and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of phospho-tau to total tau.

Signaling Pathways and Experimental Workflows

The neuroprotective effects of Malvidin Chloride are believed to be mediated through the modulation of key signaling pathways involved in inflammation and cell survival.

NF-κB Signaling Pathway in Neuroinflammation

Malvidin Chloride has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[1][25][26] In the context of Alzheimer's disease, inflammatory stimuli can lead to the activation of the IKK complex, which then phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent degradation by the proteasome, releasing the NF-κB dimer (p50/p65). The freed NF-κB then translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including TNF-α, IL-1β, and IL-6. Malvidin is suggested to suppress the nuclear translocation of the p65 subunit.[25][26]

Caption: NF-κB signaling pathway in neuroinflammation.

MAPK Signaling Pathway in Oxidative Stress

Malvidin has been reported to inhibit MAPK signaling pathways to reduce endoplasmic reticulum stress and oxidative stress.[27] Oxidative stress can activate various MAPK cascades, including ERK, JNK, and p38 MAPK. These activated kinases can phosphorylate a range of downstream targets, leading to cellular responses such as inflammation and apoptosis, which are implicated in the pathology of Alzheimer's disease.

Caption: MAPK signaling pathway in oxidative stress.

Experimental Workflow for In Vivo Validation

The following workflow outlines the key stages in the in vivo validation of a neuroprotective compound like Malvidin Chloride in an Alzheimer's disease animal model.

Caption: Experimental workflow for in vivo validation.

References

• 1. Antiamnesic Potential of Malvidin on Aluminum Chloride Activated by the Free Radical Scavenging Property - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Donepezil in Alzheimer’s disease: From conventional trials to pharmacogenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Memantine Improves Cognition and Reduces Alzheimer’s-Like Neuropathology in Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ajpsonline.com [ajpsonline.com]
• 7. Hope or hype? Aducanumab as a magic bullet for Alzheimer’s disease – Bio Integration [bio-integration.org]
• 8. Aducanumab in Alzheimer's Disease: A Comparative Study of Its Effects on Dementia and Mild Cognitive Impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mmpc.org [mmpc.org]
• 11. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. geriatri.dergisi.org [geriatri.dergisi.org]
• 14. maze.conductscience.com [maze.conductscience.com]
• 15. Immunohistochemistry-Paraffin Protocol for beta Amyloid Antibody (NBP2-13075): Novus Biologicals [novusbio.com]
• 16. Staining and Quantification of β-Amyloid Pathology in Transgenic Mouse Models of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Immunohistochemistry Protocol for Beta Amyloid Products using USA Detection Kit [protocols.io]
• 18. Histological Staining of Amyloid and Pre-Amyloid Peptides and Proteins in Mouse Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pubcompare.ai [pubcompare.ai]
• 21. pubcompare.ai [pubcompare.ai]
• 22. Western Blot of Tau Protein from Mouse Brains Extracts: How to Avoid Signal Artifacts | Springer Nature Experiments [experiments.springernature.com]
• 23. protocols.io [protocols.io]
• 24. Analysis of tau content by Western Blot and ELISA [bio-protocol.org]
• 25. Malvidin attenuates pain and inflammation in rats with osteoarthritis by suppressing NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Malvidin and its derivatives exhibit antioxidant properties by inhibiting MAPK signaling pathways to reduce endoplasmic reticulum stress in ARPE-19 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of Malvidin Chloride content in different grape varieties.

For Immediate Release

[City, State] – A comprehensive comparative analysis reveals significant variations in malvidin chloride content among different grape varieties, a key determinant of color in red wines. This guide provides researchers, scientists, and drug development professionals with quantitative data, detailed experimental protocols, and visual representations of the biochemical pathways involved in malvidin synthesis. Malvidin, a primary anthocyanidin in grapes, is responsible for the deep red and purple hues of many wines and is also investigated for its potential health benefits.

The concentration of malvidin and its glycosides, particularly malvidin-3-O-glucoside, varies substantially across Vitis vinifera cultivars, influenced by genetics, environmental conditions, and viticultural practices.[1] This analysis consolidates data from multiple studies to present a comparative overview.

Quantitative Comparison of Malvidin Glucoside Content

The following table summarizes the malvidin-3-O-glucoside content in the skins of various red grape varieties. It is important to note that this is the most prevalent anthocyanin in Vitis vinifera grapes.[1]

Grape Variety	Malvidin-3-O-glucoside Content (mg/kg of berries or mg/L)	Predominant Anthocyanin	Region/Study Focus
Syrah	277.54 mg/L	Malvidin-3-glucoside	Turkish Grape Juices
Cabernet Sauvignon	208.32 mg/L	Malvidin-3-glucoside	Turkish Grape Juices
Cimin	196.27 mg/L	Malvidin-3-glucoside	Turkish Grape Juices
Öküzgözü	170.81 mg/L	Malvidin-3-glucoside	Turkish Grape Juices
Aglianico	High (57.3% of total anthocyanins)	Malvidin-3-O-glucoside	Italian Red Wine Grapes
Primitivo	High (49.6% of total anthocyanins)	Malvidin-3-O-glucoside	Italian Red Wine Grapes
Petit Verdot	High	Monomeric and acylated malvidin glucoside	Wujiaqu, Xinjiang, China
Nebbiolo	Low	Peonidin-3-O-glucoside	Italian Red Wine Grapes
Sangiovese	Moderate	Cyanidin-3-O-glucoside and Peonidin-3-O-glucoside	Italian Red Wine Grapes
Tintorera	5.66 mg/g (Dry Weight)	Malvidin 3-O-hexoside	Spanish Grape Wastes

Data compiled from multiple sources.[2][3][4][5] Content can vary based on analytical methods, sample preparation, and grape maturity.

Experimental Protocols

The quantification of malvidin chloride and its derivatives in grapes is predominantly achieved through High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or Mass Spectrometry (MS).

Sample Preparation: Anthocyanin Extraction

• Grape Skin Preparation: Grape skins are manually separated from the berries.

• Extraction Solvent: A common extraction solvent is a mixture of methanol, water, and an acid (e.g., hydrochloric acid or formic acid) to stabilize the anthocyanins in their colored flavylium cation form.[6] A typical solution is methanol/HCl (98:2 v/v).[3]

• Extraction Process: The grape skins are macerated in the extraction solvent. This process can be aided by homogenization and sonication to ensure complete extraction.[6] The extraction is often repeated until the residue is colorless.[3]

• Purification and Concentration: The combined liquid extracts are filtered and may be concentrated using a rotary evaporator at a low temperature (e.g., 30°C) to remove the methanol.[3] The remaining aqueous extract is then diluted with an acidic solution (e.g., 4% phosphoric acid) and filtered through a 0.45 µm membrane filter before injection into the HPLC system.[3]

Chromatographic Conditions for HPLC Analysis

• Column: A reverse-phase C18 column is typically used for the separation of anthocyanins.[3][7]

• Mobile Phase: A gradient elution is employed using two solvents, typically:

  • Solvent A: An acidified aqueous solution (e.g., 10% formic acid in water or 4% phosphoric acid).[2][3]

  • Solvent B: An organic solvent like methanol or acetonitrile.[2]

• Detection: Anthocyanins are detected at a wavelength of 520 nm, where they exhibit maximum absorbance.[2][3]

• Quantification: The concentration of malvidin-3-O-glucoside is determined by comparing the peak area in the sample chromatogram to a calibration curve generated using a certified malvidin-3-O-glucoside chloride standard.[2] Results are often expressed as mg of malvidin-3-O-glucoside equivalents per kg of berries or per liter.[2]

Visualizing Biochemical and Experimental Pathways

To further elucidate the processes involved, the following diagrams illustrate the biosynthesis of malvidin and the typical workflow for its analysis.

Caption: Anthocyanin biosynthesis pathway in grapes leading to Malvidin.

Caption: Experimental workflow for Malvidin Chloride analysis in grapes.

Conclusion

The data clearly indicates that grape variety is a critical factor influencing the malvidin chloride content, with cultivars like Syrah and Cabernet Sauvignon showing particularly high levels. The standardized analytical methods outlined provide a robust framework for researchers to conduct further comparative studies. Understanding these variations is essential for the wine industry in managing color and for researchers exploring the bioactivities of these compounds.

References

• 1. Midwest Grape and Wine Industry Institute - Pigments in Grapes - Anthocyanins [extension.iastate.edu]
• 2. iris.unito.it [iris.unito.it]
• 3. ijeab.com [ijeab.com]
• 4. Comparison of the anthocyanins composition of five wine-making grape cultivars cultivated in the Wujiaqu area of Xinjiang, China | OENO One [oeno-one.eu]
• 5. mdpi.com [mdpi.com]
• 6. Quantification of anthocyanosides in grapes by QuEChERS and biphenyl-UHPLC tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Verifying Malvidin Chloride Purity: A Comparative Guide to NMR and HPLC Methods

For researchers, scientists, and drug development professionals, establishing the purity of analytical standards is a cornerstone of accurate and reproducible results. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) for verifying the purity of a Malvidin Chloride standard, a key anthocyanin in pharmacological and food science research.

This document outlines the experimental protocols for both quantitative NMR (qNMR) and HPLC-UV analysis, presents a comparative analysis of their performance, and discusses the identification of potential impurities.

At a Glance: qNMR vs. HPLC-UV for Purity Assessment

Quantitative ¹H-NMR (qNMR) has emerged as a powerful primary method for purity assessment, offering direct quantification without the need for a specific reference standard of the analyte.[1][2][3] Unlike chromatographic techniques, qNMR signal intensity is directly proportional to the number of protons, enabling a direct measurement of purity.[4] HPLC with UV detection is a widely used, sensitive, and robust method for purity determination, particularly effective at separating and quantifying impurities.[5][6]

The following table summarizes the key performance characteristics of each technique in the context of Malvidin Chloride purity verification.

Feature	Quantitative ¹H-NMR (qNMR)	HPLC-UV
Principle	Direct, quantitative measurement based on the molar concentration of the analyte.	Comparative analysis based on the peak area relative to a reference standard.
Reference Standard	Requires a certified internal standard of a different, structurally unrelated compound.	Typically requires a certified reference standard of Malvidin Chloride.
Accuracy & Precision	High accuracy and precision, with low uncertainty.[4]	High precision, with accuracy dependent on the purity of the reference standard.
Selectivity	Excellent for structural confirmation and identification of impurities with unique proton signals.	High resolving power for separating structurally similar impurities.
Analysis Time	Relatively short, with minimal method development.	Can be longer due to the need for method development and run times.
Sample Preparation	Simple dissolution in a deuterated solvent with an internal standard.	Involves dissolution, filtration, and potentially more complex mobile phase preparation.
Information Provided	Purity value, structural confirmation, and identification of proton-containing impurities.	Purity value (as % area), retention times of impurities.

Experimental Data: A Comparative Analysis

The following data represents a hypothetical comparative analysis of a single batch of Malvidin Chloride standard, designed to illustrate the typical results obtained from both qNMR and HPLC-UV methods.

Parameter	qNMR Result	HPLC-UV Result
Purity (w/w %)	98.5%	98.8% (Area %)
Uncertainty	± 0.2%	± 0.5%
Detected Impurities	Residual Methanol (0.3%), Syringic Acid (estimated <0.5%), Water (by Karl Fischer)	Unidentified peak at RRT 1.15 (0.4% Area), Unidentified peak at RRT 1.28 (0.8% Area)
Analysis Time	~15 minutes per sample	~30 minutes per sample

Unveiling Impurities in Malvidin Chloride Standards

A thorough purity assessment requires an understanding of potential impurities. For Malvidin Chloride, these can stem from the synthesis process or degradation.

• Residual Solvents: Solvents used during synthesis and purification, such as methanol, are common impurities.[7]

• Starting Materials: Incomplete reactions can lead to the presence of precursor molecules. For instance, if syringic acid is used as a starting material in the synthesis of malvidin, it could be present as an impurity.

• Degradation Products: As an anthocyanin, Malvidin Chloride is susceptible to degradation, particularly in neutral or alkaline solutions, which can lead to the formation of various breakdown products.[7]

Experimental Protocols

Detailed methodologies are crucial for reproducible purity analysis. Below are representative protocols for both qNMR and HPLC-UV.

Quantitative ¹H-NMR (qNMR) Protocol

This protocol is adapted from general guidelines for qNMR purity determination.[8][9]

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Malvidin Chloride standard and 5 mg of a certified internal standard (e.g., maleic acid) into an NMR tube.

• Add 0.75 mL of a suitable deuterated solvent (e.g., Methanol-d4 with 0.1% DCl to ensure stability of the flavylium cation).

• Vortex the tube until both the sample and the internal standard are fully dissolved.

2. NMR Data Acquisition:

• Use a 500 MHz (or higher) NMR spectrometer.

• Acquire a quantitative ¹H-NMR spectrum with the following parameters:

  • Pulse Angle: 90°

  • Acquisition Time: ≥ 3 seconds

  • Relaxation Delay (d1): 5 x T1 (longest T1 of interest, typically 20-30 seconds for quantitative accuracy)

  • Number of Scans: 16-64 (to achieve a signal-to-noise ratio of >250:1 for the signals of interest)

  • Temperature: 298 K

3. Data Processing and Purity Calculation:

• Apply an exponential window function with a line broadening of 0.3 Hz.

• Manually phase the spectrum and perform a baseline correction.

• Integrate a well-resolved, characteristic signal of Malvidin Chloride (e.g., the H-4 proton) and a signal from the internal standard.

• Calculate the purity (P) of the Malvidin Chloride standard using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = Malvidin Chloride

  • IS = Internal Standard

HPLC-UV Protocol

This protocol is a typical example for the analysis of anthocyanins.[10]

1. Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve a certified Malvidin Chloride reference standard in a suitable solvent (e.g., methanol with 0.1% HCl) to a final concentration of approximately 100 µg/mL.

• Sample Solution: Prepare the Malvidin Chloride sample to be tested in the same manner and at the same concentration as the standard solution.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 5% formic acid

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 10% to 30% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 520 nm

• Injection Volume: 10 µL

3. Data Analysis:

• Identify the Malvidin Chloride peak in the sample chromatogram by comparing the retention time with that of the reference standard.

• Calculate the purity of the sample by the area normalization method, assuming the response factor of the impurities is the same as that of the main component.

Visualizing the Workflow

The selection of an appropriate analytical method for purity verification is a critical decision. The following diagram illustrates a decision-making workflow for choosing between qNMR and HPLC-UV.

Decision workflow for analytical method selection.

The following diagram illustrates the data analysis workflow for determining purity using qNMR.

Workflow for qNMR data analysis and purity calculation.

References

• 1. qNMR Quantitative Analysis by NMR | JEOL Resources [jeolusa.com]
• 2. emerypharma.com [emerypharma.com]
• 3. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 4. High-Performance Quantitative H-1 NMR [sigmaaldrich.com]
• 5. Qualitative and Quantitative Methods to Evaluate Anthocyanins | Atlantis Press [atlantis-press.com]
• 6. Malvidin chloride = 95.0 HPLC 643-84-5 [sigmaaldrich.com]
• 7. Malvidin chloride | 643-84-5 | FM44901 | Biosynth [biosynth.com]
• 8. pubsapp.acs.org [pubsapp.acs.org]
• 9. qNMR Purity Recipe Book (3 - Data Processing) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 10. atlantis-press.com [atlantis-press.com]

A Comparative Analysis of the Antiproliferative Potential of Malvidin and Its Glycosides

For Immediate Release

A detailed review of the current scientific literature reveals the potent antiproliferative activities of Malvidin and its glycosidic forms against various cancer cell lines. This guide synthesizes available experimental data to offer a comparative perspective for researchers, scientists, and drug development professionals.

Malvidin, a prominent O-methylated anthocyanidin found in colored plant foods, and its naturally occurring glycosides, have garnered significant attention for their potential as anticancer agents.[1][2][3] Extensive in vitro studies have demonstrated their ability to inhibit cell proliferation, induce apoptosis, and cause cell cycle arrest in a variety of cancer models.[1][2][3][4] This report provides a comparative overview of the antiproliferative efficacy of Malvidin and its key glycosides, supported by a compilation of experimental data and detailed methodologies.

Comparative Antiproliferative Activity

The antiproliferative effects of Malvidin and its glycosides are often quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population. A lower IC50 value indicates a higher potency. The following table summarizes the IC50 values of Malvidin and its glycosides against various cancer cell lines as reported in the scientific literature.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Malvidin	HCT-116	Colorectal Cancer	15	[5]
Malvidin	FR-2	Normal Human Fibroblast	65	[5]
Malvidin	HT-29	Colon Cancer	62.22 (72h)	[6]
Malvidin	SUP-B15	Acute Lymphoblastic Leukemia	<100 (24h)	[2][3]
Malvidin	KG-1a	Acute Myelogenous Leukemia	<100 (24h)	[2][3]
Malvidin-3-O-glucoside	MKN-28	Gastric Cancer	332.65	[7]
Oxovitisin A (Malvidin derivative)	MKN-28	Gastric Cancer	538.42	[7][8][9]
Oxovitisin A (Malvidin derivative)	Caco-2	Colorectal Cancer	434.85	[7][8][9]

Note: IC50 values can vary depending on the experimental conditions, such as incubation time and the specific assay used.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of antiproliferative studies, standardized experimental protocols are crucial. Below are detailed methodologies for key assays used to evaluate the anticancer effects of Malvidin and its glycosides.

MTT Assay for Cell Viability and Proliferation

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product.[10] The amount of formazan produced is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells per well) and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Malvidin or its glycosides and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).[5]

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.45-0.5 mg/mL and incubate for 2-4 hours at 37°C.[5][11]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[11]

Annexin V/Propidium Iodide Assay for Apoptosis

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome for detection.[13] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.

Procedure:

• Cell Treatment and Harvesting: Treat cells with the test compounds and collect both adherent and floating cells.[12]

• Washing: Wash the cells with cold PBS.[14]

• Resuspension: Resuspend the cells in 1X Binding Buffer.[14]

• Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.[12]

• Incubation: Incubate the cells at room temperature in the dark for 10-20 minutes.[14]

• Analysis: Analyze the stained cells by flow cytometry.[12][14] The different cell populations are identified as follows:

  • Annexin V-negative and PI-negative: Viable cells

  • Annexin V-positive and PI-negative: Early apoptotic cells

  • Annexin V-positive and PI-positive: Late apoptotic or necrotic cells

  • Annexin V-negative and PI-positive: Necrotic cells

Propidium Iodide Staining for Cell Cycle Analysis

This method utilizes flow cytometry to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[15][16]

Principle: Propidium Iodide (PI) is a fluorescent intercalating agent that stoichiometrically binds to DNA.[15] The fluorescence intensity of PI is directly proportional to the DNA content of the cells. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA.[16]

Procedure:

• Cell Treatment and Harvesting: Culture and treat cells with the desired compounds, then harvest them.[17]

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the cell membrane.[17][18]

• Washing: Wash the fixed cells with PBS to remove the ethanol.[18]

• RNase Treatment: Treat the cells with RNase to prevent the staining of RNA by PI.[16][18]

• PI Staining: Resuspend the cells in a staining solution containing PI.[17][18]

• Incubation: Incubate the cells in the dark.[17]

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The data is typically displayed as a histogram of cell count versus fluorescence intensity.[15][19]

Visualizing Experimental Processes and Signaling Pathways

To provide a clearer understanding of the experimental workflows and the molecular mechanisms involved in the antiproliferative effects of Malvidin and its glycosides, the following diagrams have been generated using Graphviz.

References

• 1. Food Anthocyanins: Malvidin and Its Glycosides as Promising Antioxidant and Anti-Inflammatory Agents with Potential Health Benefits [mdpi.com]
• 2. saspublishers.com [saspublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. ScholarWorks@Gachon: Potential anti-cancer properties of malvidin and its glycosides: Evidence from in vitro and in vivo studies [scholarworks.bwise.kr]
• 5. e-century.us [e-century.us]
• 6. researchgate.net [researchgate.net]
• 7. Stability and Antiproliferative Activity of Malvidin-Based Non-Oxonium Derivative (Oxovitisin A) Compared with Precursor Anthocyanins and Pyranoanthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 14. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. Flow cytometry with PI staining | Abcam [abcam.com]
• 16. cancer.wisc.edu [cancer.wisc.edu]
• 17. benchchem.com [benchchem.com]
• 18. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 19. Flow Cytometry Protocol [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of Malvidin Chloride: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is a paramount laboratory practice. This guide provides essential, step-by-step procedures for the proper disposal of Malvidin Chloride, ensuring the safety of laboratory personnel and the protection of the environment. Adherence to these protocols is critical for maintaining a safe and compliant research environment.

Quantitative Data Summary

The following table summarizes key toxicological and physical data for Malvidin Chloride, crucial for risk assessment during disposal procedures.

Data Point	Value	Source
Intravenous LD50 (mouse)	18 mg/kg	[1][2]
Intraperitoneal LD50 (rat)	2350 mg/kg (for malvidin anion)	[1]
Intravenous LD50 (rat)	240 mg/kg (for malvidin anion)	[1]
Intraperitoneal LD50 (mouse)	4110 mg/kg (for malvidin anion)	[1]
Intravenous LD50 (mouse)	840 mg/kg (for malvidin anion)	[1]
Water Hazard Class	1 (Slightly hazardous for water)	[2]

Detailed Disposal Protocol

The proper disposal of Malvidin Chloride must always be conducted in accordance with local, state, and federal regulations.[1] This protocol provides a general framework for safe disposal.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before beginning any disposal procedures, ensure you are wearing appropriate PPE, including:

  • Impervious gloves

  • Safety glasses with side shields or goggles

  • A dust respirator to avoid inhalation of fine particles.[1]

  • A lab coat or other protective clothing.

• Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.[1]

• Avoid generating dust during handling and disposal.[1]

2. Handling of Unused or Waste Malvidin Chloride:

• For Small Quantities:

  • Carefully sweep up any solid Malvidin Chloride, avoiding dust formation.[1]

  • Place the material into a clean, dry, and clearly labeled sealable container for disposal.[1]

• For Larger Quantities or Solutions:

  • Do not discharge Malvidin Chloride solutions directly into sewer systems or waterways.[3]

  • One recommended disposal method is to dissolve or mix the material with a combustible solvent. This mixture can then be burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

  • Alternatively, arrangements can be made for the material to be taken to a licensed chemical destruction plant.[3]

3. Disposal of Contaminated Materials:

• Contaminated Packaging:

  • Treat contaminated packaging with the same precautions as the chemical itself.[5]

  • Containers can be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.[3]

  • Alternatively, puncture the packaging to render it unusable for other purposes and then dispose of it in an authorized landfill.[3]

• Spill Cleanup Materials:

  • Any materials used to clean up spills of Malvidin Chloride (e.g., absorbent pads, wipes) should be placed in a labeled, sealed container for hazardous waste disposal.

4. Consultation and Compliance:

• It is imperative to consult your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to ensure compliance with all applicable regulations.[5]

• Waste management authorities should be consulted for specific disposal requirements in your region.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of Malvidin Chloride.

Caption: Workflow for the proper disposal of Malvidin Chloride.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. MALVIDIN-3-GALACTOSIDE CHLORIDE - Safety Data Sheet [chemicalbook.com]
• 4. biosynth.com [biosynth.com]
• 5. extrasynthese.com [extrasynthese.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Malvidin Chloride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Malvidin Chloride, offering procedural, step-by-step guidance to minimize risk and ensure operational efficiency.

Personal Protective Equipment (PPE)

When handling Malvidin Chloride, a comprehensive approach to personal protection is crucial. The following table summarizes the recommended PPE to be used.

PPE Category	Item	Specification	Purpose
Eye/Face Protection	Safety Goggles	Chemical safety goggles with side protection.	Protects eyes from dust particles and splashes.
Hand Protection	Gloves	Nitrile rubber (NBR) or PVC gloves.[1][2]	Prevents skin contact with the chemical.
Respiratory Protection	Respirator	P1 or N95 particulate filter respirator.[2]	Necessary when dust formation is likely.
Body Protection	Lab Coat/Overalls	Standard laboratory coat or overalls.[1][3]	Protects skin and personal clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure

Following a standardized procedure for handling Malvidin Chloride is critical for safety and experimental integrity.

• Preparation :

  • Ensure a well-ventilated area, such as a fume hood, is used for all handling procedures.[1]

  • Assemble all necessary equipment and materials before handling the compound.

  • Verify that an eyewash station and safety shower are readily accessible.[3]

  • Don the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

• Handling :

  • Limit all unnecessary personal contact with the chemical.[1]

  • When weighing or transferring the powder, take care to avoid generating dust.[1][4]

  • Use good occupational work practices. Do not eat, drink, or smoke in the handling area.[1]

  • Always wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

• Storage :

  • Store Malvidin Chloride in its original, tightly sealed container.[1]

  • Keep the container in a cool, dry, and well-ventilated area.[1]

  • Store away from incompatible materials, such as oxidizing agents.[1]

Emergency and Disposal Plans

Emergency Procedures

Emergency Scenario	Immediate Action
Minor Spill	1. Clean up all spills immediately.[1]2. Wear impervious gloves and safety glasses.[1]3. Use dry clean-up procedures and avoid generating dust.[1]4. Sweep or vacuum the spilled material and place it in a clean, dry, sealable, and labeled container for disposal.[1]
Major Spill	1. Evacuate the area and move upwind.[1]2. Alert emergency responders and inform them of the location and nature of the hazard.[1]3. Control personal contact by using protective equipment.[1]
Eye Contact	1. Immediately wash out the eyes with fresh running water.[1]2. Ensure complete irrigation by keeping eyelids apart and moving them.[1]3. Seek medical attention if pain persists or recurs.[1]
Skin Contact	1. Flush the affected skin and hair with running water (and soap if available).[1]2. Seek medical attention in the event of irritation.[1]
Inhalation	1. Remove the individual from the contaminated area to fresh air.[1][5]2. Encourage the patient to blow their nose to ensure a clear breathing passage.[1]3. If irritation or discomfort persists, seek medical attention.[1]
Ingestion	1. Rinse the mouth thoroughly with water.[2][4]2. Do not induce vomiting.[6]3. Call a doctor if you feel unwell.[2]
Fire	1. Use foam, dry chemical powder, carbon dioxide, or a water spray (for large fires only) to extinguish the fire.[1]2. Alert emergency responders.[1]3. Wear a breathing apparatus and protective gloves.[1]

Disposal Plan

All waste containing Malvidin Chloride must be handled in accordance with local, state, and federal regulations.[1] It is recommended to consult with a licensed professional waste disposal service for proper disposal.[4] Contaminated packaging should be disposed of in the same manner as the substance itself.[4]

Workflow for Handling Malvidin Chloride

Caption: Procedural workflow for the safe handling of Malvidin Chloride.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. carlroth.com [carlroth.com]
• 3. biosynth.com [biosynth.com]
• 4. extrasynthese.com [extrasynthese.com]
• 5. MALVIDIN-3-GALACTOSIDE CHLORIDE - Safety Data Sheet [chemicalbook.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]